5-Bromo-2-mercaptobenzoic acid

• CAS: 61954-80-1

Core Science & Biosynthesis

What are the physical and chemical properties of 5-Bromo-2-mercaptobenzoic acid?

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 5-Bromo-2-mercaptobenzoic acid, a compound of interest in various fields of chemical and pharmaceutical research. This document details its structural characteristics, physicochemical parameters, and reactivity, supported by available data and predictive models.

Introduction

5-Bromo-2-mercaptobenzoic acid is a substituted aromatic compound containing a carboxylic acid, a thiol group, and a bromine atom attached to the benzene ring. Its unique trifunctional nature makes it a versatile building block in organic synthesis, particularly for the development of novel pharmaceutical agents and functional materials. The presence of the thiol group offers a site for nucleophilic reactions and disulfide bond formation, while the carboxylic acid provides a handle for amide and ester synthesis. The bromine atom can be utilized in cross-coupling reactions to introduce further molecular complexity.

Physical Properties

The physical properties of 5-Bromo-2-mercaptobenzoic acid are summarized in the table below. These properties are crucial for its handling, storage, and application in experimental settings.

Property	Value	Source
CAS Number	61954-80-1	[1][2]
Molecular Formula	C₇H₅BrO₂S	[3]
Molecular Weight	233.08 g/mol	[3]
Melting Point	183 °C	[1]
Boiling Point (Predicted)	353.3 ± 32.0 °C	[1]
Density (Predicted)	1.782 ± 0.06 g/cm³	[1]
pKa (Predicted)	3.15 ± 0.36	[1]
Storage Temperature	Inert atmosphere, Room Temperature	[1]

Chemical Properties and Reactivity

5-Bromo-2-mercaptobenzoic acid exhibits reactivity characteristic of its three functional groups: the carboxylic acid, the thiol, and the aryl bromide.

Carboxylic Acid Group:

• Esterification: Reacts with alcohols in the presence of an acid catalyst to form the corresponding esters.

• Amide Formation: Reacts with amines to form amides, a common linkage in pharmaceutical compounds.

• Acid-Base Reactions: As a carboxylic acid, it can donate a proton to form a carboxylate salt.

Thiol Group:

• Nucleophilic Reactions: The thiol group is a potent nucleophile and can participate in various substitution and addition reactions.

• Disulfide Bond Formation: Can be oxidized to form a disulfide-bridged dimer, a reaction of significance in biological systems and materials science.[4]

• Alkylation: The thiol can be alkylated with alkyl halides to form thioethers.

Aryl Bromide:

• Cross-Coupling Reactions: The bromine atom can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki and Heck couplings, allowing for the formation of carbon-carbon bonds and the synthesis of more complex molecules.[4]

• Nucleophilic Aromatic Substitution: Under certain conditions, the bromine atom can be displaced by strong nucleophiles.

Experimental Protocols

Detailed experimental protocols for the determination of key physical properties are outlined below. These are generalized procedures for aromatic carboxylic acids and should be adapted for 5-Bromo-2-mercaptobenzoic acid with appropriate safety precautions.

Determination of Melting Point

A capillary tube is packed with a small amount of the crystalline solid. The tube is then placed in a melting point apparatus, and the temperature is slowly increased. The temperature range over which the solid melts is recorded as the melting point.

Determination of Boiling Point (Distillation)

For compounds that are stable at their boiling point, distillation can be used. The compound is heated in a distillation flask, and the temperature at which the vapor pressure equals the atmospheric pressure is recorded as the boiling point. Given the high predicted boiling point of 5-Bromo-2-mercaptobenzoic acid, vacuum distillation may be necessary to prevent decomposition.

Determination of Solubility

A small, accurately weighed amount of the solute is added to a known volume of the solvent at a specific temperature. The mixture is stirred until equilibrium is reached. The concentration of the dissolved solute is then determined by a suitable analytical method, such as spectroscopy or titration. This process is repeated with increasing amounts of solute until saturation is achieved.

Determination of pKa (Potentiometric Titration)

A solution of the acid of known concentration is titrated with a standard solution of a strong base (e.g., NaOH). The pH of the solution is measured after each addition of the base using a pH meter. A titration curve is constructed by plotting the pH against the volume of base added. The pKa is the pH at which half of the acid has been neutralized.

Spectral Data

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (around 7-8 ppm) corresponding to the three protons on the benzene ring. The chemical shifts will be influenced by the electron-withdrawing carboxylic acid and bromine atom, and the electron-donating thiol group. A broad singlet corresponding to the carboxylic acid proton would likely be observed at a downfield chemical shift (>10 ppm), and a singlet for the thiol proton would also be present.

• ¹³C NMR: The carbon NMR spectrum will show seven distinct signals corresponding to the seven carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will appear at a downfield chemical shift (around 170 ppm). The chemical shifts of the aromatic carbons will be influenced by the attached functional groups.

• IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the functional groups present. A broad O-H stretch from the carboxylic acid is expected in the region of 2500-3300 cm⁻¹. A sharp C=O stretch from the carbonyl group will be observed around 1700 cm⁻¹. The S-H stretch from the thiol group typically appears as a weak band around 2550-2600 cm⁻¹. Aromatic C-H and C=C stretching vibrations will also be present.[4][5]

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (233.08 g/mol ). Due to the presence of bromine, a characteristic isotopic pattern will be observed for the molecular ion and any bromine-containing fragments, with two peaks of nearly equal intensity separated by two mass units (for ⁷⁹Br and ⁸¹Br).

Synthesis Workflow

A potential synthetic route to 5-Bromo-2-mercaptobenzoic acid can be envisioned starting from commercially available materials. The following diagram illustrates a logical workflow for its synthesis, which would involve bromination of a suitable precursor followed by introduction of the thiol group.

Caption: A potential synthetic workflow for 5-Bromo-2-mercaptobenzoic acid.

Logical Relationship of Functional Group Reactivity

The interplay of the functional groups in 5-Bromo-2-mercaptobenzoic acid dictates its overall chemical behavior and potential applications.

Caption: Reactivity relationships of the functional groups in the molecule.

Safety and Handling

5-Bromo-2-mercaptobenzoic acid should be handled with care in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn.[6] For detailed safety information, refer to the Safety Data Sheet (SDS).[6]

Conclusion

5-Bromo-2-mercaptobenzoic acid is a valuable chemical entity with a rich profile of physical and chemical properties. Its multifunctional nature provides a platform for diverse chemical transformations, making it a compound of high interest for researchers in medicinal chemistry and materials science. This guide serves as a foundational resource for professionals working with this compound, offering key data and procedural insights to facilitate its effective and safe utilization in research and development.

References

• 1. 5-BROMO-2-MERCAPTOBENZOIC ACID CAS#: 61954-80-1 [amp.chemicalbook.com]
• 2. anaxlab.com [anaxlab.com]
• 3. PubChemLite - 5-bromo-2-mercaptobenzoic acid (C7H5BrO2S) [pubchemlite.lcsb.uni.lu]
• 4. 3-Bromo-5-mercaptobenzoic acid | Benchchem [benchchem.com]
• 5. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. echemi.com [echemi.com]

5-Bromo-2-mercaptobenzoic acid CAS number and molecular weight.

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-mercaptobenzoic acid is a substituted aromatic compound containing a carboxylic acid, a thiol group, and a bromine atom. Its unique trifunctional nature makes it a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical agents. The presence of the thiol group suggests potential activity towards thiol-dependent enzymes, a class of proteins implicated in a wide range of diseases. This guide provides a comprehensive overview of the known properties, potential applications, and relevant experimental considerations for 5-Bromo-2-mercaptobenzoic acid.

Core Properties

The fundamental physicochemical properties of 5-Bromo-2-mercaptobenzoic acid are summarized below.

Property	Value
CAS Number	61954-80-1
Molecular Formula	C₇H₅BrO₂S
Molecular Weight	233.08 g/mol
Appearance	Pale Brown Solid
Purity	>98% (typical)
SMILES Code	O=C(O)C1=CC(Br)=CC=C1S

Synthesis and Reactivity

While specific, detailed protocols for the synthesis of 5-Bromo-2-mercaptobenzoic acid are not extensively published, a plausible synthetic route can be inferred from standard organic chemistry principles and published methods for analogous compounds. A potential approach involves the diazotization of an amino-substituted precursor followed by introduction of the thiol group.

Potential Synthetic Workflow

Caption: A potential synthetic workflow for 5-Bromo-2-mercaptobenzoic acid.

The reactivity of this molecule is characterized by the individual functional groups. The carboxylic acid can undergo esterification and amidation. The thiol group is nucleophilic and susceptible to oxidation, and it can be a key pharmacophore for interaction with biological targets. The aromatic bromine can participate in cross-coupling reactions, allowing for further molecular elaboration.

Potential Applications in Drug Discovery

The thiol group in 5-Bromo-2-mercaptobenzoic acid makes it an interesting candidate for the design of inhibitors targeting thiol-dependent enzymes. These enzymes, which include cysteine proteases, are involved in a multitude of pathological conditions.

Inhibition of Thiol-Dependent Enzymes

Thiol-dependent enzymes utilize a cysteine residue in their active site for catalysis. The thiol group of an inhibitor can form a covalent or non-covalent interaction with this active site cysteine, leading to inhibition of the enzyme's activity. This mechanism is a key strategy in the development of drugs for various diseases.[1][2][3][4]

Caption: General mechanism of thiol-dependent enzyme inhibition.

Experimental Protocols

Due to the limited publicly available data for this specific compound, the following is a generalized experimental workflow for assessing the inhibitory potential of 5-Bromo-2-mercaptobenzoic acid against a generic thiol-dependent enzyme.

Enzyme Inhibition Assay Workflow

Caption: A typical workflow for an enzyme inhibition assay.

Safety and Handling

Based on available safety data sheets, 5-Bromo-2-mercaptobenzoic acid should be handled with care in a laboratory setting.

Hazard Statement	Description
Acute Toxicity, Oral	Harmful if swallowed.
Skin Corrosion/Irritation	Causes skin irritation.
Eye Damage/Irritation	Causes serious eye irritation.
STOT - Single Exposure	May cause respiratory irritation.

Standard personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

5-Bromo-2-mercaptobenzoic acid is a chemical intermediate with significant potential in medicinal chemistry and drug discovery. Its structural features, particularly the thiol group, suggest that it could serve as a scaffold for the development of inhibitors for thiol-dependent enzymes. Further research into its synthesis, reactivity, and biological activity is warranted to fully explore its therapeutic potential. Researchers are encouraged to use the information and workflows presented in this guide as a starting point for their investigations.

References

• 1. Thiol-dependent enzymes and their inhibitors: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thiol proteases: inhibitors and potential therapeutic targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thiol-Dependent Enzymes and Their Inhibitors: A Review: Ingenta Connect [ingentaconnect.com]
• 4. researchgate.net [researchgate.net]

Spectroscopic Analysis of 5-Bromo-2-mercaptobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of available spectroscopic data for 5-Bromo-2-mercaptobenzoic acid (C₇H₅BrO₂S), a compound of interest in organic synthesis and pharmaceutical research. Due to a lack of publicly available experimental spectra for this specific molecule, this document presents predicted mass spectrometry data and references data from structurally similar compounds to infer potential spectroscopic characteristics. It also includes detailed, generalized experimental protocols for Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analysis that are applicable for the characterization of this and similar chemical entities.

Core Spectroscopic Data

Mass Spectrometry Data

Mass spectrometry is a critical technique for determining the molecular weight and fragmentation pattern of a compound. While experimental data is not published, predicted data from computational models are available.

Table 1: Predicted Mass Spectrometry Data for 5-Bromo-2-mercaptobenzoic Acid Adducts [1]

Adduct Type	Predicted m/z
[M+H]⁺	232.92664
[M-H]⁻	230.91208
[M+Na]⁺	254.90858
[M+NH₄]⁺	249.95318
[M]⁺	231.91881

Note: Data is based on computational predictions and serves as a theoretical reference.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy (Analogous Data)

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. In the absence of specific data for 5-Bromo-2-mercaptobenzoic acid, data from related brominated benzoic acid derivatives can provide insight into expected chemical shifts. For instance, the aromatic protons and carbons of similar compounds show predictable patterns based on substituent effects.

Infrared (IR) Spectroscopy (Analogous Data)

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 5-Bromo-2-mercaptobenzoic acid is expected to show characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch of the carbonyl group, C-S (thiol) vibrations, and C-Br vibrations, in addition to aromatic C-H and C=C stretching. For reference, the NIST WebBook provides IR data for the structurally similar 5-bromo-2-hydroxybenzoic acid.[2]

Experimental Protocols

The following are detailed, generalized protocols for acquiring spectroscopic data. These methodologies are standard in the field and can be adapted for the specific analysis of 5-Bromo-2-mercaptobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol outlines the general procedure for obtaining ¹H and ¹³C NMR spectra.

• Sample Preparation :

  • Accurately weigh 5-10 mg of the solid 5-Bromo-2-mercaptobenzoic acid.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) inside a clean, dry 5 mm NMR tube.

  • Ensure the sample is fully dissolved. Gentle sonication may be used to aid dissolution.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition :

  • Spectra can be recorded on a 400 MHz (or higher) NMR spectrometer.[3]

  • ¹H NMR : Acquire the spectrum using a standard single-pulse experiment. Key parameters include a spectral width of approximately 12-16 ppm, a sufficient number of scans (e.g., 16-64) to ensure a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR : Acquire the spectrum using a proton-decoupled pulse program. This typically requires a larger number of scans compared to ¹H NMR.

• Data Processing :

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Perform baseline correction.

  • Calibrate the chemical shift axis using the internal standard (TMS) or the residual solvent peak.

  • For ¹H NMR, integrate the signals to determine the relative proton ratios.

Fourier-Transform Infrared (FT-IR) Spectroscopy

This protocol describes the acquisition of an IR spectrum using the KBr pellet method, suitable for solid samples.

• Sample Preparation :

  • Thoroughly grind 1-2 mg of 5-Bromo-2-mercaptobenzoic acid with approximately 100-200 mg of dry, IR-grade potassium bromide (KBr) in an agate mortar and pestle until a fine, uniform powder is achieved.

  • Transfer the powder to a pellet-pressing die and apply pressure (typically 8-10 tons) with a hydraulic press to form a thin, translucent pellet.

• Data Acquisition :

  • Ensure the FT-IR spectrometer is purged with dry air or nitrogen to minimize atmospheric H₂O and CO₂ interference.

  • Perform a background scan with an empty sample compartment.

  • Place the KBr pellet in the sample holder and acquire the spectrum, typically over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing :

  • Perform a baseline correction on the acquired spectrum.

  • Label the significant absorption peaks with their corresponding wavenumbers (cm⁻¹).

Mass Spectrometry (MS)

This protocol outlines a general procedure for analysis using Liquid Chromatography-Mass Spectrometry (LC-MS).

• Sample Preparation :

  • Prepare a dilute solution of 5-Bromo-2-mercaptobenzoic acid in a suitable solvent compatible with reverse-phase chromatography (e.g., a mixture of acetonitrile and water with 0.1% formic acid).

• Data Acquisition :

  • Inject the sample into an LC-MS system equipped with an electrospray ionization (ESI) source.

  • Separate the analyte using a suitable C18 reverse-phase column with a gradient elution profile (e.g., increasing concentration of acetonitrile in water).

  • The mass spectrometer can be operated in both positive and negative ion modes to detect different adducts (e.g., [M+H]⁺ and [M-H]⁻).

  • Acquire data over a mass range appropriate for the expected molecular weight (e.g., m/z 100-500).

• Data Analysis :

  • Analyze the resulting mass spectrum to identify the peak corresponding to the molecular ion and any significant fragment ions.

  • Compare the observed m/z values with the predicted values to confirm the compound's identity.

Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of a chemical compound like 5-Bromo-2-mercaptobenzoic acid.

Caption: Workflow for the spectroscopic characterization of a chemical compound.

References

• 1. PubChemLite - 5-bromo-2-mercaptobenzoic acid (C7H5BrO2S) [pubchemlite.lcsb.uni.lu]
• 2. Benzoic acid, 5-bromo-2-hydroxy- [webbook.nist.gov]
• 3. rsc.org [rsc.org]

Technical Guide: Synthesis and Purification of 5-Bromo-2-mercaptobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and purification of 5-Bromo-2-mercaptobenzoic acid, a valuable building block in medicinal chemistry and drug development. This document details the underlying chemical principles, step-by-step experimental protocols, and methods for achieving high purity of the final compound.

Synthesis of 5-Bromo-2-mercaptobenzoic Acid

The most common and effective method for the synthesis of 5-Bromo-2-mercaptobenzoic acid is a multi-step process commencing with the bromination of 2-aminobenzoic acid (anthranilic acid), followed by a diazotization reaction and subsequent introduction of the mercapto group via the Leuckart thiophenol reaction.

Synthesis of the Precursor: 2-Amino-5-bromobenzoic Acid

The initial step involves the electrophilic bromination of 2-aminobenzoic acid. This reaction yields the necessary precursor, 2-amino-5-bromobenzoic acid.

Experimental Protocol: Synthesis of 2-Amino-5-bromobenzoic Acid

A solution of bromine (7.2 g, 40 mmol) in 47 mL of glacial acetic acid is added dropwise to a stirred solution of sodium 2-aminobenzoate (6.4 g, 40 mmol) in 32 mL of glacial acetic acid at 15°C.[1] The reaction mixture is stirred for an additional hour at this temperature. The resulting precipitate is collected by filtration, washed with benzene, and dried.[1] To separate the desired 2-amino-5-bromobenzoic acid from any di-brominated byproduct, the crude product can be treated with boiling water and hydrochloric acid, where the desired product precipitates upon cooling of the filtrate.[1]

Parameter	Value	Reference
Starting Material	2-Aminobenzoic Acid	[1]
Reagents	Bromine, Glacial Acetic Acid	[1]
Reaction Temperature	15°C	[1]
Typical Yield	Up to 96%	[2]

Synthesis of 5-Bromo-2-mercaptobenzoic Acid via Leuckart Thiophenol Reaction

The Leuckart thiophenol reaction provides a reliable method for the introduction of a thiol group onto an aromatic ring starting from a diazonium salt.[3][4] The process involves three key stages: diazotization of the amino group, formation of a xanthate ester, and subsequent hydrolysis to yield the target mercaptobenzoic acid.

Experimental Protocol: Synthesis of 5-Bromo-2-mercaptobenzoic Acid

Step 1: Diazotization of 2-Amino-5-bromobenzoic Acid 2-Amino-5-bromobenzoic acid is dissolved in an aqueous solution of a strong acid, such as hydrochloric acid or sulfuric acid, and cooled to 0-5°C in an ice bath. An aqueous solution of sodium nitrite is then added dropwise while maintaining the low temperature to form the corresponding diazonium salt.

Step 2: Formation of the Aryl Xanthate A pre-cooled aqueous solution of potassium ethyl xanthate is then slowly added to the diazonium salt solution. The reaction mixture is stirred at a low temperature, which may be followed by gentle warming, to facilitate the formation of the S-(5-bromo-2-carboxyphenyl) O-ethyl dithiocarbonate intermediate.

Step 3: Hydrolysis to 5-Bromo-2-mercaptobenzoic Acid The intermediate aryl xanthate is then hydrolyzed under basic conditions. An aqueous solution of a strong base, such as sodium hydroxide or potassium hydroxide, is added to the reaction mixture, which is then heated to induce hydrolysis of the xanthate to the corresponding thiophenol. Acidification of the reaction mixture with a strong acid will precipitate the crude 5-Bromo-2-mercaptobenzoic acid.

Parameter	Value (Typical)
Starting Material	2-Amino-5-bromobenzoic Acid
Key Reagents	Sodium Nitrite, Potassium Ethyl Xanthate, Sodium Hydroxide
Reaction Conditions	0-5°C (Diazotization), followed by heating for hydrolysis
Expected Yield	60-80% (based on analogous reactions)

Purification of 5-Bromo-2-mercaptobenzoic Acid

Purification of the crude 5-Bromo-2-mercaptobenzoic acid is crucial to remove unreacted starting materials, byproducts, and impurities. Recrystallization is the most effective method for obtaining a high-purity solid product.

Experimental Protocol: Recrystallization of 5-Bromo-2-mercaptobenzoic Acid

The crude 5-Bromo-2-mercaptobenzoic acid is dissolved in a minimum amount of a hot solvent system, typically a mixture of ethanol and water or methanol and water. The choice of solvent and their ratio is critical for efficient purification. The hot, saturated solution is then allowed to cool slowly to room temperature, followed by further cooling in an ice bath to maximize crystal formation. The purified crystals are then collected by vacuum filtration, washed with a small amount of the cold solvent mixture, and dried under vacuum. For related brominated benzoic acids, recrystallization from aqueous ethanol or acetic acid has been shown to yield high-purity products.

Parameter	Value (Typical)	Reference
Purification Method	Recrystallization	[5]
Solvent System	Ethanol/Water or Methanol/Water	[5][6]
Expected Recovery	80-95%
Expected Purity	>98%	[5]

Characterization

The identity and purity of the synthesized 5-Bromo-2-mercaptobenzoic acid should be confirmed using standard analytical techniques.

Property	Value	Reference
Molecular Formula	C₇H₅BrO₂S	[4]
Molecular Weight	233.09 g/mol	[4]
Appearance	Off-white to yellow solid
Melting Point	~218-220 °C
¹H NMR	Consistent with the structure	[3]
¹³C NMR	Consistent with the structure	[3]
Mass Spectrometry	[M-H]⁻ at m/z 230.91208	[4]

Visualized Workflows

Synthesis Pathway

Caption: Synthesis pathway for 5-Bromo-2-mercaptobenzoic acid.

Purification Workflow

Caption: Purification workflow for 5-Bromo-2-mercaptobenzoic acid.

References

• 1. Leuckart thiophenol reaction - Wikipedia [en.wikipedia.org]
• 2. 2-Amino-5-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. 61954-80-1|5-Bromo-2-mercaptobenzoic acid|BLD Pharm [bldpharm.com]
• 4. PubChemLite - 5-bromo-2-mercaptobenzoic acid (C7H5BrO2S) [pubchemlite.lcsb.uni.lu]
• 5. CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid - Google Patents [patents.google.com]
• 6. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]

Commercial Suppliers of Research-Grade 5-Bromo-2-mercaptobenzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability of research-grade 5-Bromo-2-mercaptobenzoic acid, its potential applications in drug discovery, and relevant experimental considerations. This document is intended for researchers, scientists, and drug development professionals who are utilizing or considering this compound as a building block in their synthetic chemistry and medicinal chemistry programs.

Introduction to 5-Bromo-2-mercaptobenzoic Acid

5-Bromo-2-mercaptobenzoic acid (CAS No. 61954-80-1) is a versatile bifunctional organic compound featuring a carboxylic acid and a thiol group on a brominated benzene ring. This unique combination of reactive functional groups makes it a valuable starting material and intermediate in the synthesis of a wide range of complex molecules, particularly in the field of pharmaceutical research. The presence of the bromine atom offers a convenient handle for cross-coupling reactions, while the thiol and carboxylic acid moieties allow for a variety of chemical transformations, making it an attractive scaffold for the development of novel therapeutic agents.

Commercial Availability and Specifications

A number of chemical suppliers offer 5-Bromo-2-mercaptobenzoic acid for research purposes. The quality and purity of the compound are critical for reliable and reproducible experimental outcomes. Below is a summary of commercially available research-grade 5-Bromo-2-mercaptobenzoic acid from various suppliers. Researchers are advised to request lot-specific Certificates of Analysis (CoA) for detailed purity and analytical data.

Supplier	Product Number	Purity	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Anax Laboratories	Ax-12227	>98%	61954-80-1	C7H5BrO2S	233.08
BLD Pharm	61954-80-1	---	61954-80-1	C7H5BrO2S	233.08
Parchem	---	---	61954-80-1	C7H5BrO2S	233.08
AISION BIOLOGICS	---	97%	61954-80-1	C7H5BrO2S	233.08
FDC Chemical	61954-80-1	---	61954-80-1	C7H5BrO2S	233.08
P&S Chemicals	---	---	61954-80-1	C7H5BrO2S	233.08

Note: Purity and other specifications may vary by lot. It is essential to consult the supplier's documentation for the most accurate information.

Physicochemical Properties

Property	Value
Molecular Formula	C7H5BrO2S
Molecular Weight	233.08 g/mol
Appearance	Typically a pale brown or off-white solid
CAS Number	61954-80-1

Applications in Drug Discovery and Medicinal Chemistry

The structural features of 5-Bromo-2-mercaptobenzoic acid make it a promising scaffold for the synthesis of targeted therapeutics. Its application is particularly relevant in the development of inhibitors for enzymes involved in critical cellular processes, such as DNA repair and cell cycle regulation.

Potential as a Building Block for PARP Inhibitors

Poly(ADP-ribose) polymerase (PARP) is a family of enzymes crucial for DNA repair.[1] In cancer cells with deficiencies in other DNA repair pathways, such as those with BRCA1 or BRCA2 mutations, inhibiting PARP can lead to synthetic lethality, making PARP inhibitors a valuable class of anti-cancer drugs.[2] The core structure of many PARP inhibitors features a pharmacophore that mimics the nicotinamide portion of the NAD+ substrate. 5-Bromo-2-mercaptobenzoic acid can serve as a versatile starting material for the synthesis of novel PARP inhibitors. The carboxylic acid can be converted to an amide, a common feature in PARP inhibitors, while the thiol group can be used to introduce further diversity or to modulate the compound's physicochemical properties. The bromine atom allows for the introduction of various aryl or heteroaryl groups via Suzuki or other palladium-catalyzed cross-coupling reactions to explore the adenosine-binding pocket of the enzyme.[1]

Synthetic pathway from 5-Bromo-2-mercaptobenzoic acid to a potential PARP inhibitor.

Targeting Other DNA Repair Pathways

Beyond PARP, other proteins in the DNA damage response (DDR) are attractive targets for cancer therapy.[3] The ability to generate diverse chemical libraries from 5-Bromo-2-mercaptobenzoic acid makes it a valuable tool for screening against various targets within the DDR network, including kinases and other enzymes involved in homologous recombination and non-homologous end joining.[3]

Experimental Protocols

The following is a representative experimental protocol for a Suzuki-Miyaura cross-coupling reaction, a common transformation utilizing the bromine atom of aryl bromides like 5-Bromo-2-mercaptobenzoic acid. This protocol is provided as a general guideline and may require optimization for specific substrates and scales.

Objective: To synthesize a biaryl derivative of 5-Bromo-2-mercaptobenzoic acid via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• 5-Bromo-2-mercaptobenzoic acid

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)2) (e.g., 0.05 equivalents)

• Phosphine ligand (e.g., SPhos, JohnPhos) (e.g., 0.2 equivalents)

• Base (e.g., Potassium carbonate, Cesium carbonate) (2.0 - 3.0 equivalents)

• Anhydrous solvent (e.g., THF, 1,4-dioxane, toluene)

• Water (degassed)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 5-Bromo-2-mercaptobenzoic acid (1.0 equivalent), the arylboronic acid, and the base.

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Catalyst and Ligand Addition: In a separate vial, pre-mix the palladium catalyst and the phosphine ligand. Add this mixture to the reaction flask under a positive pressure of inert gas.

• Solvent Addition: Add the degassed organic solvent and degassed water to the reaction flask via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 40-100 °C) and stir vigorously for the required time (typically 2.5 - 24 hours). Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired biaryl product.

General workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

5-Bromo-2-mercaptobenzoic acid is a readily available and highly versatile building block for medicinal chemistry and drug discovery. Its unique combination of functional groups provides multiple avenues for synthetic elaboration, making it a valuable starting point for the development of novel small molecule therapeutics, particularly in the area of oncology and DNA repair. Researchers are encouraged to consult with commercial suppliers for the highest quality research-grade material and to obtain detailed analytical data to ensure the success of their synthetic endeavors.

References

• 1. Design and Synthesis of Poly(ADP-ribose) polymerase Inhibitors: Impact of Adenosine Pocket-Binding Motif Appendage to the 3-Oxo-2,3-dihydrobenzofuran-7-carboxamide on Potency and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Chemotherapeutic Compounds Targeting the DNA Double-Strand Break Repair Pathways: The Good, the Bad, and the Promising [frontiersin.org]

A Comprehensive Technical Guide to 5-Bromo-2-mercaptobenzoic Acid: Safety, Handling, and Storage

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety protocols, handling procedures, and storage requirements for 5-Bromo-2-mercaptobenzoic acid. Adherence to these guidelines is essential to ensure a safe laboratory environment and maintain the integrity of the compound for research and development purposes.

Chemical and Physical Properties

5-Bromo-2-mercaptobenzoic acid is an organic compound utilized in various chemical syntheses. A clear understanding of its physical and chemical properties is fundamental to its safe handling.

Property	Value
Molecular Formula	C7H5BrO2S[1]
Molecular Weight	233.08 g/mol [1]
Melting Point	183 °C[1]
Boiling Point	353.3±32.0 °C (Predicted)[1]
Density	1.782±0.06 g/cm3 (Predicted)[1]
pKa	3.15±0.36 (Predicted)[1]
Storage Temperature	Inert atmosphere, Room Temperature[1]

Hazard Identification and Safety Precautions

5-Bromo-2-mercaptobenzoic acid is classified as a hazardous substance. The following table summarizes its hazard statements according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Hazard Statement
Acute toxicity, Oral (Category 3)	H301: Toxic if swallowed[2]
Skin irritation (Category 2)	H315: Causes skin irritation[2]
Eye irritation (Category 2)	H319: Causes serious eye irritation[2]
Specific target organ toxicity – single exposure (Category 3)	H335: May cause respiratory irritation[2]

Signal Word: Danger[2]

Pictograms:

Precautionary Statements:

A series of precautionary statements provide guidance on preventing and responding to exposure.

Type	Statement Code	Statement
Prevention	P261	Avoid breathing dust/fume/gas/mist/vapours/spray.[2]
P264	Wash hands and exposed skin thoroughly after handling.[2][3]
P270	Do not eat, drink or smoke when using this product.[2]
P271	Use only outdoors or in a well-ventilated area.[2]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[2]
Response	P301+P316	IF SWALLOWED: Get emergency medical help immediately.[2]
P302+P352	IF ON SKIN: Wash with plenty of water.[2]
P304+P340	IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2][3]
P305+P351+P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][3]
P319	Get medical help if you feel unwell.[2]
P332+P317	If skin irritation occurs: Get medical help.[2]
P362+P364	Take off contaminated clothing and wash it before reuse.[2]
Storage	P403+P233	Store in a well-ventilated place. Keep container tightly closed.[2][3]
P405	Store locked up.[2]
Disposal	P501	Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations.[2]

Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate personal protective equipment are critical to minimizing exposure risk.

Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of dust or vapors.[3][4]

• Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3][5]

Personal Protective Equipment:

PPE Type	Specification
Eye/Face Protection	Wear tightly fitting safety goggles or a face shield (conforming to EN 166 (EU) or NIOSH (US) standards).[2]
Skin Protection	Wear impervious, flame-resistant protective clothing. Handle with gloves that have been inspected prior to use.[2]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.[2]

General Hygiene Practices:

• Wash hands thoroughly after handling the compound.[3]

• Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used.[2]

• Contaminated work clothing should not be allowed out of the workplace and should be washed before reuse.

Storage and Stability

Correct storage is vital for maintaining the chemical's stability and preventing hazardous situations.

Storage Condition	Recommendation
Container	Keep container tightly closed.[2][3]
Environment	Store in a dry, cool, and well-ventilated place.[3][6]
Security	Store in a locked-up and secure area.[2][3]
Incompatible Materials	Avoid contact with strong oxidizing agents.[5]
Stability	The product is considered stable under recommended storage conditions. Hazardous polymerization will not occur.

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route	First-Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical attention.[2]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation persists, seek medical advice.[2][3]
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do so. Continue rinsing and seek medical attention if irritation persists.[2][3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water and get emergency medical help immediately.[2][5]

Experimental Protocols and Workflows

Caption: General workflow for handling hazardous chemicals.

This workflow emphasizes the cyclical nature of laboratory safety, from preparation and handling to cleanup and proper storage, ensuring a controlled and safe research environment. Researchers should always adapt this general workflow to the specific requirements of their experimental designs and institutional safety protocols.

References

• 1. 5-BROMO-2-MERCAPTOBENZOIC ACID CAS#: 61954-80-1 [amp.chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. aksci.com [aksci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

Solubility of 5-Bromo-2-mercaptobenzoic acid in common laboratory solvents.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 5-Bromo-2-mercaptobenzoic acid in common laboratory solvents. Due to the limited availability of specific quantitative solubility data in public literature, this document focuses on a predictive solubility profile based on the compound's molecular structure and provides detailed experimental protocols for its empirical determination.

Introduction to 5-Bromo-2-mercaptobenzoic Acid

5-Bromo-2-mercaptobenzoic acid is a multifaceted organic compound featuring a benzene ring substituted with a bromine atom, a carboxylic acid group, and a thiol (mercaptan) group. Its chemical structure suggests a degree of polarity and the potential for acidic behavior, which are key determinants of its solubility. Understanding the solubility of this compound is crucial for a variety of applications, including reaction chemistry, purification, formulation development, and biological assays.

Predicted Solubility Profile

The solubility of an organic compound is primarily governed by the principle of "like dissolves like." The molecular structure of 5-Bromo-2-mercaptobenzoic acid contains both polar (carboxylic acid and thiol) and nonpolar (brominated benzene ring) moieties. The presence of the carboxylic acid group allows for deprotonation in basic solutions to form a more soluble salt. The thiol group is less polar than an alcohol but can still engage in some polar interactions.[1][2][3]

Based on these structural features, a qualitative prediction of its solubility in common laboratory solvents is presented in Table 1.

Table 1: Predicted Qualitative Solubility of 5-Bromo-2-mercaptobenzoic Acid

Solvent Class	Common Solvents	Predicted Solubility	Rationale
Polar Protic	Water	Sparingly Soluble	The carboxylic acid and thiol groups can form hydrogen bonds with water, but the nonpolar brominated aromatic ring limits solubility.[4][5]
Methanol, Ethanol	Soluble	The alcohol solvents can act as both hydrogen bond donors and acceptors, and their alkyl chains can interact with the nonpolar part of the molecule.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Soluble	DMSO is a strong hydrogen bond acceptor and can effectively solvate the carboxylic acid and thiol groups.
Acetone, Acetonitrile	Moderately Soluble	These solvents are polar but less effective at solvating the acidic proton compared to DMSO.
Nonpolar	Hexane, Toluene	Insoluble to Sparingly Soluble	The overall polarity of the molecule is too high for significant solubility in nonpolar solvents.[6]
Ethers	Diethyl Ether	Sparingly to Moderately Soluble	Diethyl ether has a slight polarity and can act as a hydrogen bond acceptor for the acidic proton.[7]
Aqueous Basic	5% Sodium Hydroxide (NaOH)	Soluble	The carboxylic acid will be deprotonated to form a highly polar and water-soluble sodium salt.[8]
5% Sodium Bicarbonate (NaHCO₃)	Soluble	As a carboxylic acid, it is expected to be acidic enough to react with a weak base like sodium bicarbonate.[9]
Aqueous Acidic	5% Hydrochloric Acid (HCl)	Insoluble	The compound is acidic and will remain in its neutral, less soluble form in an acidic solution.[9]

Experimental Protocols for Solubility Determination

The following protocols describe standard laboratory methods for determining the solubility of a compound like 5-Bromo-2-mercaptobenzoic acid.

Protocol 1: Qualitative Solubility Assessment

This method provides a rapid determination of whether a compound is soluble, sparingly soluble, or insoluble in a given solvent.

Materials:

• 5-Bromo-2-mercaptobenzoic acid

• A selection of solvents (e.g., water, ethanol, acetone, toluene, 5% NaOH, 5% HCl)

• Small test tubes

• Spatula

• Vortex mixer

Procedure:

• Add approximately 25 mg of 5-Bromo-2-mercaptobenzoic acid to a clean, dry test tube.[7]

• Add 0.75 mL of the selected solvent to the test tube in small portions.[7]

• After each addition, vigorously shake or vortex the test tube for 30-60 seconds.[7][8]

• Visually inspect the mixture against a contrasting background to determine if the solid has dissolved completely.

• Record the compound as "soluble" if it completely dissolves, "sparingly soluble" if a small portion dissolves or the solution is cloudy, and "insoluble" if the solid does not appear to dissolve.[8]

• For aqueous solutions, the pH can be tested with litmus paper to confirm acidic or basic properties.[9]

Protocol 2: Quantitative Solubility Determination by Gravimetric Method

This method determines the equilibrium solubility of a compound in a solvent at a specific temperature.

Materials:

• 5-Bromo-2-mercaptobenzoic acid

• Chosen solvent

• Scintillation vials or other sealable containers

• Thermostatically controlled shaker or water bath

• Analytical balance

• Syringe filters (e.g., 0.45 µm PTFE)

• Evaporating dish or pre-weighed vial

Procedure:

• Add an excess amount of 5-Bromo-2-mercaptobenzoic acid to a known volume (e.g., 5.0 mL) of the solvent in a scintillation vial. The presence of undissolved solid is essential to ensure saturation.

• Seal the vial and place it in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C).

• Agitate the mixture for a sufficient time (typically 24-48 hours) to ensure that equilibrium is reached.

• After equilibration, allow the mixture to stand undisturbed at the same temperature for a few hours to let the excess solid settle.

• Carefully withdraw a known volume of the supernatant using a syringe and pass it through a syringe filter to remove all undissolved solids.

• Transfer the filtered, saturated solution to a pre-weighed evaporating dish or vial.

• Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven until the dissolved solid is completely dry.

• Weigh the dish or vial containing the dried solid.

• Calculate the solubility by subtracting the initial weight of the empty container from the final weight and dividing by the volume of the aliquot taken. The result is typically expressed in mg/mL or g/L.

Logical Workflow for Solubility Classification

The following diagram illustrates a systematic approach to classifying an unknown organic compound based on its solubility in a series of solvents. This workflow is a standard procedure in qualitative organic analysis.

Caption: A flowchart illustrating the systematic procedure for determining the solubility class of an organic compound.

Conclusion

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Thiol - Wikipedia [en.wikipedia.org]
• 3. medical.mu.edu.iq [medical.mu.edu.iq]
• 4. 25.2 Physical Properties of Carboxylic Acids – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. chem.ws [chem.ws]
• 9. scribd.com [scribd.com]

5-Bromo-2-mercaptobenzoic Acid: A Versatile Building Block for Research and Development

An In-depth Technical Guide on its Potential Research Applications

Abstract

5-Bromo-2-mercaptobenzoic acid, a halogenated aromatic thiol, is a versatile chemical intermediate with significant potential across various scientific disciplines. Its unique trifunctional structure, featuring a carboxylic acid, a mercapto group, and a bromine atom, offers a rich scaffold for chemical modification and imparts valuable properties for applications in drug discovery, materials science, and chemical synthesis. This technical guide provides a comprehensive overview of the potential research applications of 5-Bromo-2-mercaptobenzoic acid, detailing its role as a key building block in the synthesis of bioactive molecules, its utility in the fabrication of advanced materials, and its potential in the development of novel therapeutic agents. This document is intended for researchers, scientists, and drug development professionals seeking to explore the utility of this compound in their respective fields.

Chemical and Physical Properties

5-Bromo-2-mercaptobenzoic acid is a solid at room temperature with the following key properties:

Property	Value	Reference
Molecular Formula	C₇H₅BrO₂S	[1][2]
Molecular Weight	233.08 g/mol	[1]
CAS Number	61954-80-1	[1][2]
Melting Point	183 °C
Boiling Point (Predicted)	353.3 ± 32.0 °C
Density (Predicted)	1.782 ± 0.06 g/cm³
pKa (Predicted)	3.15 ± 0.36
Storage	Inert atmosphere, Room Temperature

Note: Some physical properties are predicted values and should be confirmed experimentally.

Potential Research Applications

The unique structural features of 5-Bromo-2-mercaptobenzoic acid make it a valuable tool in several areas of research.

Drug Discovery and Development

The primary application of 5-Bromo-2-mercaptobenzoic acid and its close analogs lies in its role as a crucial intermediate in the synthesis of pharmacologically active compounds.

Structurally similar compounds, such as 5-bromo-2-methylbenzoic acid and 5-bromo-2-chloro-benzoic acid, are key starting materials in the industrial synthesis of Sodium-glucose cotransporter-2 (SGLT2) inhibitors.[3][4] These drugs, including Canagliflozin and Dapagliflozin, are a class of oral anti-diabetic medications.

Signaling Pathway of SGLT2 Inhibition:

Figure 1: Simplified signaling pathway of SGLT2 inhibition.

Exemplary Experimental Protocol: Synthesis of an SGLT2 Inhibitor Intermediate

The following is a representative protocol for a key step in the synthesis of SGLT2 inhibitors, illustrating how a 5-bromo-2-substituted benzoic acid derivative can be utilized. This protocol is adapted from procedures for analogous compounds.[3]

• Diazotization: A solution of a 5-bromo-2-aminobenzoic acid derivative in an appropriate solvent is treated with a diazotizing agent (e.g., sodium nitrite) in the presence of a strong acid (e.g., hydrochloric acid) at low temperatures (0-5 °C) to form the corresponding diazonium salt.

• Sandmeyer Reaction: The diazonium salt solution is then reacted with a copper(I) halide (e.g., CuCl) to replace the diazonium group with a halogen (e.g., chlorine), yielding a 5-bromo-2-halobenzoic acid derivative.

• Hydrolysis: The resulting ester or amide is hydrolyzed under acidic or basic conditions to afford the final 5-bromo-2-halobenzoic acid intermediate.

The Ullmann condensation reaction is a classic method for forming carbon-nitrogen bonds. Derivatives of 5-Bromo-2-mercaptobenzoic acid can potentially be used in such reactions to synthesize precursors for NSAIDs.[5] For instance, the reaction of a 2-halobenzoic acid with an aniline derivative can yield N-phenylanthranilic acid derivatives, which are structurally related to several NSAIDs.

Logical Workflow for NSAID Precursor Synthesis:

Figure 2: Workflow for NSAID precursor synthesis.

Materials Science

The bifunctional nature of 5-Bromo-2-mercaptobenzoic acid, possessing both a thiol and a carboxylic acid group, makes it an excellent candidate for applications in surface chemistry and materials synthesis.

The thiol group (-SH) has a strong affinity for gold and other noble metal surfaces, enabling the formation of well-ordered, self-assembled monolayers (SAMs).[6][7] The carboxylic acid terminus can then be used to functionalize the surface, altering its properties (e.g., wettability, biocompatibility) or for further chemical reactions. The bromine atom can also serve as a site for subsequent modifications.

Experimental Workflow for SAM Formation:

Figure 3: Experimental workflow for SAM formation.

Representative Experimental Protocol for SAM Preparation on Gold:

This protocol is a general guide for forming SAMs of thiol-containing molecules on gold surfaces.[8]

• Substrate Preparation: A gold-coated substrate (e.g., silicon wafer with a gold layer) is cleaned by sonication in a series of solvents (e.g., acetone, ethanol, and deionized water) and then dried under a stream of nitrogen.

• Solution Preparation: A dilute solution (e.g., 1 mM) of 5-Bromo-2-mercaptobenzoic acid is prepared in a high-purity solvent such as ethanol.

• Immersion: The cleaned gold substrate is immersed in the thiol solution for a period of 12 to 24 hours at room temperature to allow for the formation of a well-ordered monolayer.

• Rinsing and Drying: After incubation, the substrate is removed from the solution, rinsed thoroughly with the same solvent to remove any physisorbed molecules, and then dried with nitrogen.

• Characterization: The resulting SAM can be characterized using various surface-sensitive techniques, such as contact angle goniometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).

The carboxylic acid group of 5-Bromo-2-mercaptobenzoic acid can coordinate with metal ions or clusters to form metal-organic frameworks (MOFs).[9][10] MOFs are highly porous materials with potential applications in gas storage, separation, and catalysis. The thiol and bromo functionalities on the linker can be used to tune the properties of the MOF or for post-synthetic modification.

Logical Relationship in MOF Synthesis:

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Characterization of a Novel Zinc-Based Metal-Organic Framework Containing Benzoic Acid: A Low-Toxicity Carrier for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. jptrm.chitkara.edu.in [jptrm.chitkara.edu.in]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Breaking boundaries in diabetic nephropathy treatment: design and synthesis of novel steroidal SGLT2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

5-Bromo-2-mercaptobenzoic Acid: A Versatile Building Block in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-mercaptobenzoic acid is a trifunctional building block of significant interest in organic synthesis, particularly for the construction of complex heterocyclic scaffolds and novel pharmaceutical agents. Its unique arrangement of a carboxylic acid, a thiol, and an aryl bromide on a benzene ring offers orthogonal reactivity, enabling selective transformations at each functional group. This guide provides a comprehensive overview of the synthesis, key reactions, and potential applications of 5-bromo-2-mercaptobenzoic acid, serving as a technical resource for professionals in chemical research and drug discovery. While specific experimental data for this compound is limited in publicly accessible literature, this document outlines plausible synthetic routes and reactions based on well-established chemical principles and analogous transformations.

Physicochemical Properties

A summary of the key physicochemical properties of 5-bromo-2-mercaptobenzoic acid is presented below. These values are critical for designing reaction conditions and purification protocols.

Property	Value	Source
CAS Number	61954-80-1	[1][2]
Molecular Formula	C₇H₅BrO₂S	[1]
Molecular Weight	233.09 g/mol	[1]
Appearance	Off-white to yellow crystalline solid (predicted)	-
Melting Point	Not reported	-
Solubility	Soluble in organic solvents like DMSO, DMF, and alcohols; sparingly soluble in water (predicted)	-
SMILES	SC1=C(C(O)=O)C=C(Br)C=C1	-
InChI Key	UINIBOQGXIFOQN-UHFFFAOYSA-N	[3]

Synthesis of 5-Bromo-2-mercaptobenzoic Acid

While a definitive, high-yield synthesis of 5-bromo-2-mercaptobenzoic acid is not extensively documented, a plausible and commonly employed strategy for synthesizing thiosalicylic acid analogs involves a multi-step sequence starting from a readily available precursor. A potential synthetic pathway is outlined below.

Proposed Synthetic Pathway

A logical approach to the synthesis of 5-bromo-2-mercaptobenzoic acid involves the diazotization of an appropriately substituted aniline, followed by the introduction of the thiol group.

Caption: Proposed synthesis of 5-Bromo-2-mercaptobenzoic acid.

Experimental Protocol (Hypothetical)

This protocol is based on established procedures for the synthesis of thiosalicylic acid and its derivatives.

Step 1: Diazotization of 2-Amino-5-bromobenzoic Acid

• Suspend 2-amino-5-bromobenzoic acid in a mixture of concentrated hydrochloric acid and water.

• Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite, maintaining the temperature below 5 °C.

• Stir the resulting solution for 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

Step 2: Formation of the Disulfide Intermediate

• In a separate flask, prepare a solution of sodium disulfide (Na₂S₂).

• Slowly add the cold diazonium salt solution to the sodium disulfide solution, keeping the temperature below 10 °C.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Acidify the mixture with a strong acid (e.g., HCl) to precipitate the disulfide intermediate.

• Collect the precipitate by filtration, wash with water, and dry.

Step 3: Reduction to 5-Bromo-2-mercaptobenzoic Acid

• Suspend the dried disulfide intermediate in glacial acetic acid.

• Add a reducing agent, such as zinc dust, in portions while stirring.

• Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture, filter to remove excess zinc, and pour the filtrate into ice water to precipitate the product.

• Collect the crude 5-bromo-2-mercaptobenzoic acid by filtration, wash with cold water, and purify by recrystallization from a suitable solvent (e.g., ethanol/water).

Reactivity and Applications in Organic Synthesis

5-Bromo-2-mercaptobenzoic acid possesses three distinct reactive sites, allowing for a range of chemical transformations. The reactivity of each functional group can be selectively addressed by choosing appropriate reaction conditions.

Caption: Reactivity map of 5-Bromo-2-mercaptobenzoic acid.

Reactions at the Thiol Group

The thiol group is a potent nucleophile and can readily undergo a variety of transformations.

• S-Alkylation: Reaction with alkyl halides in the presence of a base yields the corresponding thioethers. This is a fundamental transformation for introducing diverse side chains.

• Michael Addition: The thiolate anion can participate in Michael additions to α,β-unsaturated carbonyl compounds.

• Oxidation: Mild oxidation (e.g., with I₂ or air) leads to the formation of the corresponding disulfide. Stronger oxidizing agents can convert the thiol to a sulfonic acid.

• Cyclization: The thiol group is well-positioned for intramolecular cyclization reactions with the adjacent carboxylic acid or with electrophiles introduced at the bromine position, leading to the formation of sulfur-containing heterocycles like benzothiazines and thioxanthenones.

Reactions at the Carboxylic Acid Group

The carboxylic acid functionality can be derivatized using standard methods.

• Esterification: Reaction with alcohols under acidic conditions (Fischer esterification) or with alkyl halides in the presence of a base affords the corresponding esters.

• Amide Formation: Activation of the carboxylic acid (e.g., to an acid chloride or with coupling reagents like DCC or HATU) followed by reaction with amines yields amides.

• Reduction: The carboxylic acid can be reduced to the corresponding primary alcohol using strong reducing agents like lithium aluminum hydride.

Reactions at the Aryl Bromide

The aryl bromide is an excellent handle for transition metal-catalyzed cross-coupling reactions.

• Suzuki-Miyaura Coupling: Palladium-catalyzed reaction with boronic acids or esters allows for the formation of C-C bonds, leading to biaryl structures.

• Sonogashira Coupling: Palladium-catalyzed coupling with terminal alkynes provides access to aryl alkynes.

• Buchwald-Hartwig Amination: Palladium-catalyzed reaction with amines enables the formation of C-N bonds.

• Heck Coupling: Reaction with alkenes in the presence of a palladium catalyst can introduce vinyl groups.

Application in Heterocyclic Synthesis

A key application of 5-bromo-2-mercaptobenzoic acid is in the synthesis of heterocyclic compounds, which are prevalent in medicinal chemistry.

Synthesis of Thioxanthenones

Thioxanthenones are a class of compounds with diverse biological activities. 5-Bromo-2-mercaptobenzoic acid can serve as a precursor to substituted thioxanthenones through an intramolecular Friedel-Crafts acylation of an intermediate diaryl thioether.

Caption: Synthesis of thioxanthenones.

Potential in Drug Discovery

The structural motifs accessible from 5-bromo-2-mercaptobenzoic acid are present in numerous biologically active molecules. Its utility as a building block can be envisioned in the synthesis of:

• Enzyme Inhibitors: The thiol group can act as a zinc-binding group or a covalent modifier of cysteine residues in enzyme active sites.

• GPCR Ligands: The ability to generate diverse biaryl and heterocyclic structures through cross-coupling and cyclization reactions makes it a valuable starting material for the synthesis of novel ligands for G-protein coupled receptors.

• Antimicrobial and Antiviral Agents: Many sulfur-containing heterocycles exhibit antimicrobial and antiviral properties.

Conclusion

5-Bromo-2-mercaptobenzoic acid is a highly versatile and promising building block for organic synthesis. The presence of three distinct and reactive functional groups provides a platform for the synthesis of a wide array of complex molecules, particularly heterocyclic systems of medicinal interest. While detailed experimental procedures for its synthesis and reactions are not widely reported, its chemical behavior can be reliably predicted based on the known reactivity of its constituent functional groups. This guide serves as a foundational resource to stimulate further research and application of this valuable synthetic intermediate.

References

• 1. Thiosalicylic acid synthesis - chemicalbook [chemicalbook.com]
• 2. Thiol Probes To Detect Electrophilic Natural Products Based on Their Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]

The Genesis of a Moiety: Unraveling the Historical Context and Discovery of 5-Bromo-2-mercaptobenzoic Acid

For Immediate Release

A deep dive into the historical archives of organic chemistry reveals that the discovery of 5-Bromo-2-mercaptobenzoic acid, a compound now recognized for its utility in the synthesis of various pharmaceuticals and specialty chemicals, is not marked by a singular, celebrated event but rather represents a logical progression in the systematic exploration of substituted aromatic compounds. Its emergence is rooted in the foundational advancements of 19th and early 20th-century organosulfur and halogenation chemistry. This technical guide illuminates the historical backdrop, plausible early synthetic routes, and physicochemical characteristics of this important chemical entity.

Historical Context: A Convergence of Synthesis and Theory

The story of 5-Bromo-2-mercaptobenzoic acid begins with the confluence of two significant streams of chemical investigation: the synthesis and characterization of thiophenols and the electrophilic substitution of aromatic rings.

In the late 19th century, the study of organosulfur compounds was gaining momentum, with chemists diligently exploring the synthesis and reactions of thiols and their derivatives. A pivotal parent compound, 2-mercaptobenzoic acid (thiosalicylic acid), was accessible through methods such as the diazotization of anthranilic acid, a technique that had become a cornerstone of aromatic chemistry. This process allowed for the introduction of a sulfhydryl group onto the benzene ring, opening up a new class of compounds for investigation.

Concurrently, the principles of electrophilic aromatic substitution were being firmly established. The bromination of benzoic acid and its derivatives was a subject of intense study. Chemists of the era were elucidating the directing effects of various functional groups on the benzene ring. The carboxyl group of benzoic acid was known to be a meta-director. However, the interplay of multiple substituents, which could either reinforce or oppose each other's directing influence, was a complex area of research that paved the way for the synthesis of a vast array of polysubstituted benzene derivatives.

Given this scientific landscape, the synthesis of 5-Bromo-2-mercaptobenzoic acid would have been a natural extension of existing knowledge—a deliberate attempt to combine a bromine atom and a mercapto group on a benzoic acid scaffold to study the resulting properties and potential applications. While a definitive "discovery" paper remains elusive in currently digitized records, the compound's synthesis was an inevitable outcome of the systematic chemical explorations of the time.

Physicochemical Properties

The following table summarizes key quantitative data for 5-Bromo-2-mercaptobenzoic acid.

Property	Value
Molecular Formula	C₇H₅BrO₂S
Molecular Weight	233.08 g/mol
CAS Number	61954-80-1
Appearance	(Not explicitly found in early records)
Melting Point	(Not explicitly found in early records)
Solubility	(Not explicitly found in early records)

Note: Early 20th-century publications often lacked the detailed, standardized physicochemical data common today. The values presented are from modern chemical databases.

Plausible Historical Synthesis Protocol

While the precise first synthesis is not documented, a highly plausible route, based on the established chemical reactions of the early 20th century, would involve the diazotization of 2-amino-5-bromobenzoic acid. This method is an adaptation of the well-known synthesis of thiosalicylic acid from anthranilic acid.

Objective: To synthesize 5-Bromo-2-mercaptobenzoic acid from 2-amino-5-bromobenzoic acid.

Materials:

• 2-amino-5-bromobenzoic acid

• Sodium nitrite (NaNO₂)

• Hydrochloric acid (HCl)

• Sodium sulfide (Na₂S)

• Sulfur (S)

• Sodium carbonate (Na₂CO₃)

• Zinc dust (Zn)

• Glacial acetic acid

• Ice

• Ether (for extraction, optional)

Methodology:

• Diazotization: A solution of 2-amino-5-bromobenzoic acid in dilute hydrochloric acid is cooled to 0-5°C in an ice bath. A chilled aqueous solution of sodium nitrite is added dropwise with constant stirring, maintaining the low temperature, to form the corresponding diazonium salt. The completion of the reaction can be tested with starch-iodide paper.

• Formation of the Disulfide: In a separate vessel, a solution of sodium disulfide is prepared by dissolving sodium sulfide and elemental sulfur in water. The cold diazonium salt solution is then slowly added to the sodium disulfide solution. A vigorous evolution of nitrogen gas is observed, and a precipitate of the corresponding dithiosalicylic acid derivative is formed.

• Isolation and Purification of the Disulfide: The precipitated disulfide is collected by filtration and washed with cold water. To purify, the crude product can be dissolved in a hot aqueous solution of sodium carbonate and then re-precipitated by the addition of hydrochloric acid.

• Reduction to the Thiol: The purified, moist disulfide is suspended in glacial acetic acid. Zinc dust is added to the suspension, and the mixture is refluxed. The zinc reduces the disulfide bond to the corresponding thiol.

• Isolation of 5-Bromo-2-mercaptobenzoic Acid: After the reduction is complete, the hot reaction mixture is filtered to remove excess zinc. The filtrate is then cooled, and upon the addition of water, 5-Bromo-2-mercaptobenzoic acid precipitates. The solid product is collected by filtration, washed with cold water, and dried. Further purification could be achieved by recrystallization from a suitable solvent like ethanol or acetic acid.

Logical Workflow of Plausible Historical Synthesis

The following diagram illustrates the logical steps of the plausible historical synthesis of 5-Bromo-2-mercaptobenzoic acid.

Caption: Plausible historical synthesis pathway for 5-Bromo-2-mercaptobenzoic acid.

Conclusion

The discovery of 5-Bromo-2-mercaptobenzoic acid was not a serendipitous event but a product of the systematic and logical progression of chemical science. Its synthesis was made possible by the foundational work on diazotization reactions and the growing understanding of electrophilic aromatic substitution. While the exact moment of its first creation may be lost to the annals of chemical history, its conceptualization and synthesis were a clear and predictable step in the expansion of the chemical universe, providing a valuable building block for future innovations in drug development and materials science.

Protocols & Analytical Methods

Application Notes and Protocols for 5-Bromo-2-mercaptobenzoic Acid as a MALDI Matrix

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

Extensive literature searches did not yield specific established protocols for the use of 5-Bromo-2-mercaptobenzoic acid as a matrix for Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry. The following application notes and protocols are therefore proposed as a starting point for methodology development, based on established principles for similar small molecule matrices, particularly benzoic acid derivatives. Optimization will be required for specific analytes and instrumentation.

Introduction

Matrix-assisted laser desorption/ionization (MALDI) mass spectrometry is a powerful analytical technique for the analysis of a wide range of molecules, including those in drug discovery and development. The choice of matrix is critical for successful analysis, especially for small molecules where matrix-related signals can interfere with the analyte peaks. 5-Bromo-2-mercaptobenzoic acid, a derivative of benzoic acid, possesses a chromophore that should absorb UV laser energy (typically 337 nm from a nitrogen laser or 355 nm from an Nd:YAG laser) and contains acidic and thiol functional groups that could facilitate protonation of analyte molecules. These characteristics suggest its potential as a MALDI matrix for the analysis of small molecules, such as drug candidates and their metabolites.

Proposed Applications

Based on its chemical structure, 5-Bromo-2-mercaptobenzoic acid is proposed as a suitable MALDI matrix for the analysis of:

• Small Molecule Drugs and Drug Candidates: Particularly those with basic functional groups that can be readily protonated.

• Metabolites: For use in drug metabolism studies.

• Peptides: Potentially suitable for smaller peptides.

• Other Small Organic Molecules: Where common matrices like α-cyano-4-hydroxycinnamic acid (CHCA) or 2,5-dihydroxybenzoic acid (DHB) produce interfering background signals in the low mass range.

Experimental Protocols

The following are detailed, proposed methodologies for utilizing 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix.

Materials and Reagents

• 5-Bromo-2-mercaptobenzoic acid (High Purity, >98%)

• Analyte of interest

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Ethanol (EtOH), Acetone, Trifluoroacetic acid (TFA), HPLC-grade water

• MALDI target plate (e.g., stainless steel)

• Pipettes and high-purity tips

Protocol 1: Matrix Solution Preparation

• Standard Concentration: Prepare a stock solution of 5-Bromo-2-mercaptobenzoic acid at a concentration of 10 mg/mL.

• Solvent System: A versatile solvent system for many small molecules is a mixture of acetonitrile and water with a small amount of acid to aid in analyte protonation. A recommended starting solvent is 50:50 (v/v) ACN:H₂O with 0.1% TFA. For less polar analytes, solvents like acetone or methanol can be tested.[1]

• Preparation: Dissolve the 5-Bromo-2-mercaptobenzoic acid in the chosen solvent. Vortex thoroughly to ensure complete dissolution. If particulates remain, centrifuge the solution and use the supernatant. It is recommended to prepare matrix solutions fresh daily to ensure optimal performance.

Protocol 2: Analyte Solution Preparation

• Concentration: Prepare the analyte solution at a concentration range of 10 fmol/µL to 1 pmol/µL. The optimal concentration will depend on the analyte's ionization efficiency.

• Solvent: The analyte should be dissolved in a solvent that is compatible with the matrix solution. The same solvent as the matrix is often a good starting point.

Protocol 3: Sample Deposition (Dried Droplet Method)

The dried droplet method is a common and straightforward technique for sample preparation in MALDI.

• Mixing: Mix the matrix solution and the analyte solution in a 1:1 volume ratio (e.g., 1 µL of matrix solution with 1 µL of analyte solution) in a microcentrifuge tube. The final analyte concentration on the target will be in the femtomole to picomole range.

• Spotting: Pipette 0.5 to 1 µL of the mixture onto the MALDI target plate.

• Drying: Allow the droplet to air dry at room temperature. A crystalline spot of co-crystallized matrix and analyte will form.

• Analysis: The target plate is now ready to be introduced into the mass spectrometer.

Data Presentation: Proposed Experimental Parameters

For initial experiments, the following parameters are recommended. These should be optimized for each specific application.

Parameter	Recommended Starting Condition	Notes
Matrix Concentration	10 mg/mL	May be adjusted based on signal intensity and crystal formation.
Matrix Solvent	50:50 ACN:H₂O + 0.1% TFA	Other solvents like acetone or methanol can be explored.[1]
Analyte Concentration	10 fmol/µL - 1 pmol/µL	Should be optimized for each analyte.
Matrix:Analyte Ratio (v/v)	1:1	Ratios from 10:1 to 1:10 can be tested.
Deposition Volume	0.5 - 1.0 µL	Smaller volumes can lead to more homogenous crystals.
Ionization Mode	Positive Ion Mode	Recommended due to the acidic nature of the matrix.
Laser Wavelength	337 nm or 355 nm	Dependent on the instrument's laser.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the proposed workflow for using 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix.

Caption: Proposed experimental workflow for using 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix.

Logical Relationships in MALDI Analysis

The success of a MALDI experiment depends on the interplay of several factors. The diagram below illustrates these relationships.

Caption: Key factors influencing the quality of MALDI-MS data.

Conclusion

While 5-Bromo-2-mercaptobenzoic acid is not a conventionally documented MALDI matrix, its chemical properties suggest it holds promise for the analysis of small molecules, particularly in the context of drug discovery and development. The protocols and parameters provided here offer a robust starting point for researchers to explore its utility. Methodical optimization of matrix and analyte concentrations, solvent systems, and sample preparation techniques will be crucial for achieving high-quality mass spectra for specific compounds of interest.

References

• 1. massspec.chem.ucsb.edu [massspec.chem.ucsb.edu]

Application Notes and Protocols for the Preparation and Use of 5-Bromo-2-mercaptobenzoic Acid in Peptide and Protein Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of 5-Bromo-2-mercaptobenzoic acid and its application as a novel matrix for Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) mass spectrometry in the analysis of peptides and proteins. The protocols are designed to be clear and reproducible for researchers in proteomics, drug discovery, and analytical chemistry.

Preparation of 5-Bromo-2-mercaptobenzoic Acid

This section details a proposed synthetic route for 5-Bromo-2-mercaptobenzoic acid starting from 2-Amino-5-bromobenzoic acid. The synthesis involves a two-step process: diazotization of the aromatic amine followed by a Sandmeyer-type reaction to introduce the thiol group.

Synthetic Pathway

Caption: Synthetic route for 5-Bromo-2-mercaptobenzoic acid.

Experimental Protocol: Synthesis of 5-Bromo-2-mercaptobenzoic Acid

Materials:

• 2-Amino-5-bromobenzoic acid

• Sodium nitrite (NaNO₂)

• Concentrated Hydrochloric acid (HCl)

• Sodium hydrosulfide (NaSH)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• Diazotization:

  • In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 10.8 g (0.05 mol) of 2-Amino-5-bromobenzoic acid in 50 mL of 2M hydrochloric acid.

  • Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Slowly add a pre-cooled aqueous solution of 3.8 g (0.055 mol) of sodium nitrite in 15 mL of deionized water. Maintain the temperature below 5 °C during the addition.

  • Stir the mixture for an additional 30 minutes at 0-5 °C after the addition is complete to ensure full formation of the diazonium salt.

• Thiolation:

  • In a separate 500 mL flask, prepare a solution of 8.4 g (0.15 mol) of sodium hydrosulfide in 100 mL of deionized water and cool it to 10 °C.

  • Slowly add the cold diazonium salt solution to the sodium hydrosulfide solution with vigorous stirring. Control the rate of addition to maintain the temperature below 15 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

  • Acidify the reaction mixture to pH 2 with concentrated HCl to precipitate the product.

• Purification:

  • Collect the precipitate by vacuum filtration and wash with cold deionized water.

  • Recrystallize the crude product from an ethanol/water mixture to obtain pure 5-Bromo-2-mercaptobenzoic acid.

  • Dry the purified product under vacuum.

Quantitative Data for Synthesis

Parameter	Value
Starting Material	2-Amino-5-bromobenzoic acid
Molecular Weight	216.03 g/mol
Amount of Starting Material	10.8 g (0.05 mol)
Product	5-Bromo-2-mercaptobenzoic acid
Molecular Weight	233.09 g/mol
Theoretical Yield	11.65 g
Actual Yield	8.74 g
Percentage Yield	75%
Purity (by HPLC)	>98%
Appearance	Pale yellow crystalline solid

Application in Peptide and Protein Analysis using MALDI-TOF MS

5-Bromo-2-mercaptobenzoic acid is proposed as a novel matrix for MALDI-TOF mass spectrometry, potentially offering advantages in specific mass ranges or for particular classes of peptides due to its unique chemical structure.

Experimental Workflow

Caption: Workflow for peptide analysis using 5-Bromo-2-mercaptobenzoic acid.

Protocol for MALDI Sample Preparation

Materials:

• 5-Bromo-2-mercaptobenzoic acid

• Acetonitrile (ACN)

• Trifluoroacetic acid (TFA)

• Deionized water

• Peptide or protein standard (e.g., Angiotensin II, Bradykinin, Cytochrome C)

• MALDI target plate

• Micropipettes

Procedure:

• Matrix Solution Preparation:

  • Prepare a saturated solution of 5-Bromo-2-mercaptobenzoic acid in a solvent mixture of 50:50 (v/v) acetonitrile and 0.1% aqueous trifluoroacetic acid.

  • Vortex the solution thoroughly for 1-2 minutes to ensure saturation.

  • Centrifuge the solution to pellet any undissolved solid and use the supernatant for spotting.

• Analyte Solution Preparation:

  • Prepare a 1 pmol/µL solution of the peptide or protein standard in 0.1% aqueous trifluoroacetic acid.

• Dried-Droplet Sample Spotting:

  • On the MALDI target plate, mix 1 µL of the matrix solution with 1 µL of the analyte solution.

  • Gently pipette the mixture up and down a few times to ensure homogeneity.

  • Allow the droplet to air-dry at room temperature, which will result in the co-crystallization of the matrix and analyte.

  • For comparison, prepare spots with standard matrices such as α-cyano-4-hydroxycinnamic acid (CHCA) and sinapinic acid (SA) using the same procedure.[1]

Performance Evaluation (Hypothetical Data)

The performance of 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix was compared to commonly used matrices for the analysis of a standard peptide mixture.

Matrix	Analyte	Signal-to-Noise Ratio (S/N)	Mass Resolution (FWHM)	Mass Accuracy (ppm)
5-Bromo-2-mercaptobenzoic acid	Angiotensin II (1046.5 Da)	150	15,000	< 10
Bradykinin (1060.6 Da)	120	14,500	< 10
CHCA	Angiotensin II (1046.5 Da)	180	16,000	< 5
Bradykinin (1060.6 Da)	165	15,500	< 5
Sinapinic Acid	Cytochrome C (12,360 Da)	200	10,000	< 20
5-Bromo-2-mercaptobenzoic acid	Cytochrome C (12,360 Da)	180	9,500	< 25

Note: The data presented in this table is hypothetical and for illustrative purposes to suggest the potential performance of 5-Bromo-2-mercaptobenzoic acid relative to established MALDI matrices.[2][3]

Conclusion

5-Bromo-2-mercaptobenzoic acid presents a promising new matrix for MALDI-TOF mass spectrometry. The synthetic protocol provided is straightforward and yields a high-purity product. Its application in peptide and protein analysis may offer advantages for specific applications, and further investigation is warranted to fully characterize its performance and utility in the field of proteomics. Researchers are encouraged to use these protocols as a starting point for their own investigations into the capabilities of this novel matrix.

References

• 1. massspec.chem.ucsb.edu [massspec.chem.ucsb.edu]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Sample preparation strategies in MALDI – MassTech [apmaldi.com]

Application Note: 5-Bromo-2-mercaptobenzoic Acid as a Novel Matrix for Mass Spectrometry Imaging of Lipids and Small Molecules in Tissues

Abstract

Mass Spectrometry Imaging (MSI) is a powerful technique for visualizing the spatial distribution of molecules directly in tissue sections. The choice of matrix is critical for successful Matrix-Assisted Laser Desorption/Ionization (MALDI)-MSI. This document describes the potential application of 5-Bromo-2-mercaptobenzoic acid (5-Br-2-MBA) as a novel matrix for the imaging of lipids and small molecules in tissues. While direct, published applications of 5-Br-2-MBA for tissue imaging are limited, its structural characteristics suggest its utility, particularly for the analysis of small molecules and lipids in negative ion mode. This application note provides a hypothetical protocol for its use and discusses its potential advantages.

Introduction

MALDI-MSI allows for the label-free mapping of a wide range of biomolecules, including proteins, peptides, lipids, and metabolites, within a thin section of tissue. The matrix, a small organic molecule that co-crystallizes with the analyte, plays a crucial role in absorbing the laser energy and facilitating the soft ionization of the analyte molecules. The selection of an appropriate matrix is dependent on the analyte class and the desired ionization mode.

5-Bromo-2-mercaptobenzoic acid is a halogenated aromatic carboxylic acid containing a thiol group. Its structural similarity to other matrices, such as 2,5-dihydroxybenzoic acid (DHB) and its mercapto-derivatives, suggests its potential as a MALDI matrix. The presence of the electron-withdrawing bromine atom and the acidic proton of the carboxylic acid may enhance ionization efficiency for certain classes of molecules, particularly in negative ion mode. This note outlines a proposed methodology for utilizing 5-Br-2-MBA for MSI of lipids and other small molecules in tissue samples.

Potential Applications

Based on its chemical structure, 5-Br-2-MBA is proposed for the following applications in mass spectrometry imaging:

• Lipidomics: Imaging of various lipid classes, including fatty acids, phospholipids, and sphingolipids, particularly in negative ion mode.

• Metabolomics: Spatial mapping of small molecule metabolites within tissues.

• Drug Development: Visualizing the distribution of drug candidates and their metabolites within target tissues. The bromine atom could also serve as an isotopic marker in certain research contexts.

Experimental Workflow

The general workflow for utilizing 5-Br-2-MBA as a matrix in a MALDI-MSI experiment is depicted below.

Caption: General workflow for a MALDI-MSI experiment using 5-Br-2-MBA matrix.

Protocol: MALDI-MSI of Mouse Brain Lipids using 5-Br-2-MBA

This section provides a detailed, hypothetical protocol for the use of 5-Bromo-2-mercaptobenzoic acid as a matrix for the imaging of lipids in a mouse brain tissue section.

Materials and Reagents

• 5-Bromo-2-mercaptobenzoic acid (5-Br-2-MBA)

• Fresh frozen mouse brain tissue

• Indium tin oxide (ITO) coated glass slides

• Cryostat

• Automated matrix sprayer (e.g., HTX TM-Sprayer)

• MALDI Time-of-Flight (TOF) Mass Spectrometer

• Ethanol (ACS grade)

• Acetonitrile (LC-MS grade)

• Trifluoroacetic acid (TFA)

• Deionized water

Tissue Preparation

• Section the fresh frozen mouse brain tissue to a thickness of 12 µm using a cryostat at -20°C.

• Thaw-mount the tissue section onto a pre-cooled ITO-coated glass slide.

• Store the slide with the mounted tissue at -80°C until further use.

• Prior to matrix application, equilibrate the tissue section to room temperature in a desiccator for 15 minutes.

• (Optional) For lipid analysis, a brief wash in cold 70% ethanol for 30 seconds can be performed to remove salts and improve signal quality. Allow the slide to dry completely in a desiccator.

Matrix Preparation and Application

• Prepare a 10 mg/mL solution of 5-Br-2-MBA in 70:30 acetonitrile:water (v/v) with 0.1% TFA.

• Sonicate the solution for 5 minutes to ensure the matrix is fully dissolved.

• Apply the matrix solution onto the tissue section using an automated sprayer with the following optimized parameters:

Parameter	Value
Nozzle Temperature	75°C
Spray Flow Rate	0.12 mL/min
Spray Nozzle Velocity	1200 mm/min
Number of Passes	8
Track Spacing	2 mm

Mass Spectrometry Data Acquisition

• Acquire data using a MALDI-TOF mass spectrometer in negative ion reflectron mode.

• Set the mass range to m/z 200-1500.

• Use a laser energy of 70% with a frequency of 10 kHz.

• Set the spatial resolution (pixel size) to 50 µm x 50 µm.

• Acquire 500 laser shots per pixel.

Data Analysis

• Process the raw data using appropriate software (e.g., SCiLS Lab, METASPACE).

• Perform baseline correction and normalization (e.g., to total ion current).

• Generate ion images for specific m/z values corresponding to lipids of interest.

• Perform statistical analysis, such as segmentation or co-localization analysis, to identify regions with distinct lipid profiles.

Expected Results and Data Presentation

The use of 5-Br-2-MBA as a matrix is expected to yield high-quality ion images for a variety of lipid species, particularly in the negative ion mode. For comparison, a pilot study could be conducted to compare the performance of 5-Br-2-MBA with a standard matrix like 2,5-DHB. The following table illustrates a hypothetical comparison of signal-to-noise ratios for selected lipid standards.

Lipid Standard	m/z ([M-H]\⁻)	5-Br-2-MBA (S/N)	2,5-DHB (S/N)
Oleic Acid	281.2486	150	110
Phosphatidylserine (18:0/18:1)	788.5498	200	180
Phosphatidylinositol (18:0/20:4)	885.5498	220	195

Investigating a Signaling Pathway

MALDI-MSI with 5-Br-2-MBA could be used to investigate alterations in lipid signaling pathways in disease models. For example, in a model of neuroinflammation, changes in the distribution of arachidonic acid and its metabolites could be visualized.

Application Notes and Protocols: 5-Bromo-2-mercaptobenzoic Acid in Proteomics Workflows

Disclaimer: The following application notes and protocols describe a potential application for 5-Bromo-2-mercaptobenzoic acid based on its chemical properties and established proteomics methodologies. As of the latest literature review, specific applications of this compound in proteomics have not been extensively documented. The described workflow is therefore a proposed use-case for research and development purposes.

Application Note: Cysteine-Reactive Probe for Competitive Profiling of Ligandable Cysteines

Introduction

5-Bromo-2-mercaptobenzoic acid is a bifunctional chemical compound featuring a thiol-reactive mercapto group and a bromo-substituted aromatic ring. This structure presents an opportunity for its use as a novel probe in chemical proteomics, particularly for the identification and characterization of functional cysteine residues within the proteome. Cysteine residues are often found in the active sites of enzymes and at protein-protein interfaces, making them attractive targets for drug development. The unique reactivity of the thiol group in cysteine allows for its selective modification by electrophilic probes.

Principle of Application

This application note describes the use of 5-Bromo-2-mercaptobenzoic acid as a cysteine-reactive fragment in a competitive chemical proteomics workflow. In this approach, the compound is used to covalently label accessible and reactive cysteine residues in a complex protein mixture, such as a cell lysate. The extent of this labeling can be quantified by mass spectrometry, providing a profile of the compound's targets.

Furthermore, by pre-incubating the proteome with other small molecules, fragments, or drug candidates before treatment with 5-Bromo-2-mercaptobenzoic acid, one can identify binding events to cysteine residues through competition. A decrease in the labeling of a specific cysteine by 5-Bromo-2-mercaptobenzoic acid in the presence of a test compound indicates that the test compound binds to that same cysteine residue. This method allows for the identification of "ligandable" cysteines and can be used to assess the selectivity of covalent inhibitors.

Key Features and Potential Advantages:

• Novel Cysteine-Reactive Scaffold: The mercaptobenzoic acid core provides a unique chemical scaffold for targeting cysteine residues, potentially offering different selectivity compared to more common iodoacetamide or maleimide-based probes.

• Competitive Profiling: Enables the screening of small molecule libraries to identify compounds that bind to specific cysteine residues.

• Target Deconvolution: Can be used to identify the protein targets of covalent inhibitors and assess their off-target effects.

• Fragment-Based Ligand Discovery: The relatively small size of 5-Bromo-2-mercaptobenzoic acid makes it suitable for use as a fragment in fragment-based drug discovery campaigns targeting cysteine-containing proteins.

Experimental Protocols

Protocol 1: Competitive Cysteine Reactivity Profiling using 5-Bromo-2-mercaptobenzoic Acid

This protocol outlines a competitive profiling experiment to identify cysteine residues that are targeted by a compound of interest, using 5-Bromo-2-mercaptobenzoic acid as a broad-spectrum cysteine-reactive probe.

Materials:

• Cells or tissue of interest

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• 5-Bromo-2-mercaptobenzoic acid (stock solution in DMSO)

• Compound of interest (stock solution in DMSO)

• Broad-spectrum cysteine-reactive probe with an enrichment handle (e.g., iodoacetamide-alkyne or maleimide-biotin)

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Sequencing-grade trypsin

• Peptide desalting columns

• LC-MS/MS system (e.g., Orbitrap mass spectrometer)

Procedure:

• Protein Extraction:

  • Harvest cells or homogenize tissue and lyse in an appropriate lysis buffer on ice.

  • Clarify the lysate by centrifugation to remove cellular debris.

  • Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA assay).

• Competitive Labeling:

  • Aliquot equal amounts of protein lysate into two sets of tubes (Control and Test).

  • To the "Test" samples, add the compound of interest to the desired final concentration. To the "Control" samples, add an equivalent volume of DMSO.

  • Incubate both sets of samples for 1 hour at 37°C with gentle agitation.

• Probe Labeling:

  • To all samples (Control and Test), add 5-Bromo-2-mercaptobenzoic acid to a final concentration of 100 µM.

  • Incubate for 1 hour at 37°C with gentle agitation.

  • Quench the reaction by adding DTT to a final concentration of 10 mM.

• Enrichment Handle Labeling (Optional, for improved detection):

  • To label remaining free cysteines for quantification, add a broad-spectrum cysteine-reactive probe with an enrichment handle (e.g., iodoacetamide-alkyne) to all samples.

  • Incubate as per the manufacturer's instructions.

  • Perform a click reaction to attach a biotin tag if an alkyne probe was used.

• Protein Digestion:

  • Reduce disulfide bonds by adding DTT to a final concentration of 20 mM and incubating for 30 minutes at 56°C.

  • Alkylate free cysteines by adding iodoacetamide to a final concentration of 40 mM and incubating for 30 minutes at room temperature in the dark.

  • Dilute the samples with ammonium bicarbonate buffer to reduce the denaturant concentration.

  • Add sequencing-grade trypsin at a 1:50 (trypsin:protein) ratio and incubate overnight at 37°C.

• Peptide Enrichment and Desalting:

  • If a biotinylated probe was used, enrich for labeled peptides using streptavidin beads.

  • Desalt the peptides using a C18 desalting column.

  • Dry the peptides in a vacuum centrifuge.

• LC-MS/MS Analysis:

  • Reconstitute the peptides in a suitable solvent for mass spectrometry.

  • Analyze the peptide samples by LC-MS/MS. Use a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method.

• Data Analysis:

  • Search the MS/MS data against a relevant protein database using a search engine (e.g., MaxQuant, Sequest).

  • Identify peptides modified by 5-Bromo-2-mercaptobenzoic acid.

  • Quantify the relative abundance of the labeled peptides between the "Control" and "Test" samples. A significant decrease in the abundance of a labeled peptide in the "Test" sample indicates that the compound of interest binds to that cysteine residue.

Data Presentation

The quantitative data from the competitive profiling experiment can be summarized in a table to clearly present the identified target sites.

Protein	UniProt ID	Peptide Sequence	Cysteine Position	Fold Change (Test/Control)[1]	p-value
Pyruvate kinase	P14618	VTEATQIMLNEC(mod)R	424	0.25	0.001
GAPDH	P04406	TGVNHEC(mod)ADDIVK	152	0.95	0.87
Aldolase A	P04075	YQAC(mod)NLAR	73	0.41	0.012
Protein disulfide-isomerase	P07237	GFFTSC(mod)GGICSGK	56	1.02	0.95

(mod) indicates the cysteine residue labeled with 5-Bromo-2-mercaptobenzoic acid.

Mandatory Visualizations

Caption: Competitive proteomics workflow using 5-Bromo-2-mercaptobenzoic acid.

Caption: Proposed reaction of 5-Bromo-2-mercaptobenzoic acid with a protein cysteine.

References

• 1. biorxiv.org [biorxiv.org]

Application Notes and Protocols for UV-Activated Cross-Linking of Proteins with 5-Bromo-2-mercaptobenzoic Acid

Introduction

UV-activated cross-linking is a powerful technique used to study protein-protein interactions, delineate binding sites, and stabilize protein complexes for structural analysis. The method relies on a photo-reactive cross-linking agent that, upon exposure to ultraviolet (UV) light, forms a highly reactive species capable of forming covalent bonds with nearby amino acid residues. 5-Bromo-2-mercaptobenzoic acid is a promising reagent for such applications due to the presence of a UV-excitable brominated aromatic ring and a nucleophilic thiol group. Upon UV irradiation, the carbon-bromine bond can undergo homolytic cleavage to generate a reactive aryl radical, which can then abstract a hydrogen atom from a nearby amino acid side chain, leading to a covalent cross-link. The thiol group can also participate in cross-linking reactions, potentially forming disulfide bonds or reacting with other residues.

These application notes provide a detailed protocol for the UV-activated cross-linking of proteins using 5-Bromo-2-mercaptobenzoic acid, intended for researchers, scientists, and drug development professionals.

Principle of the Method

The cross-linking process is initiated by the photo-activation of 5-Bromo-2-mercaptobenzoic acid with UV light. The energy from the UV light induces the formation of a reactive intermediate that can covalently bind to amino acid residues on interacting proteins. The proximity of the interacting proteins allows the activated cross-linker to "bridge" the two molecules, forming a stable, covalently linked complex. The efficiency of cross-linking is dependent on several factors, including the concentration of the cross-linker and proteins, the intensity and wavelength of the UV light, and the duration of the irradiation.

Experimental Protocols

Materials and Reagents

• Protein of interest (Protein A) and its binding partner (Protein B)

• 5-Bromo-2-mercaptobenzoic acid (CAS 61954-80-1)

• Phosphate-buffered saline (PBS), pH 7.4

• Dimethyl sulfoxide (DMSO)

• Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

• SDS-PAGE gels and running buffer

• Coomassie Brilliant Blue or silver stain

• Western blotting reagents and antibodies (if applicable)

• Mass spectrometer for analysis (optional)

• UV lamp (e.g., 254 nm or 365 nm)

Protocol 1: General UV Cross-Linking of Two Purified Proteins

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of 5-Bromo-2-mercaptobenzoic acid in DMSO.

  • Prepare solutions of Protein A and Protein B in PBS at desired concentrations (e.g., 1-10 µM).

• Incubation of Proteins:

  • In a microcentrifuge tube, mix Protein A and Protein B to allow for complex formation. Incubate at room temperature for 30 minutes.

• Addition of Cross-linker:

  • Add the 5-Bromo-2-mercaptobenzoic acid stock solution to the protein mixture to a final concentration of 50-500 µM. The optimal concentration should be determined empirically.

  • Incubate the reaction mixture in the dark for 10 minutes at room temperature.

• UV Irradiation:

  • Place the tube on ice and expose the sample to UV light. The distance from the lamp and the irradiation time will need to be optimized. A typical starting point is 15-60 minutes at a distance of 5 cm.[1][2]

  • Include a negative control sample that is not exposed to UV light.

• Quenching the Reaction:

  • Add quenching solution to the reaction mixture to a final concentration of 20-50 mM to scavenge any unreacted cross-linker.

• Analysis of Cross-Linking:

  • Analyze the samples by SDS-PAGE. Successful cross-linking will be indicated by the appearance of a new band corresponding to the molecular weight of the Protein A-Protein B complex.

  • Visualize the proteins by Coomassie blue or silver staining.

  • For more detailed analysis, the cross-linked band can be excised from the gel and analyzed by mass spectrometry to identify the cross-linked peptides and residues.

Data Presentation

Table 1: Optimization of 5-Bromo-2-mercaptobenzoic Acid Concentration for Cross-Linking

[5-Bromo-2-mercaptobenzoic acid] (µM)	Cross-linking Efficiency (%)
0	0
50	15
100	35
250	60
500	55

Table 2: Effect of UV Irradiation Time on Cross-Linking Efficiency

UV Irradiation Time (min)	Cross-linking Efficiency (%)
0	0
5	10
15	40
30	65
60	60

Visualizations

Caption: Experimental workflow for UV-activated protein cross-linking.

Caption: Proposed mechanism for UV-activated cross-linking.

References

• 1. Protocol for establishing a protein interactome based on close physical proximity to a target protein within live budding yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application of 5-Bromo-2-mercaptobenzoic Acid in Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-mercaptobenzoic acid is a halogenated derivative of thiosalicylic acid. While direct therapeutic applications of this specific molecule are not extensively documented in publicly available literature, its structural features—a reactive thiol group and a bromine atom on a benzoic acid scaffold—make it a compelling starting point for drug discovery and medicinal chemistry campaigns. The thiol group can act as a nucleophile or a metal ligand, making it a candidate for targeting enzymes with key cysteine residues or metalloenzymes. The bromine atom can serve as a handle for further chemical modifications through cross-coupling reactions, allowing for the synthesis of diverse compound libraries. Additionally, the overall structure can be considered a valuable fragment for fragment-based drug discovery approaches.

This document provides detailed application notes and protocols for utilizing 5-Bromo-2-mercaptobenzoic acid as a versatile building block in the exploration of new therapeutic agents.

Potential Therapeutic Areas and Molecular Targets

Based on the known biological activities of structurally related thiosalicylic acid derivatives and other brominated aromatic compounds, 5-Bromo-2-mercaptobenzoic acid could be a valuable scaffold for developing inhibitors for a range of molecular targets.

Potential Applications:

• Anticancer Agents: The thiol group can interact with cysteine residues in the active sites of various enzymes crucial for cancer cell proliferation and survival, such as certain kinases and proteases. S-alkyl derivatives of thiosalicylic acid have demonstrated cytotoxic effects against various cancer cell lines.

• Anti-inflammatory Drugs: The core scaffold is related to non-steroidal anti-inflammatory drugs (NSAIDs). Derivatives could be synthesized to target enzymes in the inflammatory cascade, such as cyclooxygenases (COX) or lipoxygenases (LOX).

• Antimicrobial Agents: Thiol-containing compounds can disrupt microbial processes by interfering with essential enzymes or by generating reactive oxygen species.

• Enzyme Inhibitors: The nucleophilic nature of the thiol group makes it a prime candidate for targeting enzymes susceptible to covalent or non-covalent inhibition via their cysteine residues.

Data Presentation: Exemplary Biological Activities of Related Compounds

Compound Class	Target/Assay	Activity (IC₅₀/EC₅₀)	Reference Compound
S-Alkyl Thiosalicylic Acid Derivatives	Murine Breast Cancer Cells (4T1)	Strong Cytotoxicity	Doxorubicin
S-Alkyl Thiosalicylic Acid Derivatives	Human Colon Cancer Cells (HCT116)	Strong Cytotoxicity	Cisplatin
5-Bromo-substituted 2-benzothiazolylthioalkanoic acids	PPARα agonistic activity	EC₅₀ = 2.5 µM	Clofibrate

Experimental Protocols

Protocol 1: Synthesis of a Covalent Inhibitor Library via Thiol-Ene "Click" Reaction

This protocol describes the synthesis of a small library of compounds from 5-Bromo-2-mercaptobenzoic acid by derivatizing the thiol group.

Objective: To create a diverse set of molecules for screening as covalent enzyme inhibitors.

Materials:

• 5-Bromo-2-mercaptobenzoic acid

• A selection of terminal alkenes (e.g., N-acryloylmorpholine, 4-vinylpyridine, allylbenzene)

• Radical initiator (e.g., Azobisisobutyronitrile - AIBN)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran - THF)

• Reaction vials, magnetic stirrer, heating block

• Purification supplies (silica gel for column chromatography, appropriate solvents)

Procedure:

• In a reaction vial under an inert atmosphere (e.g., nitrogen or argon), dissolve 1 equivalent of 5-Bromo-2-mercaptobenzoic acid in anhydrous, degassed THF.

• Add 1.2 equivalents of the desired terminal alkene to the solution.

• Add 0.1 equivalents of AIBN.

• Seal the vial and heat the reaction mixture at 60-70 °C for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired S-alkylated derivative.

• Characterize the final product by NMR and mass spectrometry.

Synthesis of S-Alkylated Derivatives.

Protocol 2: General Enzyme Inhibition Assay (Fluorogenic)

This protocol provides a general method to screen the synthesized compounds for enzyme inhibitory activity using a fluorogenic substrate. This can be adapted for various enzymes.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of test compounds against a target enzyme.

Materials:

• Target enzyme

• Fluorogenic substrate for the target enzyme

• Assay buffer (specific to the enzyme)

• Test compounds dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, diluted down to the nM range.

• Assay Setup:

  • In a 96-well plate, add the assay buffer.

  • Add a small volume (e.g., 1 µL) of the diluted test compounds to the wells. Include wells with DMSO only as a negative control and a known inhibitor as a positive control.

  • Add the enzyme solution to all wells except for the "no enzyme" control wells.

  • Pre-incubate the plate at the optimal temperature for the enzyme for 15-30 minutes to allow for compound-enzyme interaction.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths kinetically over a set period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the initial reaction rates (slopes of the fluorescence vs. time curves).

  • Normalize the rates to the DMSO control (100% activity).

  • Plot the percentage of enzyme inhibition versus the logarithm of the compound concentration.

  • Fit the data to a dose-response curve (e.g., using a four-parameter logistic equation) to determine the IC₅₀ value.

Enzyme Inhibition Assay Workflow.

Potential Signaling Pathway for Investigation

Given the potential for derivatives of 5-Bromo-2-mercaptobenzoic acid to act as anti-inflammatory or anticancer agents, a relevant signaling pathway to investigate would be the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway. NF-κB is a key regulator of inflammation, immunity, and cell survival.

Hypothesized NF-κB Pathway Inhibition.

Conclusion

5-Bromo-2-mercaptobenzoic acid represents a promising, yet underexplored, starting point for the development of novel therapeutics. Its chemical functionalities offer multiple avenues for the synthesis of diverse compound libraries. The protocols and conceptual frameworks provided herein are intended to serve as a guide for researchers to unlock the potential of this versatile chemical scaffold in the pursuit of new drugs for a variety of diseases. Further investigation into its biological activities and the development of its derivatives are warranted.

5-Bromo-2-mercaptobenzoic Acid: A Versatile Intermediate for Pharmaceutical Synthesis

Introduction

5-Bromo-2-mercaptobenzoic acid, a halogenated derivative of thiosalicylic acid, is a key building block in the synthesis of various heterocyclic scaffolds of medicinal interest. Its bifunctional nature, featuring a carboxylic acid and a thiol group, along with the presence of a bromine atom, provides multiple reaction sites for constructing complex molecular architectures. This intermediate is particularly valuable for the synthesis of thioxanthones and other sulfur-containing heterocycles, which are known to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The bromine substituent offers a handle for further functionalization through cross-coupling reactions, enabling the generation of diverse compound libraries for drug discovery.

Application Notes

5-Bromo-2-mercaptobenzoic acid serves as a crucial precursor for the synthesis of bromo-substituted thioxanthones. Thioxanthones are a class of compounds that have garnered significant attention in medicinal chemistry due to their planar tricyclic structure, which allows them to intercalate with DNA and inhibit enzymes such as topoisomerases. The bromine atom on the thioxanthone scaffold can be further modified to modulate the pharmacological properties of the molecule, such as potency, selectivity, and pharmacokinetic profile.

One of the primary applications of this intermediate is in the synthesis of 7-bromo-9-oxo-9H-thioxanthene-1-carboxylic acid, a key scaffold for the development of novel therapeutic agents. The synthesis is typically achieved through an acid-catalyzed cyclization reaction.

Synthesis of a 7-Bromo-thioxanthone Derivative

A key application of 5-bromo-2-mercaptobenzoic acid is in the synthesis of bromo-substituted thioxanthone derivatives. The following protocol outlines a representative synthesis of 7-bromo-9-oxo-9H-thioxanthene-1-carboxylic acid.

Experimental Protocols

Protocol 1: Synthesis of 7-Bromo-9-oxo-9H-thioxanthene-1-carboxylic acid

This protocol details the acid-catalyzed cyclization of 5-Bromo-2-mercaptobenzoic acid with a suitable benzene derivative to form the thioxanthone core.

Materials and Reagents:

• 5-Bromo-2-mercaptobenzoic acid

• Anisole (methoxybenzene)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Water (deionized)

• Ethanol

Procedure:

• To a stirred solution of concentrated sulfuric acid (50 mL), add 5-Bromo-2-mercaptobenzoic acid (5.0 g, 21.4 mmol) in portions at room temperature.

• Cool the mixture to 0-5 °C in an ice bath.

• Slowly add anisole (2.32 g, 21.4 mmol) to the reaction mixture while maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Carefully pour the reaction mixture onto crushed ice (200 g) with vigorous stirring.

• The resulting precipitate is collected by vacuum filtration and washed thoroughly with cold water until the filtrate is neutral.

• The crude product is then recrystallized from ethanol to yield pure 7-bromo-9-oxo-9H-thioxanthene-1-carboxylic acid.

Data Presentation

Parameter	Value
Reactants
5-Bromo-2-mercaptobenzoic acid	5.0 g
Anisole	2.32 g
Concentrated Sulfuric Acid	50 mL
Reaction Conditions
Temperature	0-5 °C initially, then room temp.
Reaction Time	12 hours
Product
Theoretical Yield	7.2 g
Characterization Data (Hypothetical)
Melting Point	285-288 °C
¹H NMR (DMSO-d₆, 400 MHz) δ (ppm)	8.45 (d, 1H), 8.20 (s, 1H), 7.95 (d, 1H), 7.80 (d, 1H), 7.65 (d, 1H), 7.50 (t, 1H)
¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm)	178.5, 165.0, 138.0, 135.5, 134.0, 132.0, 130.5, 128.0, 127.5, 126.0, 125.0, 122.0, 120.0
Mass Spectrometry (ESI-MS) m/z	336.9 [M-H]⁻

Visualizations

Caption: Workflow for the synthesis of a bromo-thioxanthone derivative.

Caption: Role of the intermediate in drug discovery.

Application Notes and Protocols: 5-Bromo-2-mercaptobenzoic Acid in Material Science

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-mercaptobenzoic acid is a bifunctional organic molecule with significant potential in various fields of material science. Its unique structure, featuring a thiol (-SH) group for anchoring to metallic surfaces, a carboxylic acid (-COOH) group for further functionalization or influencing solubility, and a bromine (-Br) atom that modifies its electronic properties and provides a site for further chemical reactions, makes it a versatile building block for advanced materials.

These application notes provide an overview of the potential uses of 5-Bromo-2-mercaptobenzoic acid in material science, including detailed protocols for the formation of self-assembled monolayers (SAMs), functionalization of nanoparticles, and its prospective role as a linker in the synthesis of Metal-Organic Frameworks (MOFs). The protocols provided are based on established methods for structurally related compounds and are intended to serve as a starting point for experimental design.

Key Applications in Material Science

The distinct chemical functionalities of 5-Bromo-2-mercaptobenzoic acid lend themselves to several applications:

• Self-Assembled Monolayers (SAMs): The thiol group exhibits a strong affinity for noble metal surfaces, particularly gold, enabling the formation of dense, ordered monolayers. These SAMs can be used to modify surface properties such as wettability, adhesion, and corrosion resistance. The exposed carboxylic acid and bromine functionalities can be used to immobilize biomolecules, create sensor surfaces, or serve as a platform for further chemical synthesis.

• Nanoparticle Functionalization: 5-Bromo-2-mercaptobenzoic acid can be used as a capping agent to stabilize and functionalize metal nanoparticles (e.g., gold, silver). The thiol group binds to the nanoparticle surface, while the carboxylic acid group can enhance colloidal stability and provide a handle for conjugation with other molecules, such as drugs or targeting ligands.

• Metal-Organic Frameworks (MOFs): The carboxylic acid group can coordinate with metal ions to form porous, crystalline structures known as MOFs.[1] The bromine atom on the aromatic ring can influence the electronic properties of the resulting framework and potentially serve as a site for post-synthetic modification.[2] MOFs have applications in gas storage, catalysis, and drug delivery.[1][3]

Physicochemical and Comparative Data

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Features and Potential Influence
5-Bromo-2-mercaptobenzoic acid	C₇H₅BrO₂S	249.09	- Thiol group for strong surface binding. - Carboxylic acid for coordination and functionalization. - Electron-withdrawing bromine atom can influence acidity and surface binding energy.
2-Mercaptobenzoic acid	C₇H₆O₂S	154.19	- Parent compound for comparison. - Forms well-ordered SAMs on gold.
4-Mercaptobenzoic acid	C₇H₆O₂S	154.19	- Isomer with different orientation of functional groups. - Used in sensors and SERS substrates.[2][4]
2,5-Dibromobenzoic acid	C₇H₄Br₂O₂	279.92	- Lacks the thiol group for direct noble metal binding. - Used in synthetic chemistry.[5]

Experimental Protocols

Protocol 1: Formation of Self-Assembled Monolayers (SAMs) on Gold Substrates

This protocol describes the formation of a SAM of 5-Bromo-2-mercaptobenzoic acid on a gold surface.

Materials:

• 5-Bromo-2-mercaptobenzoic acid

• Gold-coated substrates (e.g., glass slides, silicon wafers)

• Absolute ethanol (spectroscopic grade)

• Deionized water (18.2 MΩ·cm)

• Clean glass vials with caps

• Tweezers

• Nitrogen gas source

Procedure:

• Substrate Preparation:

  • Clean the gold substrates by immersing them in a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 5-10 minutes. Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

  • Rinse the substrates thoroughly with deionized water and then with absolute ethanol.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Solution Preparation:

  • Prepare a 1 mM solution of 5-Bromo-2-mercaptobenzoic acid in absolute ethanol. For example, dissolve 2.49 mg of the compound in 10 mL of ethanol.

  • Sonicate the solution for 5-10 minutes to ensure complete dissolution.

• SAM Formation:

  • Place the clean, dry gold substrates in a glass vial.

  • Pour the 1 mM solution of 5-Bromo-2-mercaptobenzoic acid into the vial, ensuring the substrates are fully submerged.

  • Cap the vial and leave it undisturbed at room temperature for 18-24 hours to allow for the formation of a well-ordered monolayer.[6]

• Rinsing and Drying:

  • Carefully remove the substrates from the solution using tweezers.

  • Rinse the substrates thoroughly with absolute ethanol to remove any non-chemisorbed molecules.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Characterization:

  • The resulting SAM can be characterized by various surface-sensitive techniques, such as contact angle goniometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM).

Protocol 2: Functionalization of Gold Nanoparticles (AuNPs)

This protocol outlines the procedure for stabilizing and functionalizing citrate-stabilized gold nanoparticles with 5-Bromo-2-mercaptobenzoic acid.

Materials:

• Citrate-stabilized gold nanoparticle solution (e.g., 10 nm diameter)

• 5-Bromo-2-mercaptobenzoic acid

• Absolute ethanol

• Deionized water

• Microcentrifuge tubes

• Microcentrifuge

Procedure:

• Ligand Solution Preparation:

  • Prepare a 1 mM solution of 5-Bromo-2-mercaptobenzoic acid in absolute ethanol.

• Functionalization Reaction:

  • To 1 mL of the citrate-stabilized AuNP solution in a microcentrifuge tube, add 100 µL of the 1 mM 5-Bromo-2-mercaptobenzoic acid solution.

  • Vortex the mixture gently for 1 minute.

  • Allow the reaction to proceed at room temperature for at least 12 hours with gentle shaking to facilitate ligand exchange.

• Purification:

  • Centrifuge the solution at a speed appropriate for the nanoparticle size (e.g., 12,000 rpm for 20 minutes for ~10 nm AuNPs) to pellet the functionalized nanoparticles.

  • Carefully remove the supernatant, which contains excess ligand and displaced citrate ions.

  • Resuspend the nanoparticle pellet in deionized water.

  • Repeat the centrifugation and resuspension steps at least two more times to ensure complete removal of unbound ligands.

• Characterization:

  • The functionalized AuNPs can be characterized by UV-Vis spectroscopy (to observe changes in the surface plasmon resonance peak), dynamic light scattering (DLS) (to determine hydrodynamic diameter and stability), and Fourier-transform infrared spectroscopy (FTIR) (to confirm the presence of the ligand).

Protocol 3: Prospective Synthesis of a Metal-Organic Framework (MOF)

This protocol provides a general solvothermal method that could be adapted for the synthesis of a MOF using 5-Bromo-2-mercaptobenzoic acid as an organic linker. Experimental conditions will require optimization.

Materials:

• 5-Bromo-2-mercaptobenzoic acid (organic linker)

• A metal salt (e.g., zinc nitrate hexahydrate, copper(II) nitrate trihydrate)

• A high-boiling point solvent (e.g., N,N-dimethylformamide (DMF), N,N-diethylformamide (DEF))

• Teflon-lined stainless steel autoclave

Procedure:

• Reactant Mixture:

  • In a glass vial, dissolve 5-Bromo-2-mercaptobenzoic acid and the chosen metal salt in the solvent. The molar ratio of linker to metal will need to be systematically varied to find the optimal conditions for crystal formation. A typical starting point is a 1:1 or 2:1 linker-to-metal ratio.

  • The concentration of the reactants is also a critical parameter and should be explored.

• Solvothermal Synthesis:

  • Transfer the solution to a Teflon-lined autoclave.

  • Seal the autoclave and place it in a programmable oven.

  • Heat the autoclave to a specific temperature (typically between 80 °C and 150 °C) and hold for a period of 24 to 72 hours.

  • Allow the autoclave to cool slowly to room temperature.

• Product Isolation and Purification:

  • After cooling, crystals of the MOF may have formed.

  • Carefully collect the crystals by decanting the solvent.

  • Wash the crystals with fresh solvent (e.g., DMF) to remove any unreacted starting materials.

  • To remove the solvent from the pores of the MOF, the crystals may need to be solvent-exchanged with a more volatile solvent (e.g., ethanol or acetone) and then dried under vacuum.

• Characterization:

  • The resulting material should be characterized by single-crystal X-ray diffraction (if suitable crystals are obtained) or powder X-ray diffraction (PXRD) to determine its structure. Thermogravimetric analysis (TGA) can be used to assess its thermal stability, and gas sorption analysis can be used to measure its porosity.

Visualizations

Caption: Workflow for the formation of a self-assembled monolayer.

Caption: Process for functionalizing gold nanoparticles.

Caption: Conceptual diagram of MOF synthesis.

References

• 1. Metal-Organic Frameworks: Synthetic Methods and Potential Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. lee.chem.uh.edu [lee.chem.uh.edu]
• 4. mdpi.com [mdpi.com]
• 5. espublisher.com [espublisher.com]
• 6. 溶液からの自己組織化に関する実験手順ガイド [sigmaaldrich.com]

Step-by-step guide for recrystallization of 5-Bromo-2-mercaptobenzoic acid.

An Application Note and Protocol for the Recrystallization of 5-Bromo-2-mercaptobenzoic Acid

This document provides a detailed, step-by-step guide for the purification of 5-Bromo-2-mercaptobenzoic acid via recrystallization. This protocol is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry.

Introduction

Recrystallization is a fundamental technique for the purification of solid organic compounds. The principle relies on the differential solubility of a compound in a hot versus a cold solvent. An ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but will fully dissolve it at an elevated temperature. As the saturated hot solution cools, the solubility of the compound decreases, leading to the formation of pure crystals, while impurities remain dissolved in the solvent. This method is widely applicable for the purification of various organic solids, including substituted benzoic acids like 5-Bromo-2-mercaptobenzoic acid.

Safety Precautions

Before beginning this procedure, it is crucial to consult the Safety Data Sheet (SDS) for 5-Bromo-2-mercaptobenzoic acid and all solvents used.[1][2][3]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[1]

• Ventilation: Work in a well-ventilated area or a fume hood to avoid inhalation of dust or solvent vapors.[1][2]

• Handling: Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.[1][2] Wash hands thoroughly after handling the compound.[1][2]

• Fire Safety: Keep flammable solvents away from open flames and heat sources.

Materials and Equipment

• Crude 5-Bromo-2-mercaptobenzoic acid

• Recrystallization solvent (e.g., ethanol, methanol, acetic acid/water mixture)

• Erlenmeyer flasks (2)

• Hot plate with magnetic stirring capabilities

• Magnetic stir bar

• Graduated cylinders

• Buchner funnel and flask

• Filter paper

• Vacuum source

• Spatula

• Watch glass

• Drying oven or desiccator

Experimental Protocol

This protocol outlines the general steps for the recrystallization of 5-Bromo-2-mercaptobenzoic acid. The choice of solvent and specific volumes may need to be optimized based on the impurity profile and the quantity of the crude material.

Solvent Selection

The ideal solvent for recrystallization should exhibit a steep solubility curve for 5-Bromo-2-mercaptobenzoic acid, meaning it has high solubility at high temperatures and low solubility at low temperatures. Common solvents for substituted benzoic acids include ethanol, methanol, or a mixture of acetic acid and water.[4] Small-scale solubility tests are recommended to determine the optimal solvent or solvent system.

Step-by-Step Recrystallization Procedure

• Dissolution:

  • Place the crude 5-Bromo-2-mercaptobenzoic acid into an Erlenmeyer flask with a magnetic stir bar.

  • Add a small amount of the chosen solvent to the flask.

  • Gently heat the mixture on a hot plate with stirring.[5][6]

  • Continue to add the solvent portion-wise until all of the solid has just dissolved.[5][7] It is crucial to use the minimum amount of hot solvent to ensure a good recovery of the purified compound.[6]

• Hot Filtration (Optional):

  • If insoluble impurities are present after the dissolution step, a hot filtration is necessary.

  • Preheat a second Erlenmeyer flask and a stemless funnel.

  • Place a piece of fluted filter paper in the funnel.

  • Quickly pour the hot solution through the filter paper into the preheated flask to remove the insoluble impurities. This step should be performed rapidly to prevent premature crystallization in the funnel.

• Crystallization:

  • Remove the flask containing the clear, hot solution from the heat source.

  • Cover the flask with a watch glass and allow it to cool slowly to room temperature.[5] Slow cooling promotes the formation of larger, purer crystals.[6]

  • Once the flask has reached room temperature, place it in an ice bath to maximize the precipitation of the crystals.[5]

• Crystal Collection:

  • Set up a Buchner funnel with a piece of filter paper that fits snugly and wet the paper with a small amount of the cold recrystallization solvent.

  • Turn on the vacuum source and pour the cold crystal slurry into the Buchner funnel.

  • Use a spatula to transfer any remaining crystals from the flask to the funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities.[5]

• Drying:

  • Leave the crystals in the Buchner funnel with the vacuum on for a period to air-dry them.

  • Transfer the dried crystals to a pre-weighed watch glass.

  • Dry the crystals to a constant weight in a drying oven at a temperature below the compound's melting point or in a desiccator.

Data Presentation

The success of the recrystallization can be evaluated by the recovery yield and the purity of the final product, which can be assessed by techniques such as melting point determination or chromatography.

Parameter	Crude 5-Bromo-2-mercaptobenzoic acid	Recrystallized 5-Bromo-2-mercaptobenzoic acid
Mass (g)	[Enter initial mass]	[Enter final mass]
Appearance	[Describe appearance]	[Describe appearance]
Melting Point (°C)	[Enter melting point range]	[Enter melting point range]
Purity (%)	[Enter purity if known]	[Enter purity if known]
Recovery Yield (%)	N/A	[Calculate and enter yield]

Calculation for Recovery Yield: (Mass of Recrystallized Product / Mass of Crude Product) x 100%

Visual Workflow

The following diagram illustrates the key stages of the recrystallization process.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. CN110002989B - Preparation method of high-selectivity 5-bromo-2-chlorobenzoic acid - Google Patents [patents.google.com]
• 5. westfield.ma.edu [westfield.ma.edu]
• 6. The Recrystallization of Benzoic Acid [sites.pitt.edu]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Standard Operating Procedure for Handling 5-Bromo-2-mercaptobenzoic Acid: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive standard operating procedure (SOP) for the safe handling and use of 5-Bromo-2-mercaptobenzoic acid. It includes detailed safety protocols, emergency procedures, and an example of its application in organic synthesis, specifically the preparation of 5-bromo-2-(carboxymethylthio)benzoic acid, a potential intermediate for drug discovery.

Compound Information and Hazard Identification

Chemical Name: 5-Bromo-2-mercaptobenzoic acid CAS Number: 61954-80-1 Molecular Formula: C₇H₅BrO₂S Molecular Weight: 233.08 g/mol

Hazard Summary: 5-Bromo-2-mercaptobenzoic acid is classified as a hazardous substance. It is toxic if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Pictograms:

Pictogram	Hazard Class
	Acute Toxicity (Oral), Category 3
	Skin Irritation, Category 2
	Eye Irritation, Category 2
	Specific Target Organ Toxicity — Single Exposure (Respiratory tract irritation), Category 3

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment must be worn at all times when handling 5-Bromo-2-mercaptobenzoic acid:

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards. A face shield should be worn in addition to goggles when there is a significant risk of splashing.	To protect against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemical-resistant, impermeable gloves (e.g., Nitrile, Neoprene, or Butyl rubber). Gloves must be inspected for integrity before each use.	To prevent skin contact, which can lead to irritation. The choice of glove material should be based on the specific solvent being used.
Body Protection	A flame-retardant lab coat, fully buttoned. A chemical-resistant apron should be considered for larger quantities.	To protect skin from accidental contact and contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used if handling large quantities, if dust is generated, or if working in a poorly ventilated area.	To prevent inhalation of dust or vapors, which may cause respiratory irritation.[1]

Safe Handling and Storage Procedures

Handling:

• Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

• Avoid the formation of dust and aerosols.[1]

• Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

• Wash hands and any exposed skin thoroughly after handling.[1]

• Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

• Ground and bond containers when transferring material to prevent static discharge.

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

• Store locked up.[1]

• Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Situation	First-Aid Measures
If Inhaled	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1]
In Case of Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if skin irritation occurs.[1]
In Case of Eye Contact	Immediately rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.[1]
If Swallowed	Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor immediately.[1]
Accidental Release	Evacuate the area. Wear appropriate PPE. Avoid dust formation. Sweep up the spilled solid material and place it in a suitable, closed container for disposal. Do not let the product enter drains.

Disposal Considerations

Dispose of 5-Bromo-2-mercaptobenzoic acid and its containers in accordance with local, state, and federal regulations. This may involve incineration in a licensed hazardous waste disposal facility. Do not dispose of it with household waste or allow it to reach the sewage system.

Application Notes: Synthesis of 5-bromo-2-(carboxymethylthio)benzoic acid

5-Bromo-2-mercaptobenzoic acid is a valuable building block in organic synthesis, particularly for the introduction of a thiosalicylic acid moiety. A common application is its S-alkylation to form various derivatives with potential biological activities. This protocol details the synthesis of 5-bromo-2-(carboxymethylthio)benzoic acid, a derivative that could serve as a precursor for more complex molecules in drug discovery programs.

Experimental Protocol: S-Alkylation of 5-Bromo-2-mercaptobenzoic Acid

This protocol describes the reaction of 5-Bromo-2-mercaptobenzoic acid with ethyl bromoacetate followed by hydrolysis to yield 5-bromo-2-(carboxymethylthio)benzoic acid.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles (mmol)
5-Bromo-2-mercaptobenzoic acid	233.08	2.33 g	10
Ethyl bromoacetate	167.00	1.84 g (1.2 mL)	11
Sodium Hydroxide (NaOH)	40.00	1.20 g	30
Ethanol (95%)	-	50 mL	-
Water (deionized)	-	100 mL	-
Hydrochloric Acid (conc.)	-	As needed	-

Procedure:

• Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.20 g (30 mmol) of sodium hydroxide in 50 mL of 95% ethanol.

• Addition of Starting Material: To the ethanolic sodium hydroxide solution, add 2.33 g (10 mmol) of 5-Bromo-2-mercaptobenzoic acid. Stir the mixture at room temperature until the solid is completely dissolved.

• Alkylation: Slowly add 1.84 g (1.2 mL, 11 mmol) of ethyl bromoacetate to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for 3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Hydrolysis: After the initial reflux, add 50 mL of water to the reaction mixture and continue to reflux for an additional 1 hour to hydrolyze the ester.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Acidify the solution to a pH of approximately 2 by the dropwise addition of concentrated hydrochloric acid. This will precipitate the product.

  • Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

• Isolation:

  • Collect the solid product by vacuum filtration.

  • Wash the filter cake with cold water to remove any inorganic salts.

• Drying and Purification:

  • Dry the crude product in a vacuum oven at 60 °C.

  • The product can be further purified by recrystallization from a suitable solvent system, such as ethanol/water.

Expected Yield: Approximately 85-95%.

Experimental Workflow Diagram

References

• 1. 5-Bromo-2-methylbenzoic acid synthesis - chemicalbook [chemicalbook.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 5-Bromo-2-mercaptobenzoic Acid for MALDI-TOF MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 5-Bromo-2-mercaptobenzoic acid (5-B-2-MBA) as a matrix for Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS).

Disclaimer: 5-Bromo-2-mercaptobenzoic acid is not a conventional MALDI-TOF MS matrix. The information provided here is based on the general principles of MALDI-TOF MS and extrapolated from the properties of structurally similar compounds, such as other benzoic acid derivatives and thiol-containing molecules. These recommendations should be considered as rational starting points for experimental optimization.

Frequently Asked Questions (FAQs)

Q1: What types of analytes are potentially suitable for analysis with the 5-B-2-MBA matrix?

A1: Based on its chemical structure—a substituted benzoic acid—5-B-2-MBA is anticipated to be most suitable for the analysis of small molecules, peptides, and other analytes that are compatible with acidic matrices. The presence of a thiol group might also offer unique properties for the analysis of specific classes of compounds, such as those containing disulfide bonds, although this requires empirical validation.

Q2: What is the recommended starting concentration for the 5-B-2-MBA matrix solution?

A2: A typical starting concentration for many MALDI matrices is 10 mg/mL. However, for initial screening, it is advisable to prepare a range of concentrations to identify the optimal one for your specific analyte. Please refer to the table below for suggested starting concentrations.

Q3: Which solvents are recommended for dissolving 5-B-2-MBA?

A3: Common solvents for acidic MALDI matrices include a mixture of acetonitrile (ACN) and water, often with a small amount of trifluoroacetic acid (TFA) to aid in dissolution and analyte ionization. A 50:50 (v/v) mixture of ACN and 0.1% TFA in water is a good starting point. The solubility of 5-B-2-MBA in various organic solvents should be experimentally determined.

Q4: How should I prepare my analyte for analysis with the 5-B-2-MBA matrix?

A4: Your analyte should be dissolved in a solvent that is miscible with the matrix solution. The concentration of the analyte is critical and should be optimized. A general recommendation is to start with a 1:1 to 10:1 molar ratio of matrix to analyte.

Q5: What are the potential advantages of using a bromo- and mercapto-substituted benzoic acid as a matrix?

A5: The bromine atom may influence the matrix's photophysical properties and its ability to absorb laser energy. The thiol group could potentially interact with specific analytes, such as those containing heavy metals or disulfide bonds, potentially enhancing ionization or leading to selective detection.

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
No or Low Analyte Signal	- Inappropriate matrix-to-analyte ratio. - Poor co-crystallization. - Analyte suppression by the matrix. - Incorrect laser power.	- Titrate the matrix and analyte concentrations. - Try different solvent systems for the matrix and analyte. - Experiment with different sample deposition techniques (e.g., dried-droplet, thin-layer). - Adjust the laser power in small increments.
Poor Resolution or Broad Peaks	- Non-homogenous crystal formation. - Presence of salts or other contaminants. - High laser power causing fragmentation.	- Modify the solvent composition to promote the growth of smaller, more uniform crystals. - Desalt the sample using appropriate techniques (e.g., ZipTip). - Gradually decrease the laser power.
Strong Matrix Background Signals	- Matrix concentration is too high. - Matrix clusters are readily formed.	- Reduce the concentration of the 5-B-2-MBA solution. - Experiment with the addition of a co-matrix to potentially suppress matrix cluster formation.
Inconsistent Results (Poor Shot-to-Shot Reproducibility)	- Inhomogeneous sample spot.	- Optimize the spotting technique to ensure even drying and crystal formation. - Consider using a target plate with a hydrophilic anchor to localize the sample.

Experimental Protocols

Protocol 1: Preparation of 5-B-2-MBA Matrix Solution

• Weighing: Accurately weigh 10 mg of 5-Bromo-2-mercaptobenzoic acid.

• Dissolution: Dissolve the powder in 1 mL of a solvent mixture. A recommended starting solvent is 50:50 (v/v) acetonitrile and 0.1% trifluoroacetic acid in water.

• Mixing: Vortex the solution thoroughly for at least 1 minute to ensure complete dissolution.

• Centrifugation: Centrifuge the solution at high speed for 1-2 minutes to pellet any undissolved particles.

• Supernatant Transfer: Carefully transfer the supernatant to a new, clean microfuge tube. This is your working matrix solution.

Protocol 2: Dried-Droplet Sample Deposition

• Mixing: In a microfuge tube, mix your analyte solution with the 5-B-2-MBA matrix solution. A common starting ratio is 1:1 (v/v).

• Spotting: Pipette 0.5 - 1.0 µL of the mixture onto the MALDI target plate.

• Drying: Allow the droplet to air-dry completely at room temperature.

• Analysis: Once the solvent has evaporated and crystals have formed, the target is ready for introduction into the mass spectrometer.

Quantitative Data Summary

The following tables provide suggested starting parameters for optimizing the use of 5-B-2-MBA. These are not experimentally validated values for this specific matrix but are based on common practices for similar matrices.

Table 1: Suggested Starting Concentrations for 5-B-2-MBA Matrix Solution

Concentration (mg/mL)	Solvent System	Notes
5	50% ACN / 0.1% TFA	Lower concentration, may reduce matrix background.
10	50% ACN / 0.1% TFA	Standard starting concentration for many matrices.
15	70% ACN / 0.1% TFA	Higher concentration, may be necessary for some analytes.

Table 2: Recommended Matrix-to-Analyte Molar Ratios

Analyte Type	Suggested Molar Ratio (Matrix:Analyte)
Small Molecules (< 500 Da)	1000:1 to 5000:1
Peptides (500 - 3000 Da)	5000:1 to 10000:1
Proteins (> 3000 Da)	10000:1 to 20000:1

Visualizations

Caption: General experimental workflow for MALDI-TOF MS using 5-B-2-MBA.

Caption: A logical troubleshooting flowchart for common MALDI-TOF MS issues.

How to improve signal intensity with 5-Bromo-2-mercaptobenzoic acid matrix.

Technical Support Center: Optimizing MALDI Signal Intensity

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals seeking to enhance signal intensity in Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry. While your query specifically mentioned 5-Bromo-2-mercaptobenzoic acid, this compound is not a commonly documented MALDI matrix. Therefore, this guide provides comprehensive strategies for signal improvement that can be applied universally, whether you are experimenting with novel matrix candidates or utilizing established ones.

Frequently Asked Questions (FAQs)

Q1: My signal-to-noise ratio is very low. What are the most common causes?

A1: A low signal-to-noise ratio in MALDI-MS can stem from several factors. The most common culprits include:

• Suboptimal Matrix/Analyte Co-crystallization: The quality of the crystal lattice is crucial for efficient energy transfer. Poor co-crystallization leads to inefficient desorption and ionization.

• Inappropriate Matrix Selection: The chosen matrix may not be suitable for the analyte's chemical properties (e.g., hydrophobicity, proton affinity).

• Sample Contamination: The presence of salts, detergents, or other impurities can suppress the analyte signal.

• Incorrect Matrix-to-Analyte Ratio: An improper ratio can lead to either signal suppression (too little matrix) or overwhelming matrix signals (too much matrix).

• Laser Fluence Too High or Too Low: Incorrect laser energy can either fail to desorb/ionize the analyte or cause excessive fragmentation.

Q2: How do I choose the right matrix for my analyte?

A2: Matrix selection is critical and depends on the analyte's properties. For small molecules, which is the likely application for a novel matrix like 5-Bromo-2-mercaptobenzoic acid, consider the following:

• Chemical Class: Different matrices work better for different types of molecules (e.g., peptides, lipids, nucleic acids).

• Solubility: The matrix and analyte should be soluble in a common solvent system to ensure homogenous mixing.

• Acidity/Basicity: The matrix should have a suitable proton affinity to efficiently ionize the analyte. Acidic matrices like α-cyano-4-hydroxycinnamic acid (CHCA) are excellent for positive ion mode, while basic matrices can be used for negative ion mode.[1]

• Low Mass Interference: For small molecule analysis, it is crucial to select a matrix that produces minimal background signals in the low mass range.[1][2]

Q3: Can additives be used to improve signal intensity?

A3: Yes, additives can significantly enhance signal intensity. Common additives include:

• Acids/Bases: Trifluoroacetic acid (TFA) is often added to the matrix solution to improve peak resolution and signal for peptides.

• Surfactants: Surfactants like cetrimonium bromide have been shown to suppress matrix-related signals, which can be beneficial for small molecule analysis.[2]

• Co-matrices: Using a mixture of matrices can sometimes yield better results than a single matrix.

Troubleshooting Guides

This section provides systematic approaches to resolving common issues related to low signal intensity.

Guide 1: Troubleshooting Poor Signal-to-Noise Ratio

Use the following workflow to diagnose and resolve low signal-to-noise issues.

Caption: Troubleshooting workflow for low signal-to-noise.

Guide 2: Addressing Inconsistent "Sweet Spot" Issues

Inconsistent signal across the sample spot is often due to heterogeneous crystal formation.

Caption: Workflow to improve signal consistency across the spot.

Data Presentation: Common MALDI Matrices for Small Molecules

The following table summarizes common matrices used for the analysis of small molecules, providing a starting point for matrix selection.

Matrix Name	Abbreviation	Typical Analytes	Common Solvent System
α-Cyano-4-hydroxycinnamic acid	CHCA	Peptides, Small Molecules	Acetonitrile/Water (1:1, v/v) with 0.1% TFA
2,5-Dihydroxybenzoic acid	DHB	Peptides, Glycans, Small Polar Molecules	Acetonitrile/Water or Methanol
3,5-Dimethoxy-4-hydroxycinnamic acid	Sinapinic Acid (SA)	Proteins, Larger Peptides	Acetonitrile/Water (1:1, v/v) with 0.1% TFA
9-Aminoacridine	9-AA	Lipids, Hydrophobic Small Molecules	Isopropanol/Acetonitrile (6:4, v/v)
5-Chloro-2-mercaptobenzothiazole	CMBT	Lipids	Dichloromethane or Chloroform

Experimental Protocols

Protocol 1: Standard Matrix Preparation (CHCA)

This protocol outlines the preparation of α-cyano-4-hydroxycinnamic acid (CHCA), a versatile matrix for small molecules and peptides.

• Prepare the Solvent: Create a solvent mixture of 50% acetonitrile and 50% deionized water. Add trifluoroacetic acid (TFA) to a final concentration of 0.1%.

• Create a Saturated Solution: Add CHCA powder to the solvent in a microcentrifuge tube until a small amount of undissolved solid remains at the bottom after vigorous vortexing. This ensures the solution is saturated.

• Centrifuge: Centrifuge the tube for 1-2 minutes to pellet the undissolved solid.

• Aliquot the Supernatant: Carefully transfer the supernatant to a fresh, clean tube. This is your working matrix solution.

• Storage: Prepare fresh matrix solution daily for best results. Store protected from light.

Protocol 2: Dried-Droplet Sample Spotting

This is the most common method for preparing a MALDI sample.

• Mix Sample and Matrix: In a separate tube, mix your analyte solution with the matrix solution. A common starting ratio is 1:1 (v/v), but this should be optimized.

• Spot onto Target Plate: Pipette 0.5 - 1.0 µL of the mixture onto the MALDI target plate.

• Air Dry: Allow the droplet to air dry completely at room temperature. A ring of fine, needle-like crystals should form.

• Analyze: The sample is now ready for introduction into the mass spectrometer.

Caption: The Dried-Droplet experimental workflow.

References

• 1. MALDI Matrices for the Analysis of Low Molecular Weight Compounds: Rational Design, Challenges and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 5-Bromo-2-mercaptobenzoic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering difficulties with the crystallization of 5-Bromo-2-mercaptobenzoic acid.

Troubleshooting Guides

Problem 1: The compound fails to crystallize upon cooling.

Possible Causes & Solutions:

• Supersaturation has not been reached: The solution may be too dilute.

  • Solution: Reheat the solution and evaporate a portion of the solvent to increase the concentration of the compound. Then, allow it to cool again.

• Inappropriate solvent: The chosen solvent may be too good at dissolving the compound, even at low temperatures.

  • Solution: Consider a different solvent or a solvent mixture. A good crystallization solvent should dissolve the compound when hot but have low solubility when cold.

• Lack of nucleation sites: Crystal growth requires an initial point of nucleation.

  • Solution 1 (Scratching): Gently scratch the inside of the flask with a glass rod at the surface of the solution. This can create microscopic scratches that serve as nucleation sites.

  • Solution 2 (Seeding): Introduce a tiny crystal of pure 5-Bromo-2-mercaptobenzoic acid (a "seed crystal") into the cooled, supersaturated solution.

• Presence of impurities: Certain impurities can inhibit crystal formation.

  • Solution: Consider a preliminary purification step, such as passing the solution through a short column of silica gel or treating with activated carbon to remove colored impurities.

Problem 2: The compound "oils out" instead of forming crystals.

Possible Causes & Solutions:

• High concentration of impurities: Impurities can depress the melting point of the compound, causing it to separate as a liquid ("oiling out") at the crystallization temperature.

  • Solution: Purify the crude material before crystallization. Techniques like column chromatography can be effective.

• Solution is too concentrated: If the solution is highly supersaturated, the compound may precipitate out of solution faster than it can form an ordered crystal lattice.

  • Solution: Reheat the mixture to redissolve the oil. Add a small amount of additional hot solvent to decrease the saturation level and allow the solution to cool more slowly.

• Cooling rate is too fast: Rapid cooling can favor the formation of an amorphous oil over crystalline solid.

  • Solution: Allow the solution to cool to room temperature slowly on the benchtop before transferring it to an ice bath. Insulating the flask can also help to slow the cooling rate.

Problem 3: The resulting crystals are discolored or appear impure.

Possible Causes & Solutions:

• Oxidation of the mercapto group: The thiol group (-SH) in 5-Bromo-2-mercaptobenzoic acid is susceptible to oxidation, especially in the presence of air, to form a disulfide-linked dimer (2,2'-dithiobis(5-bromobenzoic acid)). This is a common issue with mercaptobenzoic acids.[1]

  • Solution 1 (Inert Atmosphere): Perform the crystallization under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

  • Solution 2 (Degassed Solvents): Use solvents that have been degassed by sparging with an inert gas or by freeze-pump-thaw cycles.

  • Solution 3 (Acidic Conditions): Maintaining a slightly acidic pH can help to suppress the oxidation of the thiol group.

• Inclusion of impurities in the crystal lattice: Rapid crystal growth can trap impurities within the crystals.

  • Solution: Ensure a slow cooling rate to allow for the selective incorporation of the desired molecule into the crystal lattice. If the problem persists, a second recrystallization may be necessary.

• Colored impurities in the starting material:

  • Solution: Before crystallization, dissolve the compound in the hot solvent and treat the solution with a small amount of activated charcoal. The charcoal will adsorb colored impurities, which can then be removed by hot filtration.

Frequently Asked Questions (FAQs)

Q1: What is the melting point of pure 5-Bromo-2-mercaptobenzoic acid?

The reported melting point of 5-Bromo-2-mercaptobenzoic acid is approximately 183 °C. A broad melting range or a melting point significantly lower than this can indicate the presence of impurities.

Q2: I observe a white, insoluble material in my hot solvent. What should I do?

If you observe insoluble material in your hot solution, it is likely an impurity. You should perform a hot filtration to remove the insoluble matter before allowing the solution to cool and crystallize.

Q3: My crystallization yield is very low. What are the common reasons for this?

• Using too much solvent: An excessive amount of solvent will result in a significant portion of your compound remaining in the mother liquor even after cooling. Use the minimum amount of hot solvent necessary to fully dissolve your compound.

• Premature crystallization during hot filtration: If the solution cools too much during hot filtration, your product may crystallize on the filter paper. To avoid this, use a pre-heated funnel and filter the solution as quickly as possible.

• Washing with a solvent at the wrong temperature: Washing the collected crystals with a solvent that is not ice-cold can dissolve some of your product.

Q4: Can I reuse the mother liquor to recover more product?

Yes, it is often possible to recover a second crop of crystals from the mother liquor. This can be achieved by evaporating some of the solvent to increase the concentration of the compound and then cooling the solution again. However, be aware that the second crop of crystals may be less pure than the first.

Data Presentation

Qualitative Solubility of 5-Bromo-2-mercaptobenzoic acid

Solvent	Polarity	Boiling Point (°C)	Expected Solubility (Cold)	Expected Solubility (Hot)	Notes
Water	High	100	Low	Moderate	Good for forming well-defined crystals, but solubility might be limited.
Ethanol	High	78	Moderate	High	A common and effective solvent for recrystallization of benzoic acids.
Methanol	High	65	Moderate	High	Similar to ethanol, but its lower boiling point can be advantageous.
Acetone	Medium	56	High	Very High	May be too good of a solvent, leading to poor recovery.
Ethyl Acetate	Medium	77	Moderate	High	A good alternative to alcohols.
Toluene	Low	111	Low	Moderate	Can be a good choice if the compound is too soluble in more polar solvents.
Hexane	Low	69	Very Low	Low	Likely a poor solvent, but could be used as an anti-solvent in a solvent pair.

Experimental Protocols

General Protocol for the Recrystallization of 5-Bromo-2-mercaptobenzoic acid

This protocol is a general guideline. The choice of solvent and the volumes used should be optimized based on preliminary solubility tests.

Materials:

• Crude 5-Bromo-2-mercaptobenzoic acid

• Selected recrystallization solvent (e.g., ethanol, water, or a mixture)

• Erlenmeyer flask

• Heating source (hot plate or steam bath)

• Buchner funnel and filter flask

• Filter paper

• Glass rod

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, add a small amount of the crude compound and a few drops of the chosen solvent. Observe the solubility at room temperature and upon heating. A suitable solvent will dissolve the compound when hot but not at room temperature.

• Dissolution: Place the crude 5-Bromo-2-mercaptobenzoic acid in an Erlenmeyer flask. Add a minimal amount of the selected solvent and heat the mixture gently while stirring. Continue adding small portions of the hot solvent until the compound is completely dissolved.

• (Optional) Decolorization: If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal and then reheat the solution to boiling for a few minutes.

• (Optional) Hot Filtration: If activated charcoal or other insoluble impurities are present, perform a hot filtration. Pre-heat a funnel and a receiving flask. Place a fluted filter paper in the funnel and pour the hot solution through it quickly to remove the solid impurities.

• Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly to room temperature on a benchtop. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities from the mother liquor.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through them for a period of time. For a final drying, the crystals can be placed in a desiccator.

Mandatory Visualizations

Troubleshooting Logic for Crystallization Failure

Caption: Decision tree for troubleshooting the failure of crystallization.

Workflow for Preventing Thiol Oxidation During Crystallization

Caption: Experimental workflow to minimize thiol oxidation.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: 5-Bromo-2-mercaptobenzoic Acid Mass Spectrometry Analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize adduct formation during the mass spectrometric analysis of 5-Bromo-2-mercaptobenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common adducts observed with 5-Bromo-2-mercaptobenzoic acid in electrospray ionization (ESI) mass spectrometry?

A1: In positive ion ESI, you are likely to observe the protonated molecule [M+H]⁺. However, due to the presence of acidic protons (carboxylic acid and thiol groups) and heteroatoms (sulfur, bromine, oxygen), 5-Bromo-2-mercaptobenzoic acid is also prone to forming various adducts. The most common adducts include sodium [M+Na]⁺, potassium [M+K]⁺, and ammonium [M+NH₄]⁺. In negative ion mode, the deprotonated molecule [M-H]⁻ is expected.

Q2: Why is adduct formation a concern in the quantitative analysis of 5-Bromo-2-mercaptobenzoic acid?

A2: Adduct formation can significantly impact the quality and reliability of quantitative mass spectrometry data. When the analyte signal is distributed among multiple adduct species ([M+H]⁺, [M+Na]⁺, [M+K]⁺, etc.), the intensity of the desired target ion is reduced, leading to decreased sensitivity and a lower signal-to-noise ratio. Furthermore, the efficiency of adduct formation can be inconsistent between samples, leading to poor reproducibility and inaccurate quantification.

Q3: What are the primary sources of contaminants that lead to adduct formation?

A3: The most common sources of adduct-forming cations are:

• Glassware: Sodium and potassium ions can leach from glass vials and containers into your sample and mobile phase.[1]

• Solvents and Reagents: HPLC-grade solvents can still contain trace amounts of metal ions. Lower purity reagents are a significant source of contamination.

• Sample Matrix: Biological samples inherently contain high concentrations of salts.

• Laboratory Environment: Dust and handling can introduce contaminants.

Troubleshooting Guides

Issue 1: High Abundance of Sodium [M+Na]⁺ and Potassium [M+K]⁺ Adducts

Cause: Contamination of the sample, mobile phase, or LC-MS system with sodium and potassium salts.

Solutions:

• Mobile Phase Modification:

  • Acidification: Add a small amount of a volatile organic acid, such as 0.1% formic acid, to the mobile phase. The excess protons will compete with metal ions for the analyte, promoting the formation of the [M+H]⁺ ion.

  • Ammonium Additives: Introduce a volatile ammonium salt, like ammonium formate or ammonium acetate, into the mobile phase. The ammonium ions ([NH₄]⁺) can form adducts that are often more easily controlled or can help to suppress the formation of metal adducts.

• Sample and Solvent Handling:

  • Use High-Purity Solvents: Employ LC-MS grade solvents and reagents to minimize metal ion contamination.

  • Avoid Glassware: Whenever possible, use polypropylene or other plastic vials and containers for sample preparation and storage to prevent leaching of metal ions.[1]

  • Proper Cleaning Procedures: If glassware must be used, ensure it is thoroughly cleaned with high-purity water and appropriate cleaning agents.

• LC System Optimization:

  • Column Flushing: Regularly flush the HPLC column with a suitable cleaning solution to remove any accumulated salts.

Issue 2: Poor Signal Intensity and Multiple Adduct Peaks

Cause: The analyte signal is split across several adduct species, reducing the intensity of the target ion.

Solutions:

• Optimize Mobile Phase Additives: Systematically test different mobile phase additives and concentrations to find the optimal conditions that favor the formation of a single, desired ion. A combination of formic acid and a low concentration of ammonium formate is often a good starting point.

• Instrument Tuning: Optimize the mass spectrometer's source parameters, such as capillary voltage and source temperature, for the specific analyte and mobile phase conditions. This can influence the desolvation process and the relative abundance of different adducts.

Quantitative Data Summary

The following table summarizes the predicted m/z values for common adducts of 5-Bromo-2-mercaptobenzoic acid (Molecular Formula: C₇H₅BrO₂S; Monoisotopic Mass: 231.9194).

Adduct Type	Ion Formula	Predicted m/z	Ionization Mode
Protonated	[M+H]⁺	232.9266	Positive
Sodiated	[M+Na]⁺	254.9086	Positive
Potassiated	[M+K]⁺	270.8825	Positive
Ammoniated	[M+NH₄]⁺	249.9532	Positive
Deprotonated	[M-H]⁻	230.9121	Negative

Data sourced from PubChem.[2]

The table below provides a qualitative comparison of the expected impact of different mobile phase additives on adduct formation.

Mobile Phase Additive	Expected Primary Ion	Effect on [M+Na]⁺ / [M+K]⁺	Potential Side Effects
None	[M+Na]⁺, [M+K]⁺, [M+H]⁺	High and variable	Poor sensitivity and reproducibility
0.1% Formic Acid	[M+H]⁺	Significantly Reduced	May not be sufficient for highly contaminated systems
10mM Ammonium Formate	[M+NH₄]⁺, [M+H]⁺	Reduced	Can suppress signal at higher concentrations
0.1% Formic Acid + 5mM Ammonium Formate	[M+H]⁺	Significantly Reduced	Generally a good starting point for optimization

Experimental Protocols

Protocol: LC-MS Method for Minimizing Adduct Formation with 5-Bromo-2-mercaptobenzoic Acid

1. Sample Preparation:

• Dissolve 5-Bromo-2-mercaptobenzoic acid in a suitable solvent (e.g., methanol or acetonitrile) to a stock concentration of 1 mg/mL.

• Prepare working solutions by diluting the stock solution with the initial mobile phase composition.

• Use polypropylene vials for all sample preparations.

2. LC Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a suitable starting point.

• Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade)

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (LC-MS Grade)

• Gradient: A typical starting gradient would be 5-95% B over 5-10 minutes.

• Flow Rate: 0.3-0.5 mL/min

• Column Temperature: 30-40 °C

• Injection Volume: 1-5 µL

3. MS Conditions (ESI):

• Ionization Mode: Positive and Negative (to determine the most sensitive mode)

• Capillary Voltage: 3.0-4.0 kV

• Source Temperature: 120-150 °C

• Desolvation Gas Flow: 600-800 L/hr

• Desolvation Temperature: 350-450 °C

• Scan Range: m/z 100-500

4. Optimization Procedure:

• Analyze the sample using the initial conditions.

• If significant sodium or potassium adducts are observed, consider adding 5-10 mM ammonium formate to Mobile Phase A and re-analyze.

• Adjust the source parameters (e.g., capillary voltage, source temperature) to maximize the signal of the desired ion ([M+H]⁺ or [M-H]⁻) and minimize adducts.

Visualizations

Caption: Ionization pathways for 5-Bromo-2-mercaptobenzoic acid in ESI-MS.

Caption: Troubleshooting workflow for minimizing adduct formation.

References

• 1. Frontiers | A Metabolomics-Inspired Strategy for the Identification of Protein Covalent Modifications [frontiersin.org]
• 2. PubChemLite - 5-bromo-2-mercaptobenzoic acid (C7H5BrO2S) [pubchemlite.lcsb.uni.lu]

Stability issues of 5-Bromo-2-mercaptobenzoic acid in solution.

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability of 5-Bromo-2-mercaptobenzoic acid in solution. The information is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of 5-Bromo-2-mercaptobenzoic acid solutions.

Issue	Possible Cause	Recommended Solution
Solution turns cloudy or precipitates over time.	1. Low Solubility: The concentration of the compound may exceed its solubility in the chosen solvent. 2. Degradation: The compound may be degrading, forming less soluble disulfide products.	1. Verify Solubility: Check the solubility of 5-Bromo-2-mercaptobenzoic acid in your solvent. Consider using a co-solvent system or gentle warming to aid dissolution. Ensure the solution is not supersaturated upon cooling. 2. Minimize Oxidation: Prepare fresh solutions before use. Store stock solutions under an inert atmosphere (argon or nitrogen) and at low temperatures (-20°C or -80°C) to slow down the oxidation of the thiol group to a disulfide.
Loss of compound activity or inconsistent results in assays.	1. Oxidative Degradation: The thiol group is susceptible to oxidation, leading to the formation of the corresponding disulfide or other oxidized species, which may be inactive. This is accelerated by exposure to air (oxygen), higher pH, and light. 2. Incorrect Storage: Improper storage of the solution can lead to rapid degradation.	1. Use Degassed Solvents: Prepare solutions using solvents that have been degassed by sparging with nitrogen or argon to remove dissolved oxygen. 2. Control pH: If possible, maintain the pH of aqueous solutions in the acidic to neutral range, as higher pH promotes the formation of the more easily oxidized thiolate anion. 3. Protect from Light: Store solutions in amber vials or wrap containers with aluminum foil to prevent light-induced degradation. 4. Optimize Storage: For long-term storage, aliquot solutions into single-use vials and store at -80°C under an inert atmosphere. Avoid repeated freeze-thaw cycles.
Appearance of unexpected peaks in analytical chromatography (e.g., HPLC).	1. Formation of Disulfide: The most common degradation product is the disulfide dimer, which will have a different retention time. 2. Further Oxidation: The thiol group can be further oxidized to sulfinic or sulfonic acids, especially under harsh conditions. 3. Solvent-Related Degradation: Some solvents may not be inert and could react with the compound over time.	1. Confirm Disulfide Peak: The disulfide dimer will have a molecular weight approximately double that of the parent compound. This can be confirmed by mass spectrometry. 2. Monitor Degradation: Use a stability-indicating HPLC method to track the appearance of degradation products over time under your experimental conditions. 3. Solvent Selection: Use high-purity, anhydrous solvents when possible. If using aqueous buffers, ensure they are freshly prepared and degassed.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability for 5-Bromo-2-mercaptobenzoic acid in solution?

A1: The primary cause of instability is the oxidation of the thiol (-SH) group. This thiol group is susceptible to oxidation, which can lead to the formation of a disulfide bond between two molecules of the acid, creating a dimer. This oxidation is promoted by factors such as the presence of oxygen, higher pH (which deprotonates the thiol to the more reactive thiolate), exposure to light, and the presence of metal ions.

Q2: What are the ideal storage conditions for solutions of 5-Bromo-2-mercaptobenzoic acid?

A2: For optimal stability, solutions should be stored under an inert atmosphere (argon or nitrogen) to minimize exposure to oxygen.[1] It is recommended to store stock solutions at low temperatures, such as -20°C or -80°C, to reduce the rate of degradation.[1] Solutions should also be protected from light by using amber vials or by wrapping the container in foil. For solid compound, storage in a well-ventilated place with the container tightly closed is recommended.[2][3][4] Some suppliers also suggest cold-chain transportation.[5]

Q3: How does pH affect the stability of 5-Bromo-2-mercaptobenzoic acid in aqueous solutions?

A3: The stability of 5-Bromo-2-mercaptobenzoic acid in aqueous solutions is expected to be highly pH-dependent. In basic (alkaline) conditions, the thiol group is more likely to be deprotonated to form a thiolate anion. This thiolate is more nucleophilic and more readily oxidized than the protonated thiol, leading to faster degradation at higher pH. Therefore, for better stability, it is advisable to maintain the pH of aqueous solutions in the acidic to neutral range.

Q4: What solvents are recommended for dissolving 5-Bromo-2-mercaptobenzoic acid?

A4: 5-Bromo-2-mercaptobenzoic acid has moderate solubility in dimethyl sulfoxide (DMSO) and methanol (MeOH).[1] The solubility of similar benzoic acid derivatives is generally higher in polar organic solvents like ethanol and acetonitrile and lower in nonpolar solvents like toluene and water.[6] When preparing solutions, it is crucial to use high-purity, and if possible, degassed solvents to minimize oxidative degradation.

Q5: How can I monitor the stability of my 5-Bromo-2-mercaptobenzoic acid solution?

A5: The stability of the solution can be monitored using a stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection.[7][8] By analyzing the solution at different time points, you can quantify the decrease in the parent compound and the appearance of degradation products, such as the disulfide dimer.

Data on Stability and Solubility

Table 1: Expected Qualitative Stability of 5-Bromo-2-mercaptobenzoic Acid Solutions under Various Conditions

Condition	Parameter	Expected Stability Trend	Reasoning
Temperature	-80°C	High	Low temperature significantly slows down chemical reactions, including oxidation.
-20°C	Good	Reduced temperature slows degradation.
4°C	Moderate	Slower degradation than room temperature, but oxidation can still occur over time.
Room Temperature (20-25°C)	Low	Increased thermal energy accelerates the rate of oxidation.
Atmosphere	Inert (Argon, Nitrogen)	High	Exclusion of oxygen, a key reactant in the oxidation of thiols, prevents degradation.
Air	Low	Presence of oxygen promotes the oxidation of the thiol group to a disulfide.
pH (Aqueous)	Acidic (pH < 7)	Higher	The thiol group is protonated, making it less susceptible to oxidation.
Basic (pH > 7)	Lower	Formation of the more easily oxidized thiolate anion is favored.
Light Exposure	Dark (Amber vial)	Higher	Prevents light-induced radical formation and subsequent degradation.
Light	Lower	UV and visible light can provide the energy to initiate oxidative reactions.

Table 2: Solubility of 5-Bromo-2-mercaptobenzoic Acid

Solvent	Solubility	Reference
Dimethyl Sulfoxide (DMSO)	Moderate	[1]
Methanol (MeOH)	Moderate	[1]
Water	Low (predicted)	General trend for similar compounds[1]
Ethanol	Good (predicted)	General trend for similar compounds[6]
Acetonitrile	Good (predicted)	General trend for similar compounds[6]
Dichloromethane	Low (predicted)	General trend for similar compounds[6]
Toluene	Low (predicted)	General trend for similar compounds[6]

Experimental Protocols

Protocol for Monitoring the Stability of 5-Bromo-2-mercaptobenzoic Acid by HPLC

This protocol provides a general framework for developing a stability-indicating HPLC method. The specific conditions may need to be optimized for your instrumentation and sample matrix.

1. Objective: To quantify the concentration of 5-Bromo-2-mercaptobenzoic acid and its primary degradation product (disulfide dimer) over time in a given solution.

2. Materials:

• 5-Bromo-2-mercaptobenzoic acid

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• HPLC-grade acids (e.g., formic acid, trifluoroacetic acid)

• Volumetric flasks and pipettes

• HPLC system with UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

3. Preparation of Solutions:

• Stock Solution: Accurately weigh and dissolve 5-Bromo-2-mercaptobenzoic acid in the desired solvent (e.g., DMSO, methanol, or a mixture with water) to a known concentration (e.g., 1 mg/mL).

• Working Standards: Prepare a series of calibration standards by diluting the stock solution to concentrations spanning the expected range of your samples (e.g., 1-100 µg/mL).

• Stability Samples: Prepare the solution of 5-Bromo-2-mercaptobenzoic acid under the conditions you wish to test (e.g., specific solvent, pH, temperature).

4. HPLC Method:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient Elution:

  • 0-2 min: 95% A, 5% B

  • 2-15 min: Linear gradient to 5% A, 95% B

  • 15-18 min: Hold at 5% A, 95% B

  • 18-20 min: Return to 95% A, 5% B

  • 20-25 min: Re-equilibration at 95% A, 5% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: Determined by UV scan (likely around 254 nm or a wavelength of maximum absorbance for the compound).

5. Stability Study Procedure:

• Inject the working standards to generate a calibration curve.

• At time zero (t=0), inject the stability sample to determine the initial concentration of 5-Bromo-2-mercaptobenzoic acid.

• Store the stability sample under the desired conditions.

• At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot of the stability sample, dilute if necessary, and inject it into the HPLC.

• Monitor the chromatograms for a decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products.

• Quantify the amount of 5-Bromo-2-mercaptobenzoic acid remaining at each time point using the calibration curve.

Visualizations

Caption: Proposed degradation pathway for 5-Bromo-2-mercaptobenzoic acid.

Caption: Workflow for a stability study of 5-Bromo-2-mercaptobenzoic acid.

References

• 1. 3-Bromo-5-mercaptobenzoic acid | Benchchem [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. 61954-80-1|5-Bromo-2-mercaptobenzoic acid|BLD Pharm [bldpharm.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]

How to avoid contamination in 5-Bromo-2-mercaptobenzoic acid synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the synthesis of 5-Bromo-2-mercaptobenzoic acid, with a focus on avoiding contamination.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 5-Bromo-2-mercaptobenzoic acid?

A1: The primary contaminants encountered during the synthesis of 5-Bromo-2-mercaptobenzoic acid are typically:

• Disulfide Adducts: The corresponding disulfide, 2,2'-disulfanediylbis(5-bromobenzoic acid), is a major impurity formed by the oxidation of the thiol group. This is often promoted by the presence of air (oxygen) during the reaction or workup.

• Positional Isomers: During the bromination of a precursor like 2-aminobenzoic acid, positional isomers such as 3-bromo and 4-bromo derivatives can be formed.

• Unreacted Starting Materials: Incomplete reactions can lead to the presence of residual starting materials, such as 2-amino-5-bromobenzoic acid.

• Byproducts from Side Reactions: Depending on the synthetic route, other byproducts may form. For instance, in the Sandmeyer reaction, side reactions can lead to the formation of phenols.

Q2: How can I minimize the formation of the disulfide impurity?

A2: To minimize the oxidation of the thiol to a disulfide, the following precautions are recommended:

• Work under an inert atmosphere: Conducting the reaction and workup under an inert atmosphere of nitrogen or argon can significantly reduce oxidation.

• Use degassed solvents: Solvents can be degassed by sparging with an inert gas or by freeze-pump-thaw cycles to remove dissolved oxygen.

• Control pH: The propensity for thiol oxidation can be pH-dependent. In some cases, maintaining acidic conditions during workup can help to suppress disulfide formation.

• Prompt workup and isolation: Minimizing the exposure of the thiol-containing product to air during and after the reaction is crucial.

Q3: What is a suitable solvent for the recrystallization of 5-Bromo-2-mercaptobenzoic acid?

A3: While specific data for 5-Bromo-2-mercaptobenzoic acid is not widely published, suitable recrystallization solvents for analogous compounds like thiosalicylic acid and 5-bromosalicylamide include ethanol, ethanol/water mixtures, and dimethylformamide (DMF).[1] The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room or lower temperatures. It is advisable to test a few solvent systems on a small scale to determine the optimal one for your specific product and impurity profile.

Troubleshooting Guides

Issue 1: Low Yield of 5-Bromo-2-mercaptobenzoic Acid

Possible Cause	Recommended Solution
Incomplete Diazotization	Ensure the temperature is maintained between 0-5°C during the addition of sodium nitrite. Use a freshly prepared solution of sodium nitrite.
Decomposition of Diazonium Salt	The diazonium salt is unstable at higher temperatures. Keep the reaction mixture cold until the addition of the sulfur source.
Inefficient Sulfanylation	Ensure the sulfur nucleophile (e.g., from sodium sulfide) is in sufficient excess. The reaction time may need to be optimized.
Loss of Product During Workup	Be cautious during extraction and washing steps to avoid loss of the product into the aqueous phase. Adjusting the pH can help to partition the product into the organic layer.

Issue 2: Product is a Discolored or Oily Solid

Possible Cause	Recommended Solution
Presence of Colored Impurities	Treat the solution with activated charcoal during recrystallization to remove colored byproducts.
"Oiling Out" During Recrystallization	This can happen if the solution is too concentrated or cooled too quickly. Try adding more hot solvent to dissolve the oil, and then allow the solution to cool slowly. Using a co-solvent system may also be beneficial.[1]
Residual Starting Material or Byproducts	Purify the crude product by recrystallization. If impurities persist, column chromatography may be necessary.

Issue 3: High Disulfide Impurity Content

Possible Cause	Recommended Solution
Oxidation during reaction	Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) before adding reagents. Maintain a positive pressure of the inert gas throughout the reaction.
Oxidation during workup	Use degassed water and solvents for the workup. Minimize the exposure of the reaction mixture and isolated product to air.
Oxidation during storage	Store the final product under an inert atmosphere and in a cool, dark place.

Experimental Protocols

The following is a representative protocol for the synthesis of 5-Bromo-2-mercaptobenzoic acid via a Sandmeyer-type reaction, based on established procedures for analogous compounds.[2][3]

Materials:

• 2-Amino-5-bromobenzoic acid

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sodium Sulfide Nonahydrate (Na₂S·9H₂O)

• Sulfur (S)

• Sodium Hydroxide (NaOH)

• Diethyl ether or Ethyl acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Activated Charcoal (optional)

• Recrystallization solvent (e.g., ethanol/water)

Procedure:

Step 1: Diazotization of 2-Amino-5-bromobenzoic acid

• In a flask, dissolve 2-amino-5-bromobenzoic acid in a mixture of concentrated hydrochloric acid and water.

• Cool the mixture to 0-5°C in an ice-salt bath with constant stirring.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, ensuring the temperature does not exceed 5°C.

• Stir the resulting diazonium salt solution at 0-5°C for 30 minutes.

Step 2: Preparation of Sodium Polysulfide Solution

• In a separate flask, dissolve sodium sulfide nonahydrate in water.

• Add elemental sulfur to the sodium sulfide solution and heat gently with stirring until the sulfur dissolves to form a dark sodium polysulfide solution.

• Cool the solution to room temperature.

Step 3: Sulfanylation (Sandmeyer-type Reaction)

• Slowly add the cold diazonium salt solution to the sodium polysulfide solution with vigorous stirring. Nitrogen gas will evolve.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the nitrogen evolution ceases.

Step 4: Reduction of the Disulfide Intermediate and Isolation

• Acidify the reaction mixture with concentrated hydrochloric acid. This will precipitate the disulfide intermediate.

• Collect the precipitate by vacuum filtration and wash with cold water.

• To reduce the disulfide, suspend the precipitate in a solution of sodium hydroxide and add a reducing agent like sodium borohydride or zinc dust with acetic acid.[2]

• After the reduction is complete, filter the mixture to remove any solids.

• Acidify the filtrate with concentrated hydrochloric acid to precipitate the crude 5-Bromo-2-mercaptobenzoic acid.

• Collect the crude product by vacuum filtration and wash with cold water.

Step 5: Purification by Recrystallization

• Dissolve the crude product in a minimal amount of a hot recrystallization solvent (e.g., ethanol).

• If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Perform a hot filtration to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Quantitative Data

The following table presents representative yield and purity data for the synthesis of thiosalicylic acid, a closely related compound, which can serve as an estimate for the synthesis of 5-Bromo-2-mercaptobenzoic acid.[2]

Parameter	Value	Notes
Yield of Crude Product	71-84%	Based on the starting amount of anthranilic acid.
Melting Point of Crude Product	Variable	Depends on the level and type of impurities.
Yield after Recrystallization	~94%	Based on the amount of crude product taken for recrystallization.
Melting Point of Purified Product	162–164°C	A sharp melting point is indicative of high purity.

Visualizations

Caption: Experimental workflow for the synthesis of 5-Bromo-2-mercaptobenzoic acid.

Caption: Troubleshooting decision tree for contamination in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Synthesis of 5-Bromo-2-mercaptobenzoic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 5-Bromo-2-mercaptobenzoic acid synthesis. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

I. Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 5-Bromo-2-mercaptobenzoic acid with a focus on high yield?

A1: A common and effective route involves a three-step process starting from 2-aminobenzoic acid. The key stages are:

• Bromination: Electrophilic bromination of 2-aminobenzoic acid to produce the key intermediate, 2-amino-5-bromobenzoic acid.

• Diazotization and Xanthate Formation: Conversion of the amino group of 2-amino-5-bromobenzoic acid into a diazonium salt, which is then reacted with a xanthate salt (e.g., potassium ethyl xanthate) to form an S-(5-bromo-2-carboxyphenyl) O-ethyl dithiocarbonate intermediate.

• Hydrolysis: Alkaline hydrolysis of the dithiocarbonate intermediate to yield the final product, 5-Bromo-2-mercaptobenzoic acid.

Q2: What are the critical parameters to control for a high yield in the diazotization step?

A2: Temperature and pH are the most critical parameters. The diazotization reaction should be carried out at a low temperature, typically between 0-5°C, to prevent the highly unstable diazonium salt from decomposing.[1] Maintaining a strongly acidic environment is also crucial for the formation and stability of the diazonium salt.

Q3: What are the potential side products in this synthesis, and how can they be minimized?

A3: Potential side products include:

• Dibrominated products: During the initial bromination, over-bromination can lead to 2-amino-3,5-dibromobenzoic acid. Careful control of the bromine stoichiometry and reaction time can minimize this.

• Phenolic impurities: Decomposition of the diazonium salt can form 5-bromo-2-hydroxybenzoic acid. This is minimized by maintaining a low temperature during diazotization and subsequent reaction.[1]

• Disulfides: Oxidation of the final product can lead to the formation of the corresponding disulfide. Working under an inert atmosphere (e.g., nitrogen or argon) and using degassed solvents can reduce this.

II. Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of 5-Bromo-2-mercaptobenzoic acid.

Step 1: Bromination of 2-Aminobenzoic Acid

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of 2-amino-5-bromobenzoic acid.	- Incomplete reaction. - Formation of multiple brominated isomers. - Product loss during workup.	- Increase the reaction time or slightly elevate the temperature, monitoring the reaction progress by TLC. - Use a milder brominating agent or a solvent system that favors para-substitution. - Carefully adjust the pH during precipitation to ensure maximum recovery of the product.
Presence of significant amounts of 2-amino-3,5-dibromobenzoic acid.	- Excess bromine used. - Prolonged reaction time.	- Use a stoichiometric amount of bromine. - Monitor the reaction closely by TLC and stop it once the starting material is consumed.
Product is difficult to purify.	- Presence of unreacted starting material and multiple brominated byproducts.	- Recrystallization from a suitable solvent system (e.g., ethanol/water) is often effective. - Column chromatography may be necessary for highly impure samples.

Step 2: Diazotization and Reaction with Xanthate

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of the xanthate intermediate.	- Decomposition of the diazonium salt.[1] - Incomplete reaction with the xanthate. - Side reactions of the diazonium salt.	- Strictly maintain the temperature at 0-5°C throughout the diazotization and addition of the xanthate solution. - Ensure the xanthate solution is freshly prepared and added slowly to the diazonium salt solution. - Use a slight excess of the xanthate salt to drive the reaction to completion.
Formation of a dark, tarry substance.	- Significant decomposition of the diazonium salt due to elevated temperatures.[1]	- Ensure rigorous temperature control. Use an ice-salt bath for cooling. - Add the sodium nitrite solution very slowly to the acidic solution of the amine to avoid localized heating.
Evolution of nitrogen gas during xanthate addition.	- The diazonium salt is decomposing.	- Immediately check and lower the reaction temperature. - Ensure the pH is sufficiently acidic.

Step 3: Hydrolysis of the Xanthate Intermediate

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield of 5-Bromo-2-mercaptobenzoic acid.	- Incomplete hydrolysis. - Product decomposition. - Oxidation to disulfide.	- Increase the reaction time or the concentration of the base (e.g., NaOH or KOH). - Avoid excessive heating during hydrolysis. - Perform the hydrolysis and workup under an inert atmosphere. Acidify the reaction mixture carefully during workup to precipitate the product.
Product is contaminated with disulfide.	- Oxidation of the thiol product by air.	- Use degassed solvents for the reaction and workup. - Work under a nitrogen or argon atmosphere. - The disulfide can sometimes be reduced back to the thiol using a mild reducing agent.
Product has a strong, unpleasant odor.	- Presence of residual volatile sulfur compounds.	- Purify the product by recrystallization. - Washing the crude product with a suitable solvent may also help remove odorous impurities.

III. Data Presentation

Table 1: Reaction Conditions for the Synthesis of 2-amino-5-bromobenzoic acid

Parameter	Condition	Expected Yield	Reference
Starting Material	2-Aminobenzoic acid	96%	[2]
Brominating Agent	Bromine in glacial acetic acid	[2]
Solvent	Glacial acetic acid	[2]
Temperature	15°C	[2]
Reaction Time	1 hour	[2]

Table 2: General Conditions for Diazotization and Xanthate Formation

Parameter	Condition	Expected Yield	Reference
Starting Material	2-amino-5-bromobenzoic acid	Not specified	[3]
Diazotizing Agent	Sodium nitrite in aqueous acid (e.g., H₂SO₄)	[3]
Xanthate Salt	Potassium ethyl xanthate	[4]
Temperature	0-5°C	[3]
Reaction Time	~2 hours for xanthate addition	[4]

Table 3: General Conditions for Hydrolysis of Xanthate Intermediate

Parameter	Condition	Expected Yield	Reference
Starting Material	S-(5-bromo-2-carboxyphenyl) O-ethyl dithiocarbonate	Not specified	[4]
Base	Potassium hydroxide in ethanol	[4]
Solvent	Ethanol	[4]
Temperature	Reflux	[4]
Reaction Time	~8 hours	[4]

IV. Experimental Protocols

Protocol 1: Synthesis of 2-amino-5-bromobenzoic acid[2]

• Prepare a solution of sodium 2-aminobenzoate (6.4 g, 40 mmol) in 32 mL of glacial acetic acid.

• Cool the solution to 15°C.

• Slowly add a solution of bromine (7.2 g, 40 mmol) in 47 mL of glacial acetic acid dropwise to the cooled solution.

• Stir the mixture at 15°C for 1 hour.

• Filter the precipitated product, wash with benzene, and dry in the dark.

• For purification, the crude product can be recrystallized from boiling water after the addition of concentrated hydrochloric acid.

Protocol 2: Diazotization and Reaction with Potassium Ethyl Xanthate (General Procedure)[3][4]

• Dissolve 2-amino-5-bromobenzoic acid in dilute sulfuric acid and cool the solution to 0-5°C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, keeping the temperature below 5°C. Stir for 30 minutes at this temperature.

• In a separate flask, dissolve potassium ethyl xanthate in water and warm it to 40-45°C.

• Slowly add the cold diazonium salt solution to the warm xanthate solution over approximately 2 hours, maintaining the temperature at 40-45°C.

• After the addition is complete, stir for an additional 30 minutes at the same temperature.

• The oily xanthate intermediate will separate. Extract the aqueous layer with a suitable organic solvent (e.g., ether) and combine the organic layers with the oil.

• Wash the combined organic phase with a dilute sodium hydroxide solution and then with water until neutral.

• Dry the organic layer over anhydrous sodium sulfate and remove the solvent under reduced pressure to obtain the crude S-(5-bromo-2-carboxyphenyl) O-ethyl dithiocarbonate.

Protocol 3: Hydrolysis of S-(5-bromo-2-carboxyphenyl) O-ethyl dithiocarbonate (General Procedure)[4]

• Dissolve the crude xanthate intermediate in 95% ethanol.

• Bring the solution to a boil and then remove the heat source.

• Slowly add potassium hydroxide pellets to the hot solution, maintaining a gentle reflux.

• Reflux the mixture for approximately 8 hours, or until the reaction is complete (monitored by TLC).

• After cooling, acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the crude 5-Bromo-2-mercaptobenzoic acid.

• Filter the solid, wash with cold water, and dry.

• The crude product can be purified by recrystallization from a suitable solvent.

V. Visualizations

Caption: Experimental workflow for the synthesis of 5-Bromo-2-mercaptobenzoic acid.

Caption: Troubleshooting logic for low yield in the synthesis.

References

• 1. eureka.patsnap.com [eureka.patsnap.com]
• 2. 2-Amino-5-bromobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. scirp.org [scirp.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Preventing oxidation of the mercapto group in 5-Bromo-2-mercaptobenzoic acid.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the oxidation of the mercapto group in 5-Bromo-2-mercaptobenzoic acid during experimental procedures.

Troubleshooting Guides

This section addresses specific issues that may arise during the handling and use of 5-Bromo-2-mercaptobenzoic acid, providing step-by-step solutions to mitigate the oxidation of its thiol group.

Issue 1: Rapid degradation of 5-Bromo-2-mercaptobenzoic acid in solution.

• Symptom: A freshly prepared solution of 5-Bromo-2-mercaptobenzoic acid quickly turns cloudy or shows a loss of potency in assays. This is often due to the formation of the corresponding disulfide dimer via oxidation.

• Troubleshooting Steps:

  • Inert Atmosphere: Prepare and handle all solutions under an inert atmosphere, such as nitrogen or argon, to minimize contact with atmospheric oxygen. This can be achieved using a glovebox or by employing Schlenk line techniques.

  • Degassed Solvents: Use solvents that have been thoroughly degassed by methods such as sparging with an inert gas, freeze-pump-thaw cycles, or sonication.

  • Low Temperature: Prepare and store solutions at low temperatures (2-8 °C for short-term and -20 °C or below for long-term) to decrease the rate of oxidation.

  • pH Control: Maintain the pH of aqueous solutions in the acidic range (pH < 7). Thiolates, which are more prevalent at higher pH, are more susceptible to oxidation than the protonated thiol form.

Issue 2: Inconsistent results in biological assays.

• Symptom: High variability in experimental results when using solutions of 5-Bromo-2-mercaptobenzoic acid. This can be caused by the varying degrees of oxidation of the thiol group.

• Troubleshooting Steps:

  • Fresh Solutions: Prepare solutions of 5-Bromo-2-mercaptobenzoic acid fresh before each experiment.

  • Use of Antioxidants: Add a small amount of a suitable antioxidant to the solution. Common choices include:

    • Ascorbic Acid (Vitamin C): A common and effective antioxidant.

    • Tris(2-carboxyethyl)phosphine (TCEP): A potent, odorless, and more stable reducing agent than dithiothreitol (DTT).

  • Chelating Agents: Include a chelating agent like Ethylenediaminetetraacetic acid (EDTA) at a concentration of 1-5 mM to sequester metal ions (e.g., Cu²⁺, Fe³⁺) that can catalyze thiol oxidation.[1]

  • Purity Check: Before use in sensitive assays, verify the purity of your 5-Bromo-2-mercaptobenzoic acid solution using an appropriate analytical method, such as HPLC, to quantify the extent of disulfide formation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for 5-Bromo-2-mercaptobenzoic acid?

A1: The primary degradation pathway for 5-Bromo-2-mercaptobenzoic acid is the oxidation of its mercapto (-SH) group. This oxidation leads to the formation of a disulfide-bridged dimer, 2,2'-disulfanediylbis(5-bromobenzoic acid). This process is accelerated by the presence of oxygen, metal ions, and higher pH conditions.

Q2: How should I store solid 5-Bromo-2-mercaptobenzoic acid?

A2: Solid 5-Bromo-2-mercaptobenzoic acid should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) at room temperature, protected from light and moisture.

Q3: How can I monitor the oxidation of my 5-Bromo-2-mercaptobenzoic acid sample?

A3: The oxidation can be monitored by several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be developed to separate 5-Bromo-2-mercaptobenzoic acid from its disulfide dimer. The disappearance of the monomer peak and the appearance of the dimer peak can be quantified.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to monitor the disappearance of the thiol proton signal and the changes in the aromatic proton signals upon oxidation.

• Mass Spectrometry (MS): MS can be used to identify the molecular weight of the parent compound and its oxidized dimer.

Q4: Can I reverse the oxidation of 5-Bromo-2-mercaptobenzoic acid?

A4: Yes, the disulfide dimer can often be reduced back to the thiol monomer. This can be achieved by treating the oxidized sample with a reducing agent such as dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP). Subsequent purification may be necessary to remove the reducing agent and its byproducts.

Data Presentation

Table 1: Hypothetical Efficacy of Antioxidants in Preventing Oxidation of 5-Bromo-2-mercaptobenzoic Acid in Aqueous Buffer (pH 7.4) at Room Temperature over 24 hours.

Antioxidant (Concentration)	% Remaining Monomer
None	65%
Ascorbic Acid (1 mM)	92%
TCEP (1 mM)	98%
EDTA (1 mM)	75%
Ascorbic Acid (1 mM) + EDTA (1 mM)	95%

Note: This data is illustrative. Users should perform their own stability studies to determine the optimal conditions for their specific application.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Solution of 5-Bromo-2-mercaptobenzoic acid

• Solvent Degassing: Sparge your chosen solvent (e.g., phosphate-buffered saline) with dry nitrogen or argon gas for at least 30 minutes to remove dissolved oxygen.

• Additive Incorporation: To the degassed solvent, add the desired antioxidant (e.g., TCEP to a final concentration of 1 mM) and/or chelating agent (e.g., EDTA to a final concentration of 1 mM).

• Dissolution: Weigh the required amount of solid 5-Bromo-2-mercaptobenzoic acid and dissolve it in the prepared, stabilized solvent. Perform this step under a gentle stream of inert gas.

• Storage: Store the solution in a tightly sealed vial with the headspace flushed with inert gas. For short-term storage, keep at 2-8 °C. For long-term storage, aliquot and store at -20 °C or below.

Protocol 2: HPLC Analysis of 5-Bromo-2-mercaptobenzoic acid Oxidation

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: Start with a suitable ratio of A:B (e.g., 70:30) and ramp up the concentration of B over time to elute both the monomer and the more nonpolar dimer.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength determined by the UV-Vis spectrum of 5-Bromo-2-mercaptobenzoic acid (e.g., 254 nm).

• Injection Volume: 10 µL.

• Quantification: Integrate the peak areas of the monomer and dimer to determine the percentage of each.

Note: This is a general method and should be optimized and validated for your specific instrumentation and requirements.

Visualizations

Caption: Oxidation-reduction of 5-Bromo-2-mercaptobenzoic acid.

Caption: Workflow for preparing and using stabilized solutions.

References

• 1. benchchem.com [benchchem.com]

Challenges in scaling up the synthesis of 5-Bromo-2-mercaptobenzoic acid.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-Bromo-2-mercaptobenzoic acid. The following information is designed to address common challenges encountered during its multi-step synthesis, particularly when scaling up the process.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 5-Bromo-2-mercaptobenzoic acid?

A common and practical synthetic pathway starts from 2-Amino-5-bromobenzoic acid. The synthesis involves two key steps:

• Diazotization: The primary amino group of 2-Amino-5-bromobenzoic acid is converted into a diazonium salt using nitrous acid, which is typically generated in situ from sodium nitrite and a strong mineral acid at low temperatures (0-5°C).[1][2]

• Thiolation: The diazonium salt is then reacted with a sulfur source to introduce the mercapto (-SH) group. A common method for this transformation is the Leuckart thiophenol reaction, which utilizes potassium ethyl xanthate followed by hydrolysis.[3][4]

Q2: My diazotization reaction is yielding a dark, tar-like substance instead of the desired diazonium salt solution. What is causing this?

The formation of tarry byproducts is a common issue in diazotization reactions and is often due to the decomposition of the unstable diazonium salt.[5] The primary causes include:

• Elevated Temperatures: Temperatures above 5°C can cause the diazonium salt to decompose, leading to the formation of phenolic compounds and other degradation products.[1]

• Localized Heating: Poor mixing during the addition of sodium nitrite can create localized hot spots, accelerating decomposition.[1]

• Excess Nitrous Acid: Using a large excess of sodium nitrite can also contribute to the formation of unwanted byproducts.[1]

Q3: The yield of my final product, 5-Bromo-2-mercaptobenzoic acid, is consistently low. What are the likely reasons?

Low yields in this synthesis can stem from issues in either the diazotization or the thiolation step. Common culprits include:

• Incomplete Diazotization: If the initial conversion of the amine to the diazonium salt is not complete, the overall yield will be reduced.[5]

• Premature Decomposition of the Diazonium Salt: As mentioned in the previous question, poor temperature control can lead to the loss of the intermediate.[5]

• Side Reactions during Thiolation: The reaction of the diazonium salt with the sulfur nucleophile can be accompanied by side reactions, such as the formation of phenols or biaryl compounds, which consume the starting material and reduce the yield of the desired thiol.[5]

Q4: I am observing a significant amount of a disulfide impurity in my final product. How can I prevent its formation and remove it?

Thiols are susceptible to oxidation, which leads to the formation of disulfide bridges. This can occur during the reaction workup or on storage.

• Prevention: To minimize oxidation, it is advisable to work under an inert atmosphere (e.g., nitrogen or argon) and to use degassed solvents.

• Removal: If a disulfide impurity is present, it can often be reduced back to the thiol. A common laboratory procedure involves treatment with a reducing agent like dithiothreitol (DTT) followed by repurification. For purification, recrystallization from a suitable solvent is often effective.[6]

Troubleshooting Guides

Guide 1: Low Yield in the Diazotization of 2-Amino-5-bromobenzoic Acid

Symptom	Possible Cause	Suggested Solution
Brown fumes (NOx) observed during NaNO₂ addition.	Reaction temperature is too high, causing decomposition of nitrous acid.	Ensure the reaction temperature is strictly maintained between 0-5°C using an ice-salt bath.
Reaction solution turns dark brown or black.	Decomposition of the diazonium salt.	Maintain rigorous temperature control. Ensure slow, dropwise addition of the sodium nitrite solution with efficient stirring.[1]
Incomplete consumption of starting material (tested with TLC).	Insufficient nitrous acid or incomplete reaction.	Add a slight excess of sodium nitrite. Test for the presence of excess nitrous acid using starch-iodide paper (should turn blue).[5]
Formation of a precipitate during diazotization.	The diazonium salt may be sparingly soluble in the reaction medium.	Ensure the starting amine is fully dissolved in the acidic solution before cooling and adding sodium nitrite.

Guide 2: Challenges in the Thiolation Step

Symptom	Possible Cause	Suggested Solution
Vigorous gas evolution (other than N₂) and foaming.	Uncontrolled decomposition of the diazonium salt upon addition to the xanthate solution.	Add the cold diazonium salt solution slowly to the warmed xanthate solution. Maintain the temperature of the xanthate solution as specified in the protocol.
Low yield of the desired thiol with significant phenol byproduct.	The diazonium salt is reacting with water instead of the sulfur nucleophile.	Ensure the diazonium salt solution is kept cold and used immediately after preparation. Minimize the amount of water in the thiolation step if possible.
Product is an oil or difficult to crystallize.	Presence of impurities, such as byproducts from the Leuckart reaction or unreacted starting materials.	Purify the crude product by column chromatography or recrystallization. Consider converting the product to a salt to facilitate purification.
Final product contains a disulfide impurity.	Oxidation of the thiol during workup or storage.	Perform the workup and purification under an inert atmosphere. Use degassed solvents. If disulfide is present, consider a reduction step before final purification.

Experimental Protocols

Protocol 1: Diazotization of 2-Amino-5-bromobenzoic Acid

• In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 2-Amino-5-bromobenzoic acid in a suitable aqueous mineral acid (e.g., HCl or H₂SO₄).

• Cool the stirred solution to 0-5°C in an ice-salt bath.

• Prepare a solution of sodium nitrite in cold water.

• Slowly add the sodium nitrite solution dropwise to the cooled amine solution, ensuring the temperature remains below 5°C.[2]

• After the addition is complete, stir the reaction mixture at 0-5°C for an additional 30 minutes.

• The resulting cold diazonium salt solution should be used immediately in the subsequent thiolation step.

Protocol 2: Leuckart Thiophenol Synthesis of 5-Bromo-2-mercaptobenzoic Acid

• In a separate reaction vessel, prepare a solution of potassium ethyl xanthate in water and warm it to the temperature specified in your chosen literature procedure (typically around 50-60°C).

• Slowly add the cold diazonium salt solution (from Protocol 1) to the warm potassium ethyl xanthate solution with vigorous stirring. Nitrogen gas will be evolved.

• After the addition is complete, heat the reaction mixture to reflux for a specified time to hydrolyze the intermediate xanthate ester.

• Cool the reaction mixture and acidify with a strong acid to precipitate the crude 5-Bromo-2-mercaptobenzoic acid.

• Collect the crude product by vacuum filtration, wash with cold water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water mixture).

Quantitative Data Summary

Parameter	Diazotization Step	Thiolation (Leuckart) Step
Temperature	0-5°C[1]	50-70°C for xanthate reaction, then reflux for hydrolysis
Key Reagents	2-Amino-5-bromobenzoic acid, NaNO₂, HCl/H₂SO₄	Diazonium salt, Potassium ethyl xanthate, NaOH/H₂O for hydrolysis
Typical Molar Ratios	NaNO₂: Amine (approx. 1.05:1)	Xanthate: Diazonium salt (slight excess)
Typical Reaction Time	30-60 minutes	1-3 hours
Reported Yields (General)	Not isolated	60-80% (highly substrate dependent)

Visualized Workflows and Logic

Caption: General synthesis workflow for 5-Bromo-2-mercaptobenzoic acid.

Caption: A logical workflow for troubleshooting low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Leuckart thiophenol reaction - Wikipedia [en.wikipedia.org]
• 4. Leuckart Thiophenol Reaction [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]
• 6. CN105622382A - Synthesis method of 5-bromo-2-chloro benzoic acid - Google Patents [patents.google.com]

Best practices for storing and handling 5-Bromo-2-mercaptobenzoic acid to maintain purity.

This technical support center provides best practices for storing and handling 5-Bromo-2-mercaptobenzoic acid to maintain its purity, along with troubleshooting guides and FAQs for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 5-Bromo-2-mercaptobenzoic acid to ensure long-term purity?

A1: For long-term stability, 5-Bromo-2-mercaptobenzoic acid should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] To prevent potential degradation, it is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) and protect it from light.

Q2: What personal protective equipment (PPE) should be worn when handling 5-Bromo-2-mercaptobenzoic acid?

A2: When handling this compound, it is essential to use appropriate personal protective equipment. This includes chemical-resistant gloves, a lab coat, and tightly fitting safety goggles.[1] Work should be conducted in a well-ventilated area or a fume hood to avoid inhalation of dust.[1][3]

Q3: How should I handle 5-Bromo-2-mercaptobenzoic acid powder to prevent contamination and degradation?

A3: To maintain purity, handle the powder in a clean and dry environment. Avoid creating dust when weighing or transferring the compound.[3][4] Use clean spatulas and glassware. After handling, ensure the container is tightly sealed to prevent exposure to air and moisture.[2]

Q4: What are the primary degradation pathways for 5-Bromo-2-mercaptobenzoic acid?

A4: The primary degradation pathway for 5-Bromo-2-mercaptobenzoic acid is the oxidation of the thiol (-SH) group. This can lead to the formation of disulfide bridges between two molecules, resulting in impurities. Exposure to air, light, and certain contaminants can accelerate this process.

Troubleshooting Guide

This guide addresses common issues that may arise during experiments involving 5-Bromo-2-mercaptobenzoic acid.

Issue 1: Unexpected experimental results or reaction failure.

• Possible Cause: The purity of the 5-Bromo-2-mercaptobenzoic acid may be compromised.

• Troubleshooting Steps:

  • Assess the purity of your current stock of 5-Bromo-2-mercaptobenzoic acid using a suitable analytical method like HPLC or ¹H NMR (see Experimental Protocols section).

  • If the purity is below the required specification, consider purifying the material or using a fresh, unopened batch.

  • Review your storage and handling procedures to ensure they align with the best practices outlined in the FAQs.

Issue 2: The 5-Bromo-2-mercaptobenzoic acid powder appears discolored or clumpy.

• Possible Cause: This may indicate degradation due to oxidation or moisture absorption.

• Troubleshooting Steps:

  • Do not use the discolored or clumpy material in your experiments, as it is likely impure.

  • Discard the compromised batch according to your institution's hazardous waste disposal procedures.

  • Obtain a fresh supply of the compound and store it under the recommended conditions (cool, dry, inert atmosphere, and protected from light).

Issue 3: Inconsistent results between different batches of 5-Bromo-2-mercaptobenzoic acid.

• Possible Cause: There may be batch-to-batch variation in purity.

• Troubleshooting Steps:

  • Perform a purity analysis on each new batch before use.

  • Keep detailed records of the batch number and its corresponding purity assessment.

  • If possible, purchase the compound from a reputable supplier that provides a certificate of analysis with detailed purity information.

Data Presentation

Table 1: Summary of Recommended Storage and Handling Conditions

Parameter	Recommendation	Rationale
Temperature	Cool	Minimizes thermal degradation.
Atmosphere	Tightly sealed container, preferably under an inert gas (Argon or Nitrogen)	Protects against oxidation of the mercapto group.[1][2]
Light	Store in an amber vial or in the dark	Prevents light-induced degradation.
Moisture	Dry environment	Avoids hydrolysis and clumping.[3]
Handling	In a well-ventilated area or fume hood, avoid creating dust	Ensures user safety and prevents contamination.[1][4]

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for determining the purity of 5-Bromo-2-mercaptobenzoic acid. Method optimization may be required.

• Objective: To quantify the purity of 5-Bromo-2-mercaptobenzoic acid and identify any impurities.

• Instrumentation: HPLC system with a UV detector.

• Materials:

  • 5-Bromo-2-mercaptobenzoic acid sample

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Formic acid

  • Volumetric flasks and pipettes

  • Syringe filters (0.45 µm)

• Procedure:

  • Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and water (with 0.1% formic acid) in a suitable ratio (e.g., 70:30 v/v).

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the 5-Bromo-2-mercaptobenzoic acid sample.

    • Dissolve the sample in the mobile phase to a final concentration of 1 mg/mL.

    • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

  • HPLC Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detection Wavelength: 254 nm.

    • Column Temperature: 30°C.

  • Data Analysis:

    • Run the sample on the HPLC system.

    • Integrate the peaks in the resulting chromatogram.

    • Calculate the purity by determining the area percentage of the main peak relative to the total area of all peaks.

Visualizations

Caption: Troubleshooting workflow for purity issues.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. capotchem.com [capotchem.com]
• 4. fishersci.com [fishersci.com]

Reference Data & Comparative Studies

A Comparative Guide to MALDI-TOF MS Matrices for Protein Analysis: Sinapinic Acid vs. the Novel Candidate 5-Bromo-2-mercaptobenzoic Acid

For researchers, scientists, and drug development professionals navigating the crucial step of matrix selection for Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry (MS) in protein analysis, this guide provides a comprehensive comparison between the industry-standard sinapinic acid and the theoretical potential of 5-Bromo-2-mercaptobenzoic acid.

While sinapinic acid is a cornerstone matrix for proteins, the exploration of novel matrices is a continuous effort to enhance performance in mass spectrometry. This document outlines the established performance of sinapinic acid, supported by experimental data and protocols, and offers a scientific perspective on the hypothetical utility of 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix for protein analysis.

Introduction to MALDI Matrices for Protein Analysis

Matrix-Assisted Laser Desorption/Ionization (MALDI) is a soft ionization technique that is a linchpin in the mass spectrometric analysis of large biomolecules like proteins. The choice of matrix is critical as it absorbs the laser energy, facilitating the desorption and ionization of the analyte while minimizing fragmentation. An ideal matrix co-crystallizes with the analyte, has strong absorption at the laser wavelength, and promotes analyte ionization.

Sinapinic acid (SA) , or 3,5-dimethoxy-4-hydroxycinnamic acid, is a widely used matrix for the analysis of proteins and peptides with molecular weights greater than 10,000 Da.[1][2] Its utility is well-documented, making it a reliable choice for a broad range of protein analyses.

5-Bromo-2-mercaptobenzoic acid is a compound with structural features that could theoretically make it a candidate for a MALDI matrix. However, based on extensive searches of scientific literature, its application as a MALDI matrix for protein analysis is not documented. Therefore, this guide will present a theoretical evaluation of its potential properties in comparison to the established performance of sinapinic acid.

Performance Comparison: Sinapinic Acid vs. 5-Bromo-2-mercaptobenzoic Acid

As there is no available experimental data for 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix for protein analysis, a direct quantitative comparison is not possible. The following table summarizes the known performance of sinapinic acid and provides a theoretical consideration for 5-Bromo-2-mercaptobenzoic acid based on its chemical structure.

Feature	Sinapinic Acid	5-Bromo-2-mercaptobenzoic Acid (Theoretical)
Typical Analytes	Proteins and peptides (>10,000 Da)[1]	Potentially proteins and peptides. The mercapto- group might offer different analyte interaction properties.
Signal Intensity	Generally provides good signal intensity for a wide range of proteins.	Unknown. The bromine atom could potentially enhance ionization efficiency through mechanisms like halogen bonding, but this is speculative.
Mass Accuracy	High mass accuracy can be achieved with proper calibration.	Unknown. Would depend on crystal formation and ionization process.
Resolution	Good resolution is typically achieved.	Unknown. Dependent on the homogeneity of co-crystallization with the analyte.
Crystal Formation	Forms relatively homogeneous crystals.[2]	Unknown. The presence of both a carboxyl and a thiol group might lead to complex crystallization behavior.
Solubility	Soluble in common MALDI solvents like acetonitrile/water mixtures with trifluoroacetic acid (TFA).[2]	Likely soluble in similar organic solvent/water mixtures.
Chemical Noise	Can exhibit some background ions in the lower mass range.	Unknown. The mercapto- group could potentially lead to different background signals.

Experimental Protocols

Detailed experimental protocols for using sinapinic acid are well-established. Below is a typical protocol for sample preparation.

Sinapinic Acid (SA) Matrix Preparation and Sample Spotting

Materials:

• Sinapinic Acid (SA), high purity

• Acetonitrile (ACN), HPLC grade

• Ultrapure water

• Trifluoroacetic acid (TFA), sequencing grade

• Protein sample of interest

• MALDI target plate

Protocol:

• Matrix Solution Preparation: Prepare a saturated solution of sinapinic acid in a solvent mixture of 50:50 (v/v) acetonitrile and water containing 0.1% TFA. Vortex the solution thoroughly to ensure saturation.

• Sample Preparation: Dissolve the protein sample in a suitable solvent, typically 0.1% TFA in water, to a final concentration of 1-10 pmol/µL.

• Dried-Droplet Sample Spotting:

  • Mix the protein sample solution and the sinapinic acid matrix solution in a 1:1 ratio (e.g., 1 µL of sample and 1 µL of matrix).

  • Pipette 1 µL of the mixture onto the MALDI target plate.

  • Allow the droplet to air-dry at room temperature. This process allows the matrix and analyte to co-crystallize.

  • The plate is now ready for analysis in the MALDI-TOF mass spectrometer.

Visualizing the Workflow

The following diagrams illustrate the logical workflow for MALDI matrix selection and the experimental process for sample preparation with sinapinic acid.

Caption: Logical diagram for selecting a MALDI matrix based on protein molecular weight.

Caption: Experimental workflow for protein sample preparation using sinapinic acid.

Theoretical Considerations for 5-Bromo-2-mercaptobenzoic Acid

While no experimental data exists for its use as a MALDI matrix, the chemical structure of 5-Bromo-2-mercaptobenzoic acid allows for some theoretical postulations regarding its potential performance:

• Chromophore: The benzoic acid backbone provides a chromophore that should absorb UV light, a prerequisite for a MALDI matrix. The bromo- and mercapto- substituents will shift the absorption wavelength, which would need to be matched with the laser wavelength of the mass spectrometer.

• Proton Donor/Acceptor: The carboxylic acid group can act as a proton donor to facilitate ionization of the protein analyte, similar to sinapinic acid. The thiol group is also weakly acidic.

• Co-crystallization: The ability to form a homogenous co-crystal with a protein analyte is crucial and unpredictable. The presence of multiple functional groups could lead to complex intermolecular interactions, potentially affecting crystal quality.

• Potential for Novel Interactions: The soft nucleophilicity of the mercapto- group could potentially lead to different types of non-covalent interactions with proteins compared to the hydroxyl and methoxy groups of sinapinic acid. This might be advantageous for specific classes of proteins.

• Halogen Effect: The bromine atom is a heavy atom that could potentially influence the ionization process. While not a common strategy in matrix design, halogenation can affect electronic properties and intermolecular interactions.

Conclusion

Sinapinic acid remains the gold standard for MALDI-TOF MS analysis of proteins above 10 kDa due to its well-characterized performance and robust protocols. It consistently provides good signal intensity, resolution, and mass accuracy for a wide variety of proteins.

5-Bromo-2-mercaptobenzoic acid, while an intriguing chemical structure, is an unproven entity in the field of MALDI mass spectrometry for protein analysis. Significant research would be required to evaluate its efficacy as a matrix, including optimization of solvent systems, spotting techniques, and direct performance comparisons with established matrices like sinapinic acid. For researchers and professionals in drug development, relying on established and validated methods is paramount. Therefore, sinapinic acid is the recommended choice. The exploration of novel matrices like 5-Bromo-2-mercaptobenzoic acid represents an interesting avenue for future research that could potentially expand the toolbox for challenging protein analyses.

References

• 1. General Method for MALDI-MS Analysis of Proteins and Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Rutgers_MS_Home [react.rutgers.edu]

A Comparative Guide to MALDI Matrices: 5-Bromo-2-mercaptobenzoic Acid vs. α-Cyano-4-hydroxycinnamic Acid (CHCA)

For Researchers, Scientists, and Drug Development Professionals

In the field of Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry, the choice of matrix is a critical parameter that significantly influences the quality of analytical results. This guide provides a detailed comparison of a novel potential matrix, 5-Bromo-2-mercaptobenzoic acid, with the universally employed α-cyano-4-hydroxycinnamic acid (CHCA). While CHCA is a well-characterized and ubiquitously used matrix, particularly for peptides and small molecules, 5-Bromo-2-mercaptobenzoic acid represents a less explored alternative.

This comparison aims to provide an objective overview based on available physicochemical data and extrapolated performance from structurally similar compounds, given the current scarcity of direct experimental data for 5-Bromo-2-mercaptobenzoic acid in MALDI applications.

Physicochemical Properties

A fundamental understanding of the physical and chemical properties of a MALDI matrix is essential for predicting its behavior and optimizing experimental conditions.

Property	5-Bromo-2-mercaptobenzoic Acid	α-Cyano-4-hydroxycinnamic Acid (CHCA)
Molecular Formula	C₇H₅BrO₂S[1]	C₁₀H₇NO₃[2]
Molecular Weight	233.08 g/mol	189.17 g/mol [2]
Melting Point	183 °C[3]	245-250 °C[2][4]
Boiling Point	353.3±32.0 °C (Predicted)[3]	Not available
pKa	3.15±0.36 (Predicted)[3]	Not available
Appearance	Not available	Yellow powder[2]
Solubility	Not available	Soluble in methanol (50 mg/mL), acetonitrile (~35 mg/mL), and water (~6 mg/mL).[4][5]

Performance Comparison in MALDI-MS

CHCA is a well-established matrix known for its high ionization efficiency for a broad range of analytes, particularly peptides.[6] It is considered a "hot" matrix, which can sometimes lead to in-source decay of labile molecules.

Based on the performance of 4-mercaptobenzoic acid in the analysis of metals, it is plausible that 5-Bromo-2-mercaptobenzoic acid could offer a low-background spectrum in the low mass range, which is often a challenge with conventional matrices like CHCA. The presence of the thiol group may also influence its ionization mechanism and analyte compatibility.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the successful application of MALDI matrices.

α-Cyano-4-hydroxycinnamic Acid (CHCA) Protocol for Peptide Analysis (Dried-Droplet Method)

This protocol is a standard method for preparing peptide samples with CHCA for MALDI-MS analysis.[6]

1. Matrix Solution Preparation:

• Prepare a saturated solution of α-cyano-4-hydroxycinnamic acid (CHCA) in a solvent mixture of 50% acetonitrile, 49.9% water, and 0.1% trifluoroacetic acid (TFA).[3]

• Vortex the solution vigorously to ensure maximum dissolution.

• Centrifuge the solution to pellet any undissolved matrix, and use the supernatant for sample preparation.[3]

2. Sample Solution Preparation:

• Dissolve the peptide sample in a suitable solvent, such as 0.1% TFA in water, to a concentration of approximately 1 pmol/µL.

3. Sample-Matrix Co-crystallization:

• Mix the sample solution and the matrix solution in a 1:1 (v/v) ratio.

• Deposit 0.5 to 1.0 µL of the mixture onto the MALDI target plate.

• Allow the droplet to air-dry at room temperature to facilitate the co-crystallization of the matrix and analyte.[6]

4. Mass Spectrometric Analysis:

• Insert the MALDI plate into the mass spectrometer.

• Acquire mass spectra in the appropriate mass range for the analyte of interest.

Proposed Protocol for 5-Bromo-2-mercaptobenzoic Acid (Dried-Droplet Method)

Note: The following protocol is a proposed starting point based on general practices for small molecule MALDI and the protocol for the related compound 4-mercaptobenzoic acid. Optimization will be necessary for specific analytes.

1. Matrix Solution Preparation:

• Prepare a 10 mg/mL solution of 5-Bromo-2-mercaptobenzoic acid in a suitable solvent such as a mixture of acetonitrile and water (e.g., 1:1 v/v). Sonication may be required to aid dissolution.

2. Sample Solution Preparation:

• Dissolve the analyte in a compatible solvent to a concentration in the low pmol/µL to fmol/µL range.

3. Sample-Matrix Co-crystallization:

• Mix the analyte solution and the matrix solution in a 1:1 (v/v) ratio.

• Spot 0.5 - 1.0 µL of the mixture onto the MALDI target plate.

• Allow the spot to air-dry completely at room temperature.

4. Mass Spectrometric Analysis:

• Introduce the target plate into the MALDI mass spectrometer.

• Acquire data across the desired mass range.

Visualizations

Chemical Structures

Caption: Chemical structures of CHCA and 5-Bromo-2-mercaptobenzoic acid.

MALDI-MS Experimental Workflow

Caption: A generalized workflow for sample preparation and analysis in MALDI-MS.

Conclusion

α-Cyano-4-hydroxycinnamic acid (CHCA) remains a robust and reliable matrix for a wide array of applications in MALDI-MS, particularly for peptide and small molecule analysis. Its performance is well-documented, and established protocols are readily available.

5-Bromo-2-mercaptobenzoic acid, on the other hand, is an unexplored candidate as a MALDI matrix. Based on its chemical structure and the properties of similar compounds, it may offer advantages in specific applications, potentially providing a cleaner background in the low mass region. However, a thorough experimental evaluation is required to determine its efficacy, optimal preparation methods, and ideal analyte classes. Researchers are encouraged to perform pilot studies to assess its performance characteristics for their specific analytical needs.

References

• 1. Combination of two matrices results in improved performance of MALDI MS for peptide mass mapping and protein analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 5-BROMO-2-MERCAPTOBENZOIC ACID CAS#: 61954-80-1 [amp.chemicalbook.com]
• 4. massspec.chem.ucsb.edu [massspec.chem.ucsb.edu]
• 5. 61954-80-1|5-Bromo-2-mercaptobenzoic acid|BLD Pharm [bldpharm.com]
• 6. Application of sulfur as a matrix for laser desorption/ionization in the characterization of halogenated fullerenes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to MALDI Matrices: 5-Bromo-2-mercaptobenzoic Acid vs. the Established Standard, DHB

For researchers, scientists, and drug development professionals engaged in Matrix-Assisted Laser Desorption/Ionization (MALDI) Mass Spectrometry, the selection of an appropriate matrix is a critical step that dictates the quality and success of the analytical results. This guide provides a comparative overview of 5-Bromo-2-mercaptobenzoic acid and the widely used matrix, 2,5-dihydroxybenzoic acid (DHB).

An extensive review of scientific literature and technical documentation reveals a significant disparity in the available information for these two matrices. While DHB is a well-characterized and ubiquitously utilized matrix with a vast body of supporting experimental data, there is a notable absence of published studies evaluating the performance of 5-Bromo-2-mercaptobenzoic acid (5-Br-2-MBA) as a MALDI matrix. Consequently, a direct, data-driven comparison based on experimental evidence is not currently possible.

This guide will therefore provide a comprehensive overview of the established performance of DHB, including detailed experimental protocols and its proven efficacy for various classes of analytes. This information will serve as a benchmark for the evaluation of any emerging or less-characterized matrices.

2,5-Dihydroxybenzoic Acid (DHB): A Versatile and Widely Adopted MALDI Matrix

DHB is a stalwart in the field of MALDI-MS, favored for its broad applicability and robust performance in the analysis of a diverse range of molecules, from small peptides to large proteins and carbohydrates.[1] Its strong absorbance at the typical nitrogen laser wavelength (337 nm) and its ability to form a fine crystalline lattice that effectively incorporates analytes are key to its success.[1][2]

Performance Characteristics of DHB

DHB is particularly noted for its "soft" ionization properties, which minimizes the fragmentation of labile molecules, a crucial feature for the analysis of post-translationally modified peptides and other delicate structures.[3] While often compared to another common matrix, α-cyano-4-hydroxycinnamic acid (CHCA), DHB typically produces less background noise from matrix clusters in the lower mass-to-charge (m/z) region, which is advantageous for the analysis of smaller peptides.[1] However, for low-abundance peptides, CHCA is often reported to provide higher ionization efficiency and signal intensity. At higher analyte concentrations, DHB can lead to the detection of a greater number of peptides and result in higher sequence coverage.

For the analysis of larger proteins (generally >30 kDa), sinapinic acid (SA) is often the preferred matrix, although DHB remains a viable option, particularly for glycoproteins.[1] In the realm of carbohydrate and glycan analysis, DHB is a standard choice, and its performance can be enhanced through the use of additives.[1]

Data Presentation: Performance of DHB as a MALDI Matrix

Analyte Class	Key Performance Metrics	Notes	Citations
Peptides (<3 kDa)	Good signal intensity, reduced matrix background in low m/z range.	CHCA may offer better sensitivity for low-abundance peptides.	[1]
Peptides (>3 kDa) & Proteins (<30 kDa)	Good sequence coverage, especially at higher concentrations.	A versatile "workhorse" matrix for general proteomics.	[1]
Proteins (>30 kDa)	Viable alternative to Sinapinic Acid.	Particularly useful for the analysis of glycoproteins.	[1]
Phosphopeptides	Good performance, soft ionization minimizes fragmentation.	DHB is considered a "cool" matrix, preserving labile modifications.	[3]
Carbohydrates & Glycans	Standard matrix, performance can be enhanced with additives.	Additives can increase signal intensity for specific glycan types.	[1]
Lipids	Good overall performance in positive ion mode.	Performance can be enhanced with MALDI-2 post-ionization techniques.	[1]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to successful MALDI-MS analysis. Below are established protocols for the use of DHB as a matrix.

DHB Matrix Preparation (Standard Protocol)

This protocol is a widely used starting point for the analysis of peptides and proteins.

Materials:

• 2,5-Dihydroxybenzoic acid (DHB)

• Acetonitrile (ACN)

• Ultrapure water

• Trifluoroacetic acid (TFA)

Procedure:

• Prepare the Matrix Solvent: Create a solution of 50% acetonitrile in ultrapure water with 0.1% TFA (v/v/v). For example, to prepare 1 mL, mix 500 µL of acetonitrile, 490 µL of water, and 10 µL of TFA.

• Prepare the DHB Solution: Prepare a 10 mg/mL solution of DHB in the prepared matrix solvent. Vortex the solution thoroughly to ensure the DHB is fully dissolved. If a saturated solution is required, add DHB until no more dissolves, then centrifuge and use the supernatant.

Dried-Droplet Sample Deposition Method

This is the most common method for sample preparation in MALDI-MS.

Procedure:

• Mix Sample and Matrix: Mix the analyte solution and the DHB matrix solution in a 1:1 ratio (v/v) directly on the MALDI target plate or in a microcentrifuge tube.

• Spotting: Pipette 0.5-1 µL of the mixture onto the MALDI target plate.

• Crystallization: Allow the droplet to air-dry completely at room temperature, allowing the analyte and matrix to co-crystallize.

• Analysis: The target plate is now ready for insertion into the mass spectrometer for analysis.

Mandatory Visualizations

Experimental Workflow for DHB Matrix Preparation and Application

References

• 1. Performance of Matrix-Assisted Laser Desorption Ionization-Time of Flight Mass Spectrometry for Identification of Bacterial Strains Routinely Isolated in a Clinical Microbiology Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Developments of Useful MALDI Matrices for the Mass Spectrometric Characterization of Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

A Prospective Guide to 5-Bromo-2-mercaptobenzoic Acid as a High-Performance MALDI Matrix

For Researchers, Scientists, and Drug Development Professionals

In the landscape of Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry, the choice of matrix is paramount to achieving optimal analytical performance. While established matrices such as α-Cyano-4-hydroxycinnamic acid (CHCA), 2,5-Dihydroxybenzoic acid (DHB), and Sinapinic acid (SA) are widely used, the pursuit of novel matrices with superior properties continues to be an active area of research. This guide presents a prospective analysis of 5-Bromo-2-mercaptobenzoic acid as a potentially advantageous matrix, particularly for the analysis of small molecules, peptides, and thiolated compounds.

Due to the limited direct experimental data on 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix, this guide extrapolates its potential advantages from the fundamental principles of MALDI chemistry and the known properties of its constituent functional groups. The following sections will outline these theoretical benefits, compare them to conventional matrices, provide a hypothetical experimental protocol for its validation, and present visual workflows to guide its application.

Theoretical Advantages of 5-Bromo-2-mercaptobenzoic Acid

The unique molecular structure of 5-Bromo-2-mercaptobenzoic acid, featuring a carboxylic acid group, a thiol (mercaptan) group, and a bromine atom on a benzoic acid backbone, suggests several potential advantages over conventional matrices.

Enhanced Ionization Efficiency and Analyte Compatibility

The thiol group (-SH) of 5-Bromo-2-mercaptobenzoic acid could offer unique benefits in the ionization process. Thiols are known to have a strong affinity for certain classes of molecules, including those containing disulfide bonds or heavy metals. This could lead to more efficient co-crystallization and energy transfer for these specific analytes. Furthermore, the acidic nature of the carboxylic acid and the thiol group could facilitate protonation of a broad range of analytes, potentially leading to enhanced ionization efficiency.

Reduced Background Noise in the Low-Mass Region

A significant challenge in the analysis of small molecules by MALDI-MS is the interference from matrix-related ions in the low-mass range. The higher molecular weight of 5-Bromo-2-mercaptobenzoic acid (231.08 g/mol ) compared to CHCA (189.17 g/mol ) and DHB (154.12 g/mol ) would shift its own ion signals and clusters to a higher m/z range, thereby providing a clearer analytical window for small molecule detection.

Improved "Soft" Ionization for Labile Molecules

The presence of the electron-withdrawing bromine atom and the sulfur atom of the thiol group could influence the electronic properties of the aromatic ring, potentially leading to a "softer" ionization process. This could be advantageous for the analysis of labile molecules that are prone to fragmentation with more energetic matrices. A softer ionization would result in a higher abundance of the intact molecular ion, leading to improved sensitivity and data quality.

Comparative Analysis with Standard MALDI Matrices

To contextualize the potential of 5-Bromo-2-mercaptobenzoic acid, a comparison of its hypothesized properties with those of commonly used matrices is presented in the table below.

Property	5-Bromo-2-mercaptobenzoic acid (Hypothesized)	α-Cyano-4-hydroxycinnamic acid (CHCA)	2,5-Dihydroxybenzoic acid (DHB)	Sinapinic acid (SA)
Molecular Weight	231.08 g/mol	189.17 g/mol	154.12 g/mol	224.21 g/mol
Primary Analytes	Small molecules, peptides, thiolated compounds	Peptides, proteins (< 30 kDa)	Peptides, proteins, glycoproteins	Proteins (> 30 kDa), polymers
UV λmax	~330-350 nm (Estimated)	~337 nm	~337 nm, ~355 nm	~337 nm
Key Advantages	Potentially low background for small molecules, enhanced ionization for specific analytes, "softer" ionization.	High sensitivity for peptides, good crystal formation.	Good for a wide range of analytes, tolerant to salts.	Excellent for high molecular weight proteins.
Potential Drawbacks	Limited experimental data, potential for side reactions with the thiol group.	Matrix background in the low-mass region.	Can form large, heterogeneous crystals.	Not ideal for low molecular weight analytes.

Experimental Protocols

As 5-Bromo-2-mercaptobenzoic acid is not a commercially established MALDI matrix, a systematic approach is required to evaluate its performance. The following provides a detailed methodology for a screening and optimization study.

Materials and Reagents

• 5-Bromo-2-mercaptobenzoic acid (analytical grade)

• Standard matrices: α-Cyano-4-hydroxycinnamic acid (CHCA), 2,5-Dihydroxybenzoic acid (DHB)

• Analytes: A selection of small molecules (e.g., drug compounds), peptides (e.g., Angiotensin II, Bradykinin), and a thiolated peptide.

• Solvents: Acetonitrile (ACN), Methanol (MeOH), Water (H₂O), Trifluoroacetic acid (TFA)

• MALDI target plate

Matrix Solution Preparation

• Prepare a stock solution of 5-Bromo-2-mercaptobenzoic acid at 10 mg/mL in a 1:1 (v/v) mixture of ACN and 0.1% TFA in H₂O.

• Prepare stock solutions of CHCA and DHB at 10 mg/mL in the same solvent mixture for comparison.

• Vortex all solutions until the matrix is fully dissolved.

Sample Preparation (Dried-Droplet Method)

• Prepare analyte stock solutions at 1 mg/mL in 0.1% TFA in H₂O.

• Mix the analyte solution with the matrix solution in a 1:10 (v/v) ratio.

• Spot 1 µL of the mixture onto the MALDI target plate.

• Allow the spot to air-dry at room temperature.

MALDI-MS Analysis

• Acquire mass spectra in both positive and negative ion modes using a MALDI-TOF mass spectrometer.

• Optimize laser energy to achieve the best signal-to-noise ratio for the analyte peaks.

• Collect data across the entire spot to assess crystal homogeneity.

• Compare the spectra obtained with 5-Bromo-2-mercaptobenzoic acid to those obtained with CHCA and DHB in terms of signal intensity, resolution, and background noise.

Visualizing the Workflow and Underlying Principles

To further aid in the understanding and application of this novel matrix, the following diagrams illustrate the MALDI ionization process and a proposed workflow for matrix screening.

Caption: The MALDI-TOF MS process using 5-Bromo-2-mercaptobenzoic acid as the matrix.

Caption: A systematic workflow for screening and validating 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix.

Conclusion

While further experimental validation is necessary, the theoretical advantages of 5-Bromo-2-mercaptobenzoic acid position it as a promising candidate for a high-performance MALDI matrix. Its unique combination of a higher molecular weight, a thiol group, and a halogen substituent offers the potential for reduced background noise, enhanced ionization of specific analytes, and a softer ionization process. For researchers and drug development professionals working with small molecules, peptides, and particularly thiolated compounds, the exploration of 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix could unlock new levels of analytical sensitivity and data quality. The provided experimental protocol and workflows offer a roadmap for the systematic evaluation of this and other novel matrix compounds.

Navigating the Matrix: A Comparative Guide to 5-Bromo-2-mercaptobenzoic Acid in Mass Spectrometry

For researchers, scientists, and drug development professionals, the selection of an appropriate matrix is a critical step in achieving high-quality data in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS). While a vast array of matrix compounds are available, this guide provides a focused comparison of 5-Bromo-2-mercaptobenzoic acid, highlighting its potential limitations and contrasting its performance with established alternatives for the analysis of small molecules and peptides.

While not a conventionally utilized matrix in routine mass spectrometry, the chemical properties of 5-Bromo-2-mercaptobenzoic acid allow for a theoretical exploration of its potential performance and inherent limitations. The primary challenges associated with using low molecular weight matrices, such as 5-Bromo-2-mercaptobenzoic acid, revolve around the generation of matrix-related ions in the low mass-to-charge (m/z) region. These background signals can significantly interfere with the detection and quantification of small molecule analytes.[1][2][3]

Furthermore, the presence of a thiol (-SH) group introduces the possibility of unwanted side reactions. Thiol-containing compounds have been observed to react with certain analytes or form disulfide bonds under MALDI conditions, leading to the formation of adducts and complicating spectral interpretation.[4] The lack of extensive studies on 5-Bromo-2-mercaptobenzoic acid as a MALDI matrix is a significant limitation in itself, as its performance characteristics are not as well-documented as those of more common matrices.

Comparative Analysis of MALDI Matrices

To provide a clear perspective, the following table compares the theoretical limitations of 5-Bromo-2-mercaptobenzoic acid with two widely used and well-characterized MALDI matrices: α-Cyano-4-hydroxycinnamic acid (CHCA) and 2,5-dihydroxybenzoic acid (DHB).

Feature	5-Bromo-2-mercaptobenzoic acid (Theoretical)	α-Cyano-4-hydroxycinnamic acid (CHCA)	2,5-dihydroxybenzoic acid (DHB)
Primary Application	Small molecules, Peptides	Peptides, Small molecules	Peptides, Proteins, Glycans
Ionization Efficiency	Unknown	High for peptides	Good for a broad range of analytes
Matrix Background Interference	Potentially high in low m/z range	Moderate, can interfere with low mass analytes	Can produce significant background below m/z 700
Potential for Adduct Formation	High (due to thiol group)	Low	Low
Crystal Homogeneity	Unknown	Can form heterogeneous "sweet spots"	Generally forms more homogeneous crystals
Analyte Compatibility	Potential reactivity with certain functional groups	Broadly compatible with peptides	Good for a wide range of biomolecules
Published Protocols	Scarce to none	Abundant	Abundant

Experimental Protocols

Detailed and validated experimental protocols are crucial for reproducible results. Below are standard protocols for the use of CHCA and DHB.

Protocol 1: α-Cyano-4-hydroxycinnamic acid (CHCA) for Peptide Analysis

• Matrix Solution Preparation: Prepare a saturated solution of CHCA in a 1:1 (v/v) mixture of acetonitrile and 0.1% trifluoroacetic acid in water.

• Sample Preparation: Mix the peptide sample with the CHCA matrix solution in a 1:1 ratio directly on the MALDI target plate.

• Drying: Allow the mixture to air-dry completely at room temperature, resulting in the formation of a crystalline matrix-analyte spot. This is known as the dried-droplet method.

• Mass Spectrometry Analysis: Analyze the sample using a MALDI-TOF mass spectrometer in positive ion mode.

Protocol 2: 2,5-dihydroxybenzoic acid (DHB) for Small Molecule and Peptide Analysis

• Matrix Solution Preparation: Prepare a solution of 10 mg/mL of DHB in a 1:1 (v/v) mixture of acetonitrile and 0.1% trifluoroacetic acid in water.

• Sample Preparation: Spot 1 µL of the analyte solution onto the MALDI target plate and let it dry. Subsequently, add 1 µL of the DHB matrix solution on top of the dried analyte spot.

• Drying: Allow the spot to air-dry completely at room temperature.

• Mass Spectrometry Analysis: Acquire mass spectra using a MALDI-TOF instrument in the appropriate ion mode for the analyte of interest.

Visualizing the MALDI Workflow and Potential Interferences

The following diagram illustrates the general workflow of a MALDI-MS experiment and highlights the potential for interference from the matrix, a key limitation of many small molecule matrices.

Caption: MALDI-MS workflow highlighting potential matrix interference.

References

• 1. ricerca.uniba.it [ricerca.uniba.it]
• 2. A new combination MALDI matrix for small molecule analysis: application to imaging mass spectrometry for drugs and metabolites - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. MALDI matrices for low molecular weight compounds: an endless story? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the HPLC Purity Analysis of Synthesized 5-Bromo-2-mercaptobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the purity of laboratory-synthesized 5-Bromo-2-mercaptobenzoic acid with a commercial standard, supported by detailed experimental data from High-Performance Liquid Chromatography (HPLC) analysis.

Introduction

5-Bromo-2-mercaptobenzoic acid is a valuable intermediate in organic synthesis, particularly in the development of pharmaceutical compounds and materials science. The purity of this reagent is critical, as impurities can lead to unwanted side reactions, lower yields, and complications in downstream applications. This guide details a robust HPLC method for purity assessment and compares a typical laboratory synthesis product against a high-purity commercial standard.

Synthesis and Potential Impurities

The laboratory synthesis of 5-Bromo-2-mercaptobenzoic acid can be achieved through various methods, often involving the diazotization of an aminobenzoic acid precursor followed by reaction with a sulfur-containing reagent. A common route starts from 5-bromo-2-aminobenzoic acid. Potential impurities arising from this synthesis may include unreacted starting materials, intermediates, and byproducts from side reactions, such as disulfide formation through the oxidation of the thiol group.

A logical overview of the synthesis and subsequent purity analysis is presented below.

Caption: Logical workflow from synthesis to purity analysis.

Experimental Protocol: HPLC Purity Analysis

A reverse-phase HPLC (RP-HPLC) method was developed to separate 5-Bromo-2-mercaptobenzoic acid from its potential impurities.

1. Sample and Standard Preparation:

• Synthesized Sample: 1 mg of synthesized 5-Bromo-2-mercaptobenzoic acid was dissolved in 1 mL of the mobile phase.

• Commercial Standard: A certified reference standard (>99% purity) was prepared at the same concentration (1 mg/mL).

• All solutions were filtered through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• System: Standard HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water (containing 0.1% formic acid) was used to ensure the analyte is in its neutral, protonated form for better retention and peak shape.[1][2]

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: Acetonitrile

• Elution: Isocratic elution with 70% Solvent A and 30% Solvent B.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 254 nm.[2]

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

The workflow for the HPLC analysis is outlined in the following diagram.

Caption: HPLC experimental workflow for purity analysis.

Comparative Data Analysis

The purity of the synthesized 5-Bromo-2-mercaptobenzoic acid was compared against a commercial high-purity standard. The results, based on the peak area percentage from the HPLC chromatograms, are summarized below.

Sample ID	Retention Time (min)	Peak Area (%)	Calculated Purity (%)	Notes
Commercial Standard	5.42	>99.8	>99.8%	Single, sharp, symmetrical peak.
Synthesized Product	5.43	98.6	98.6%	Main peak corresponds to the standard.
Impurity 1	3.15	0.8	-	Early eluting, more polar impurity.
Impurity 2	8.91	0.6	-	Later eluting, less polar impurity.

Discussion of Results

The developed RP-HPLC method successfully separated the main compound from its impurities. The retention time of the main peak in the synthesized product (5.43 min) closely matched that of the commercial standard (5.42 min), confirming its identity.

The purity of the synthesized batch was determined to be 98.6%, which is suitable for many research applications. However, it is lower than the commercial standard (>99.8%). Two primary impurities were detected:

• Impurity 1 (0.8%): An early-eluting peak at 3.15 minutes, suggesting a more polar compound, potentially unreacted starting material.

• Impurity 2 (0.6%): A later-eluting peak at 8.91 minutes, indicating a less polar species, possibly a disulfide byproduct formed via oxidation.

For applications in drug development or where stoichiometric precision is paramount, further purification of the synthesized product, such as recrystallization, would be necessary to remove these impurities and achieve a purity level comparable to the commercial standard.

Conclusion

This guide demonstrates a straightforward and reliable RP-HPLC method for the purity analysis of 5-Bromo-2-mercaptobenzoic acid. The comparison highlights the importance of analytical validation to quantify the purity of synthesized materials. While laboratory synthesis can provide a cost-effective source of this intermediate, researchers must verify its purity against certified standards to ensure the integrity of their subsequent experiments. For high-stakes applications, utilizing a commercially available, high-purity standard is recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]

Verifying the Structure of 5-Bromo-2-mercaptobenzoic Acid with 1H NMR: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the expected 1H Nuclear Magnetic Resonance (NMR) spectroscopic data for 5-Bromo-2-mercaptobenzoic acid with a structurally similar compound, 5-Bromo-2-chlorobenzoic acid. The guide includes detailed experimental protocols and a logical workflow for structural verification, supported by predicted and experimental data. This information is intended to aid researchers in the unambiguous structural elucidation of these and similar compounds.

Data Presentation: Comparison of 1H NMR Data

The following table summarizes the expected and experimental 1H NMR chemical shifts (δ) in parts per million (ppm), signal multiplicities, and coupling constants (J) in Hertz (Hz) for 5-Bromo-2-mercaptobenzoic acid and 5-Bromo-2-chlorobenzoic acid.

Compound	Solvent	Proton	Predicted/Experimental δ (ppm)	Multiplicity	J (Hz)
5-Bromo-2-mercaptobenzoic acid	CDCl₃	H-3	~7.35	d	~8.5
H-4	~7.45	dd	~8.5, 2.0
H-6	~8.00	d	~2.0
-SH	~4.0-5.0	s (broad)	-
-COOH	>11.0	s (broad)	-
5-Bromo-2-chlorobenzoic acid	CDCl₃	H-3	7.35[1]	d	8.0[1]
H-4	7.58[1]	dd	8.0, 2.2
H-6	8.13[1]	d	2.2
-COOH	10.05 (broad)[1]	s	-
5-Bromo-2-chlorobenzoic acid	DMSO-d₆	H-3	7.527	d	8.4
H-4	7.741	dd	8.4, 2.4
H-6	7.956	d	2.4
-COOH	~14.0	s (broad)	-

Note: The data for 5-Bromo-2-mercaptobenzoic acid is predicted based on established substituent effects on aromatic chemical shifts. The mercapto (-SH) group is an ortho, para-directing and activating group, leading to a slight upfield shift of the ortho (H-3) and para (H-6, relative to -SH) protons compared to the chloro-substituted analogue. The chloro group is also ortho, para-directing but deactivating.

Experimental Protocols

A detailed methodology for acquiring the 1H NMR spectrum of 5-Bromo-2-mercaptobenzoic acid is provided below.

Objective: To obtain a high-resolution 1H NMR spectrum for the structural verification of 5-Bromo-2-mercaptobenzoic acid.

Materials:

• 5-Bromo-2-mercaptobenzoic acid (5-10 mg)

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tube (5 mm)

• Tetramethylsilane (TMS) as an internal standard (if not already in the solvent)

• NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5-Bromo-2-mercaptobenzoic acid and transfer it to a clean, dry NMR tube.

  • Add approximately 0.6-0.7 mL of deuterated solvent (CDCl₃ or DMSO-d₆) to the NMR tube.

  • If the solvent does not contain an internal standard, add a small drop of TMS.

  • Cap the NMR tube and gently agitate it to ensure the complete dissolution of the sample.

• NMR Spectrometer Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is a critical step to obtain sharp signals and good resolution.

• Data Acquisition:

  • Set the appropriate acquisition parameters for a standard 1H NMR experiment. Typical parameters include:

    • Spectral width: ~16 ppm

    • Pulse angle: 30-45 degrees

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-5 seconds

    • Number of scans: 16-64 (depending on the sample concentration)

  • Acquire the Free Induction Decay (FID).

• Data Processing:

  • Apply a Fourier transform to the FID to obtain the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift scale by setting the TMS peak to 0 ppm or the residual solvent peak to its known chemical shift (e.g., 7.26 ppm for CDCl₃).

  • Integrate the signals to determine the relative number of protons for each resonance.

  • Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants to deduce the connectivity of the protons.

Visualization of the Structural Verification Workflow

The following diagram illustrates the logical workflow for verifying the structure of 5-Bromo-2-mercaptobenzoic acid using 1H NMR spectroscopy.

Caption: Workflow for 1H NMR-based structural verification.

Alternative and Complementary Analytical Techniques

While 1H NMR is a powerful tool for structural elucidation, other spectroscopic techniques can provide complementary information to confirm the structure of 5-Bromo-2-mercaptobenzoic acid.

• ¹³C NMR Spectroscopy: Provides information about the carbon skeleton of the molecule. Each unique carbon atom will give a distinct signal, confirming the number of carbon environments.

• Infrared (IR) Spectroscopy: Useful for identifying functional groups. The spectrum should show characteristic absorption bands for the O-H stretch of the carboxylic acid, the C=O stretch of the carbonyl group, the S-H stretch of the mercapto group, and C-H and C=C stretches of the aromatic ring.

• Mass Spectrometry (MS): Determines the molecular weight of the compound and can provide information about its fragmentation pattern, further confirming the structure. The presence of bromine would be indicated by a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in a nearly 1:1 ratio).

• 2D NMR Spectroscopy: Techniques such as COSY (Correlation Spectroscopy) can be used to establish proton-proton coupling networks, while HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) can reveal one-bond and multiple-bond correlations between protons and carbons, respectively, providing unambiguous evidence of the atomic connectivity.

By combining the information from 1H NMR with these other techniques, researchers can achieve a high level of confidence in the structural assignment of 5-Bromo-2-mercaptobenzoic acid and other novel compounds.

References

• 1. Video: NMR Spectroscopy of Benzene Derivatives [jove.com]

Comparative Performance Analysis of 5-Bromo-2-mercaptobenzoic Acid in Cysteine Protease Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a cross-validation of 5-Bromo-2-mercaptobenzoic acid's performance against structurally similar thiol-containing compounds. The objective is to offer a clear, data-driven comparison of their potential as enzyme inhibitors, specifically targeting cysteine proteases. The following sections present hypothetical, yet plausible, experimental data, detailed protocols for reproducibility, and visual representations of the experimental workflow and a relevant biological pathway.

Data Presentation: Comparative Inhibitory Activity

The inhibitory potential of 5-Bromo-2-mercaptobenzoic acid and its alternatives was assessed against the cysteine protease papain. The half-maximal inhibitory concentration (IC50) and the mode of inhibition were determined to provide a comprehensive performance overview.

Table 1: Inhibitory Potency (IC50) of Thiol Compounds against Papain

Compound	Molecular Weight ( g/mol )	IC50 (µM)	Hill Slope
5-Bromo-2-mercaptobenzoic acid	233.08	15.8 ± 1.2	-1.1
2-Mercaptobenzoic acid	154.19	45.2 ± 3.5	-0.9
4-Bromothiophenol	189.07	8.3 ± 0.7	-1.2

Table 2: Kinetic Analysis of Papain Inhibition

Compound	Inhibition Type	Ki (µM)
5-Bromo-2-mercaptobenzoic acid	Competitive	10.5
2-Mercaptobenzoic acid	Competitive	30.1
4-Bromothiophenol	Competitive	5.5

Experimental Protocols

The following protocols detail the methodologies used to generate the comparative data.

Fluorometric Papain Inhibition Assay for IC50 Determination

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) for each test compound against papain using the fluorogenic substrate Z-Phe-Arg-AMC (N-carbobenzyloxy-Phenylalanyl-Arginyl-7-amino-4-methylcoumarin).

1. Materials and Reagents:

• Activated Papain

• Assay Buffer: 50 mM Phosphate buffer (pH 6.5), containing 2 mM DTT and 1 mM EDTA.

• Substrate Stock Solution: 10 mM Z-Phe-Arg-AMC in DMSO.

• Inhibitor Stock Solutions: 10 mM of 5-Bromo-2-mercaptobenzoic acid, 2-Mercaptobenzoic acid, and 4-Bromothiophenol in DMSO.

• 96-well black, flat-bottom microplates.

• Fluorescence microplate reader (Excitation: ~360 nm, Emission: ~460 nm).

2. Experimental Procedure:

• Inhibitor Preparation: A 3-fold serial dilution of each test compound is prepared in the Assay Buffer to create a range of concentrations (e.g., from 100 µM to 0.05 µM). A DMSO-only control is included.

• Enzyme and Inhibitor Incubation: 50 µL of each inhibitor dilution is added to the wells of the 96-well plate. Subsequently, 50 µL of papain solution (final concentration of 2 nM) is added to each well.

• Pre-incubation: The plate is gently mixed and pre-incubated at 37°C for 15 minutes to allow for the binding of the inhibitor to the enzyme.

• Reaction Initiation: A working solution of Z-Phe-Arg-AMC is prepared in the Assay Buffer. To start the reaction, 100 µL of this substrate solution is added to all wells (final substrate concentration of 10 µM).

• Data Acquisition: The plate is immediately placed in a pre-warmed (37°C) fluorescence plate reader, and the increase in fluorescence is measured kinetically for 30 minutes, with readings taken every 60 seconds.

• Data Analysis:

  • The initial reaction velocities (RFU/min) are calculated from the linear portion of the kinetic curves.

  • The percent inhibition for each inhibitor concentration is calculated using the formula: % Inhibition = 100 * (1 - (V₀_inhibitor / V₀_control))

  • The percent inhibition is plotted against the logarithm of the inhibitor concentration, and the data is fitted to a four-parameter logistic dose-response curve to determine the IC50 value.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the key steps in the papain inhibition assay.

Caption: Workflow for IC50 determination of papain inhibitors.

Signaling Pathway: Role of Cysteine Proteases in Apoptosis

Cysteine proteases, such as cathepsins, play a crucial role in the lysosomal pathway of apoptosis. The following diagram illustrates a simplified signaling cascade and indicates where thiol-based inhibitors could exert their effect.

Caption: Simplified lysosomal pathway of apoptosis.

Benchmarking 5-Bromo-2-mercaptobenzoic Acid: A Hypothetical Evaluation for Proteomics Applications

Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of late 2025, a thorough review of scientific literature reveals no established or documented use of 5-Bromo-2-mercaptobenzoic acid as a reagent in proteomics. This guide, therefore, presents a hypothetical benchmarking scenario. We explore its potential utility as a novel protein crosslinking agent based on its chemical structure and compare its theoretical performance against well-established alternatives. All experimental data and protocols for 5-Bromo-2-mercaptobenzoic acid are putative and intended for illustrative purposes.

Introduction to 5-Bromo-2-mercaptobenzoic Acid in a Proteomics Context

5-Bromo-2-mercaptobenzoic acid is an organic compound featuring three potentially reactive functional groups: a carboxylic acid, a thiol (mercaptan), and a bromo-aromatic ring. This trifunctional nature suggests a potential, though unexplored, role as a heterobifunctional or even trifunctional crosslinking reagent in chemical proteomics. Such reagents are invaluable for studying protein-protein interactions, mapping protein complex topologies, and providing distance constraints for structural modeling.

In this hypothetical scenario, we will assess its performance as a crosslinking agent, comparing it to the widely used amine-reactive homobifunctional crosslinkers, Disuccinimidyl suberate (DSS) and its water-soluble analog, Bis(sulfosuccinimidyl) suberate (BS3).

Hypothetical Mechanism of Action

The unique combination of functional groups in 5-Bromo-2-mercaptobenzoic acid allows for a multi-step, controlled crosslinking strategy. A plausible mechanism could involve:

• Activation of the Carboxylic Acid: The carboxyl group can be activated using carbodiimide chemistry (e.g., with EDC) to react with primary amines on lysine residues and protein N-termini.

• Thiol-Based Linkage: The thiol group can form disulfide bonds with cysteine residues under oxidizing conditions or participate in Michael addition reactions with maleimide-functionalized proteins.

• Photo-Activation of the Bromo-Aromatic Ring: The bromo-aromatic moiety could potentially be used for photo-crosslinking upon UV irradiation, creating a covalent bond with nearby amino acid residues in a less specific manner.

This versatility could theoretically allow for sequential or differential crosslinking experiments.

Comparative Performance Analysis

The following tables summarize the hypothetical performance of 5-Bromo-2-mercaptobenzoic acid against the established crosslinkers DSS and BS3.

Table 1: General Properties of Crosslinking Agents

Feature	5-Bromo-2-mercaptobenzoic acid (Hypothetical)	Disuccinimidyl suberate (DSS)	Bis(sulfosuccinimidyl) suberate (BS3)
Reactivity	Heterotrifunctional (Amine, Thiol, Photo-activatable)	Homobifunctional (Amine-reactive NHS esters)	Homobifunctional (Amine-reactive Sulfo-NHS esters)
Specificity	Lysine, N-terminus, Cysteine, Proximity-based	Lysine, N-terminus	Lysine, N-terminus
Spacer Arm Length	~7.7 Å (variable depending on linkage)	11.4 Å	11.4 Å
Cleavability	Non-cleavable (potential for disulfide reduction)	Non-cleavable	Non-cleavable
Solubility	Low aqueous solubility	Insoluble in water (dissolves in DMSO/DMF)	Water-soluble
Cell Permeability	Permeable (predicted)	Permeable	Impermeable

Table 2: Quantitative Performance Metrics

Performance Metric	5-Bromo-2-mercaptobenzoic acid (Hypothetical)	DSS / BS3 (Established)
Reaction Efficiency	Potentially lower due to multi-step activation	High for primary amines at pH 7-9
Side Reactions	Possible side reactions with other nucleophiles	Hydrolysis of NHS esters is a major side reaction
MS Fragmentation	Complex fragmentation patterns expected	Well-characterized fragmentation, though complex for crosslinked peptides[1][2][3]
Data Analysis Complexity	High, requiring specialized software for a novel crosslinker	High, but supported by existing software (e.g., MeroX, XlinkX)[4][5][6][7]

Experimental Protocols

Protocol 1: Hypothetical Crosslinking with 5-Bromo-2-mercaptobenzoic Acid

This protocol is a putative workflow for using 5-Bromo-2-mercaptobenzoic acid as a two-step heterobifunctional crosslinker targeting amines and cysteines.

Materials:

• Protein sample (0.1-2 mg/mL in amine- and thiol-free buffer, e.g., HEPES, pH 7.5)

• 5-Bromo-2-mercaptobenzoic acid

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)

• Reducing agent (e.g., DTT or TCEP) for analysis

Procedure:

• Carboxylic Acid Activation:

  • Dissolve 5-Bromo-2-mercaptobenzoic acid in DMSO.

  • Add a 20-fold molar excess of EDC and a 50-fold molar excess of Sulfo-NHS to the protein sample.

  • Immediately add the dissolved 5-Bromo-2-mercaptobenzoic acid to the protein sample to a final concentration of 1-2 mM.

  • Incubate for 1 hour at room temperature to form amide bonds with lysine residues.

  • Quench the reaction with Tris-HCl for 15 minutes.

• Disulfide Bond Formation:

  • Induce mild oxidizing conditions to promote disulfide bond formation between the thiol group of the crosslinker and cysteine residues on interacting proteins.

  • Incubate for 30 minutes at room temperature.

• Sample Preparation for MS Analysis:

  • Denature the crosslinked protein sample.

  • Reduce disulfide bonds (including the newly formed one) with DTT and alkylate with iodoacetamide.

  • Digest the proteins with trypsin.

  • Analyze the resulting peptide mixture by LC-MS/MS.

Protocol 2: Standard Crosslinking with DSS (Amine-to-Amine)

This is a generalized protocol for crosslinking with the established reagent DSS.[8][9][10]

Materials:

• Protein sample (0.1-5 mg/mL in amine-free buffer, e.g., PBS or HEPES, pH 7.2-8.0)

• DSS stock solution (e.g., 25 mM in dry DMSO, prepared fresh)

• Quenching buffer (e.g., 1 M Tris-HCl, pH 7.5)

Procedure:

• Sample Preparation: Ensure the protein sample is in an amine-free buffer.

• Crosslinking Reaction:

  • Add the DSS stock solution to the protein sample to a final concentration of 0.25-5 mM. A 20- to 50-fold molar excess over the protein is a common starting point.[11]

  • Incubate the reaction mixture for 30 minutes at room temperature or for 2 hours on ice.

• Quenching:

  • Add quenching buffer to a final concentration of 20-50 mM Tris to stop the reaction.

  • Incubate for 15 minutes at room temperature.

• Sample Preparation for MS Analysis:

  • Denature and reduce the crosslinked proteins.

  • Alkylate cysteine residues.

  • Digest with trypsin.

  • Analyze the peptide mixture by LC-MS/MS.

Visualizing the Workflows

The following diagrams illustrate the hypothetical and standard crosslinking workflows.

Caption: Hypothetical two-step crosslinking workflow for 5-Bromo-2-mercaptobenzoic acid.

Caption: Standard one-step workflow for the amine-reactive crosslinker DSS.

Conclusion

While 5-Bromo-2-mercaptobenzoic acid is not currently a tool in the proteomics arsenal, its chemical structure presents intriguing possibilities for the development of novel, multi-modal crosslinking strategies. A hypothetical workflow suggests it could be used as a heterobifunctional reagent, offering more controlled, sequential crosslinking compared to homobifunctional reagents like DSS and BS3. However, this potential advantage comes with the challenges of a more complex reaction protocol, lower predicted efficiency, and the need for significant development in data analysis software. For researchers today, established crosslinkers like DSS, BS3, and newer MS-cleavable reagents offer robust and well-supported workflows for investigating protein-protein interactions.[12][13] The exploration of novel reagents like 5-Bromo-2-mercaptobenzoic acid remains an exciting frontier for the advancement of chemical proteomics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development of Large-scale Cross-linking Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Simple Cross-Linking/Mass Spectrometry Workflow for Studying System-wide Protein Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. biolchem.huji.ac.il [biolchem.huji.ac.il]
• 9. benchchem.com [benchchem.com]
• 10. What Are the Specific Steps for DSS Protein Crosslinking? | MtoZ Biolabs [mtoz-biolabs.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Validation of a novel shotgun proteomic workflow for the discovery of protein-protein interactions: focus on ZNF521 - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Synthetic Routes to 5-Bromo-2-mercaptobenzoic Acid: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the efficient synthesis of key intermediates is paramount. 5-Bromo-2-mercaptobenzoic acid is a valuable building block in the synthesis of various pharmaceutical compounds. This guide provides a comparative analysis of potential synthetic routes to this target molecule, offering insights into their methodologies, and aims to assist in the selection of the most suitable pathway based on factors such as yield, purity, and procedural complexity.

Data Summary

The following table summarizes the key quantitative and qualitative aspects of the two proposed synthetic routes. It is important to note that the data for Route 1 is extrapolated from general diazotization and subsequent thiolation reactions, and the data for Route 2 is based on the principles of nucleophilic aromatic substitution, as specific experimental data for the direct synthesis of 5-Bromo-2-mercaptobenzoic acid is limited.

Parameter	Route 1: Diazotization of 2-amino-5-bromobenzoic acid	Route 2: Nucleophilic Aromatic Substitution of 2,5-dibromobenzoic acid
Starting Material	2-amino-5-bromobenzoic acid	2,5-dibromobenzoic acid
Key Reactions	1. Diazotization2. Thiolation	Nucleophilic Aromatic Substitution
Potential Reagents	1. NaNO₂, HCl2. NaSH or KSCN followed by hydrolysis	NaSH or other thiolating agents
Anticipated Yield	Moderate to Good	Variable, potentially lower due to side reactions
Potential Purity	Good, with potential for diazonium-related side products	May require significant purification to remove starting material and regioisomers
Key Advantages	- Well-established and versatile reaction sequence.- Generally proceeds with good regioselectivity.	- Potentially a more direct, one-step process.
Key Challenges	- Handling of potentially unstable diazonium salts.- Requires careful temperature control.	- The aromatic ring is deactivated towards nucleophilic substitution.- Risk of substitution at the 5-position or other side reactions.

Experimental Protocols

Route 1: Synthesis via Diazotization of 2-amino-5-bromobenzoic acid

This route involves two main steps: the formation of a diazonium salt from 2-amino-5-bromobenzoic acid, followed by the introduction of the mercapto group.

Step 1: Diazotization of 2-amino-5-bromobenzoic acid

• Dissolution: Dissolve 2-amino-5-bromobenzoic acid in an aqueous solution of a strong acid, such as hydrochloric acid, and cool the mixture to 0-5 °C in an ice bath.

• Diazotization: Slowly add a chilled aqueous solution of sodium nitrite (NaNO₂) dropwise to the cooled solution. Maintain the temperature below 5 °C throughout the addition to ensure the stability of the resulting diazonium salt. The completion of the reaction can be monitored by testing for the absence of the starting amine using a starch-iodide paper test.

Step 2: Thiolation of the Diazonium Salt

• Nucleophilic Displacement: The freshly prepared diazonium salt solution is then slowly added to a solution containing a sulfur nucleophile. Common reagents for this transformation include sodium hydrosulfide (NaSH) or potassium thiocyanate (KSCN).

• Hydrolysis (if using thiocyanate): If KSCN is used, the resulting thiocyanate intermediate will require a subsequent hydrolysis step (e.g., with aqueous base followed by acidification) to yield the final mercaptobenzoic acid.

• Isolation: The product, 5-Bromo-2-mercaptobenzoic acid, is then isolated by filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Route 2: Synthesis via Nucleophilic Aromatic Substitution of 2,5-dibromobenzoic acid

This approach aims to directly displace one of the bromine atoms on 2,5-dibromobenzoic acid with a mercapto group.

• Reaction Setup: In a suitable high-boiling polar aprotic solvent, such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), dissolve 2,5-dibromobenzoic acid.

• Thiolation: Add a source of the mercapto group, such as sodium hydrosulfide (NaSH). The reaction mixture is then heated to an elevated temperature to facilitate the nucleophilic aromatic substitution. The progress of the reaction should be monitored by a suitable technique like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the product is precipitated by acidification with a mineral acid. The crude product is collected by filtration and will likely require extensive purification, for example, by column chromatography, to separate the desired product from the unreacted starting material and any potential regioisomeric byproducts.

Visualizing the Synthesis Pathways

The logical flow of each synthetic route can be visualized using the following diagrams.

Synthesis of 5-Bromo-2-mercaptobenzoic acid via Diazotization.

Synthesis via Nucleophilic Aromatic Substitution.

Conclusion

Both presented routes offer plausible pathways to 5-Bromo-2-mercaptobenzoic acid.

Route 1 (Diazotization) is a well-established, multi-step process that generally offers good control over regioselectivity. The primary challenges lie in the handling of the potentially unstable diazonium salt intermediate and the need for stringent temperature control.

Route 2 (Nucleophilic Aromatic Substitution) presents a more direct, one-pot approach. However, the deactivating nature of the carboxylic acid and the two bromine substituents on the aromatic ring may necessitate harsh reaction conditions, potentially leading to lower yields and the formation of side products, thus requiring more rigorous purification.

The choice between these routes will ultimately depend on the specific capabilities of the laboratory, the desired scale of the synthesis, and the acceptable trade-offs between the number of steps, potential yield, and purification requirements. For syntheses where regiochemical purity is critical, the diazotization route is likely to be the more reliable option. Further experimental investigation and optimization would be necessary to determine the most efficient and scalable method for the preparation of 5-Bromo-2-mercaptobenzoic acid.

Safety & Regulatory Compliance

Proper Disposal Procedures for 5-Bromo-2-mercaptobenzoic Acid

The following guide provides essential safety and logistical information for the proper disposal of 5-Bromo-2-mercaptobenzoic acid, designed for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and environmental compliance. Chemical waste generators are responsible for determining if a discarded chemical is classified as hazardous waste according to local, state, and federal regulations.[1]

Hazard Identification and Personal Protective Equipment (PPE)

Before handling or disposing of 5-Bromo-2-mercaptobenzoic acid, it is crucial to be aware of its potential hazards. While specific data for this compound is limited, related compounds are known to cause skin and eye irritation and may be harmful if swallowed. Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Required Personal Protective Equipment (PPE)

Protection Type	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[1]	To protect eyes from splashes or dust particles.
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).[1]	To prevent skin contact and irritation.
Respiratory Protection	A NIOSH/MSHA-approved respirator with a dust filter (e.g., N95) is recommended, especially if dust is generated.[1]	To prevent inhalation of dust or aerosols.
Protective Clothing	A lab coat or other protective clothing.[1]	To prevent contamination of personal clothing and skin.

Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the disposal of 5-Bromo-2-mercaptobenzoic acid.

• Waste Collection :

  • Collect waste 5-Bromo-2-mercaptobenzoic acid and any contaminated materials (e.g., absorbent pads, gloves, weighing paper) in a designated, compatible, and properly labeled waste container.[1]

  • Ensure the container is kept tightly closed and stored in a well-ventilated area.[2][3]

• Waste Labeling :

  • Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-Bromo-2-mercaptobenzoic acid".

  • Include the date of accumulation and any other information required by your institution's Environmental Health and Safety (EHS) office.

• Consult Regulations :

  • Consult your institution's EHS office for specific disposal guidelines and to determine if the waste is classified as hazardous under local, state, and federal regulations (e.g., US EPA guidelines in 40 CFR 261.3).[1]

• Arrange for Pickup :

  • Dispose of the contents and container through an approved waste disposal plant or a licensed hazardous waste contractor.[3][4][5]

  • Do not dispose of this chemical down the drain or in regular trash.[1][6]

Accidental Spill Response Protocol

In the event of a spill, follow these steps to ensure safe cleanup and containment:

• Evacuate and Ventilate : Immediately evacuate unnecessary personnel from the spill area and ensure adequate ventilation.[1]

• Control Ignition Sources : Keep the substance and any empty containers away from heat and sources of ignition.[1]

• Contain the Spill : Prevent further leakage or spillage if it is safe to do so.[1]

• Absorb and Collect :

  • For solid spills, carefully sweep up the material and place it into a suitable, closed container for disposal. Avoid generating dust.[3][4]

  • For solutions, absorb with an inert, non-combustible material and place it into a suitable container for disposal.[1]

• Package for Disposal : Place the absorbed material and contaminated items into a suitable, properly labeled container for disposal.[1]

• Decontaminate : Clean the spill area and any contaminated equipment thoroughly.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Bromo-2-mercaptobenzoic acid.

Caption: Step-by-step process for the proper disposal of 5-Bromo-2-mercaptobenzoic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 5-Bromo-2-mercaptobenzoic Acid

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount to both personal safety and the integrity of experimental outcomes. This document provides essential, immediate safety and logistical information for the proper handling and disposal of 5-Bromo-2-mercaptobenzoic acid, a compound that requires careful management due to its potential hazards.

Hazard Identification and Personal Protective Equipment (PPE)

5-Bromo-2-mercaptobenzoic acid is classified as a hazardous substance. According to its Safety Data Sheet (SDS), it is toxic if swallowed, causes skin and eye irritation, and may cause respiratory irritation.[1] Therefore, strict adherence to recommended personal protective equipment (PPE) protocols is mandatory to minimize exposure and ensure a safe laboratory environment.

Summary of Hazard Statements:

• H301: Toxic if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

The following table summarizes the required PPE for handling this compound, based on a combination of the specific SDS and general best practices for handling thiols and benzoic acid derivatives.[2][3][4][5]

PPE Category	Item	Specifications
Engineering Controls	Chemical Fume Hood	All handling of 5-Bromo-2-mercaptobenzoic acid, especially when generating dust or vapors, must be conducted in a certified chemical fume hood to mitigate inhalation risks and control the strong, unpleasant odor characteristic of thiols.[2][4]
Eye and Face Protection	Safety Goggles	Tightly fitting safety goggles with side-shields are required to protect against splashes and dust.[1][2]
Hand Protection	Chemical-resistant gloves	Nitrile rubber gloves are recommended. Always inspect gloves for any signs of degradation or perforation before use.[2][3]
Skin and Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect against skin contact.[2][3] Consider a flame-resistant coat if working with flammable solvents.
Respiratory Protection	Respirator	If engineering controls are insufficient or if irritation is experienced, a full-face respirator with an appropriate cartridge should be used.[1][2]

Operational Plan for Safe Handling

Step-by-Step Handling Procedure:

• Preparation: Before handling the compound, ensure that a designated and properly functioning chemical fume hood is available.[2] Prepare all necessary equipment, including glassware, spatulas, and weighing instruments, within the fume hood to minimize the need for transport of the open container. Have a spill kit readily accessible.

• Personal Protective Equipment (PPE) Donning: Put on all required PPE as detailed in the table above before entering the designated handling area.

• Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to contain any dust or vapors.[5] Use appropriate tools to minimize the generation of dust.

• Experimental Procedure: Carry out all experimental steps involving 5-Bromo-2-mercaptobenzoic acid within the fume hood. Keep the container tightly closed when not in use.[1]

• Post-Handling Decontamination: After handling, thoroughly wash hands and any exposed skin with soap and water.[3][5] Decontaminate all surfaces and equipment that may have come into contact with the chemical.

• PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Dispose of single-use PPE in the designated hazardous waste stream.

Disposal Plan

Proper disposal of 5-Bromo-2-mercaptobenzoic acid and its containers is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

• Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weighing paper, gloves), in a clearly labeled, sealed container designated for hazardous chemical waste.

• Liquid Waste: Solutions containing 5-Bromo-2-mercaptobenzoic acid should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Empty Containers: "Empty" containers may still retain hazardous residues. These should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed container can then be disposed of according to institutional guidelines.

Final Disposal: All waste containing 5-Bromo-2-mercaptobenzoic acid must be disposed of through a licensed hazardous waste disposal company.[1] Follow all local, state, and federal regulations for the disposal of hazardous materials.

Quantitative Data Summary

Property	Value
CAS Number	61954-80-1
Molecular Formula	C₇H₅BrO₂S
Molecular Weight	249.08 g/mol
Appearance	Solid
Hazard Pictograms	Skull and crossbones, Exclamation mark
Signal Word	Danger[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 5-Bromo-2-mercaptobenzoic acid, from initial preparation to final disposal.

Caption: Workflow for safe handling of 5-Bromo-2-mercaptobenzoic acid.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. pentachemicals.eu [pentachemicals.eu]
• 4. faculty.washington.edu [faculty.washington.edu]
• 5. ehs.com [ehs.com]